Executive Summary The 7-bromo-1,2,4,5-tetrahydro-3H-2-benzazepin-3-one scaffold represents a privileged structural motif in medicinal chemistry, distinguished by its ability to function as a constrained peptidomimetic (s...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The 7-bromo-1,2,4,5-tetrahydro-3H-2-benzazepin-3-one scaffold represents a privileged structural motif in medicinal chemistry, distinguished by its ability to function as a constrained peptidomimetic (specifically a
-turn mimetic). Unlike flexible linear peptides, this bicyclic lactam locks the backbone conformation, enhancing affinity and selectivity for G-protein coupled receptors (GPCRs) and integrins.
The presence of the 7-bromo substituent is not merely structural; it serves as a critical orthogonal handle for late-stage diversification via Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), allowing researchers to rapidly generate libraries of bioactive compounds from a single core intermediate.
Part 1: Molecular Architecture & Pharmacophore Logic
Structural Geometry
The 2-benzazepin-3-one core features a benzene ring fused to a seven-membered azepine lactam. This fusion creates a specific puckering of the ring system—typically adopting a chair-like or boat-like conformation—which mimics the
and residues of a peptide turn.
C1-N2-C3(=O) Region: Mimics the amide backbone of peptides.
7-Membered Ring: Induces a conformational constraint that reduces the entropic penalty of binding to a protein target.
7-Bromo Position: Located on the aromatic ring, this position is electronically coupled to the core but sterically accessible. It allows for the extension of the molecule into hydrophobic pockets of a target protein without disrupting the essential lactam hydrogen-bonding network.
Retrosynthetic Analysis
To access this scaffold efficiently, we employ a disconnection strategy that utilizes readily available benzylamine derivatives. The most robust disconnection involves the C5–C5a bond formation via Intramolecular Friedel-Crafts Alkylation.
Figure 1: Retrosynthetic logic deconstructing the benzazepine core into accessible linear precursors.
Part 2: Synthetic Methodology (The "How-To")
While various routes exist (e.g., Schmidt rearrangement of tetralones), the Intramolecular Friedel-Crafts Alkylation is selected here for its regiochemical predictability and scalability. The Schmidt reaction on 6-bromo-2-tetralone often yields mixtures of 2-benzazepine and 3-benzazepine isomers; the Friedel-Crafts route unequivocally constructs the 2-benzazepin-3-one skeleton.
Slowly add the amide precursor (dissolved in minimal 1,2-dichlorobenzene) over 1 hour via syringe pump. Note: Slow addition mimics high dilution, favoring intramolecular cyclization over intermolecular polymerization.
Stir at 130°C for 3–4 hours. Monitor by HPLC/TLC.
Quench: Cool to 0°C and carefully pour onto ice/HCl mixture.
Purification: Extract with EtOAc. The product often precipitates or can be recrystallized from Ethanol/Hexanes.
Validation:
1H NMR: Look for the disappearance of the benzyl CH2 singlet and appearance of the AB system (or broad singlet) for the C1 methylene protons (~4.3 ppm) and the distinctive multiplets for C4/C5 ethylene bridge.
Synthetic Workflow Diagram
Figure 2: Step-by-step synthetic workflow for the construction of the benzazepine core.
Part 3: Functionalization & Modular Logic
The utility of the 7-bromo-1,2,4,5-tetrahydro-3H-2-benzazepin-3-one lies in its "divergent point" capability.[2] The bromine atom is a pre-installed handle for library generation.
Quantitative Comparison of Coupling Strategies
Reaction Type
Catalyst System
Partner Reagent
Utility
Suzuki-Miyaura
/
Aryl/Vinyl Boronic Acids
Biaryl formation; extending the pharmacophore into hydrophobic pockets.
Buchwald-Hartwig
/ XPhos
Primary/Secondary Amines
Introducing solubility-enhancing groups or H-bond acceptors.
Heck Reaction
/
Acrylates / Styrenes
Creating conjugated linkers for fragment-based drug design.
N-Alkylation
NaH / DMF
Alkyl Halides
Modifying the lactam nitrogen (N2) to alter metabolic stability or conformation.
Strategic Diversification Workflow
The following diagram illustrates how the core scaffold serves as a hub for creating distinct chemical series.
Figure 3: Divergent synthesis strategy utilizing the orthogonal Br and NH handles.
Part 4: References
Van der Poorten, O., et al. (2017).[2] "Efficient One-Pot Access to Trisubstituted 2-Benzazepin-3-ones as Constrained Pseudopeptide Analogues and Privileged Scaffolds." Medicinal Chemistry.
Shubin, K., & Petuškovs, A. (2016).[3] "Synthesis of 1,2,4,5-tetrahydro-3H-2-benzazepin-3-one and related compounds (microreview)." Chemistry of Heterocyclic Compounds.
Lennon, I. C., et al. (2004). "Synthesis of 2-benzazepin-3-ones via intramolecular Friedel-Crafts alkylation." Tetrahedron Letters.
7-Bromo-2-benzazepin-3-one (CAS 740842-85-7): A Privileged Scaffold for Advanced Drug Discovery
Executive Summary In contemporary medicinal chemistry, the search for conformationally constrained scaffolds that mimic peptide turns while offering orthogonal vectors for diversification is a primary objective. 7-Bromo-...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In contemporary medicinal chemistry, the search for conformationally constrained scaffolds that mimic peptide turns while offering orthogonal vectors for diversification is a primary objective. 7-Bromo-2-benzazepin-3-one (systematically named 7-bromo-1,2,4,5-tetrahydro-3H-benzo[c]azepin-3-one) has emerged as a highly versatile building block 1. Featuring a seven-membered lactam ring fused to a brominated aromatic system, this compound serves as a privileged template for synthesizing kinase inhibitors, GPCR ligands, and constrained pseudopeptide analogues 2. This technical guide details the structural logic, synthetic methodologies, and downstream functionalization protocols associated with this critical intermediate.
Chemical Identity & Physicochemical Profiling
The utility of 7-bromo-2-benzazepin-3-one lies in its dual-reactivity profile. The lactam moiety (N2-C3=O) acts as both a hydrogen bond donor and acceptor, crucial for target protein interaction. Simultaneously, the bromine atom at position 7 provides an electrophilic handle for transition-metal-catalyzed cross-coupling.
Table 1: Physicochemical Properties of CAS 740842-85-7
Property
Value
Structural Significance
CAS Number
740842-85-7
Unique registry identifier for the 7-bromo isomer.
Denotes the nitrogen at position 2 and carbonyl at 3.
Molecular Formula
C₁₀H₁₀BrNO
-
Molecular Weight
240.10 g/mol
Low molecular weight allows for extensive downstream elaboration without exceeding Lipinski's Rule of 5.
3D Conformation
Boat-like azepine ring
Induces a conformational constraint that mimics natural peptide β-turns.
Synthetic Methodologies & Mechanistic Causality
While modern approaches such as chemoselective Ru-catalyzed oxidative lactamization of alkynylamines have been developed to construct 2-benzazepin-3-ones 3, the most scalable and cost-effective route for bulk intermediate synthesis remains the Beckmann Rearrangement of 6-bromo-2-tetralone oxime.
Synthetic route to 7-bromo-2-benzazepin-3-one via Beckmann rearrangement.
Protocol 1: Synthesis of 6-Bromo-2-tetralone Oxime
Causality & Logic: The formation of the oxime requires a delicate pH balance. Sodium acetate (NaOAc) is utilized as a mild base to liberate free hydroxylamine from its hydrochloride salt. Stronger bases are avoided to prevent base-catalyzed aldol condensation or degradation of the tetralone core.
Step-by-Step Procedure:
Suspend 6-bromo-2-tetralone (1.0 eq) and hydroxylamine hydrochloride (1.5 eq) in absolute ethanol (0.2 M).
Add sodium acetate (1.5 eq) portion-wise at room temperature.
Reflux the mixture for 2 hours.
Self-Validation Check: Monitor via TLC (Hexanes/EtOAc 4:1). The starting material spot should completely disappear, replaced by a more polar oxime spot.
Concentrate the solvent in vacuo, partition between EtOAc and H₂O, wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the crude oxime.
Protocol 2: Regioselective Beckmann Rearrangement
Causality & Logic: Eaton’s Reagent (10 wt% P₂O₅ in methanesulfonic acid) is specifically chosen over traditional Polyphosphoric Acid (PPA). Eaton's reagent is significantly less viscous, allowing for homogeneous stirring at lower temperatures (60°C vs 120°C for PPA). This lower temperature profile suppresses tar formation and preserves the integrity of the brominated aromatic ring. The anti-migratory aptitude of the oxime dictates that the benzylic carbon (C1) migrates preferentially over the aliphatic carbon (C3), yielding the desired 2-benzazepin-3-one isomer.
Step-by-Step Procedure:
Dissolve the crude 6-bromo-2-tetralone oxime (1.0 eq) in Eaton’s Reagent (5 mL/mmol) at 0°C under an inert argon atmosphere.
Gradually warm the reaction mixture to 60°C and stir for 4 hours.
Self-Validation Check: Quench a 50 µL aliquot in ice water, extract with EtOAc, and analyze via LC-MS. The mass spectrum must show the product mass (m/z 240/242 for the Br isotopes) with a distinct retention time shift from the oxime.
Carefully pour the bulk reaction mixture over crushed ice and neutralize to pH 7 using a saturated aqueous Na₂CO₃ solution.
Extract the aqueous phase with EtOAc (3x). Wash the combined organics with brine, dry, and purify via flash column chromatography to isolate pure 7-bromo-2-benzazepin-3-one.
Downstream Functionalization: The 7-Bromo Handle
The primary value of CAS 740842-85-7 in drug discovery is its readiness for late-stage functionalization 4. The aryl bromide serves as an ideal coupling partner for generating diverse libraries of bioactive molecules.
Divergent functionalization of the 7-bromo scaffold via Pd-catalyzed cross-coupling.
Table 2: Catalyst Optimization for Downstream Suzuki-Miyaura Coupling
Catalyst System
Base
Solvent
Temp (°C)
Yield (%)
Causality / Observation
Pd(PPh₃)₄
Na₂CO₃
Toluene/H₂O
90
65
Moderate yield; significant protodeboronation of the boronic acid observed.
Causality & Logic: Pd(dppf)Cl₂ is selected for its exceptional turnover number with sterically unhindered aryl bromides. The 1,4-Dioxane/H₂O (4:1) biphasic solvent system is critical; it ensures the complete solvation of both the highly polar 2-benzazepin-3-one scaffold and the inorganic K₂CO₃ base, which is required to activate the boronic acid via ate-complex formation.
Step-by-Step Procedure:
In an oven-dried Schlenk tube, combine 7-bromo-2-benzazepin-3-one (1.0 eq), the desired arylboronic acid (1.2 eq), K₂CO₃ (2.0 eq), and Pd(dppf)Cl₂ (0.05 eq).
Evacuate and backfill the tube with argon three times.
Add degassed 1,4-Dioxane/H₂O (4:1 v/v) to achieve a 0.1 M concentration.
Seal the tube and heat to 80°C for 12 hours.
Self-Validation Check: A color change from orange-red to a dark palladium black suspension typically indicates catalyst turnover completion. Confirm >95% conversion via LC-MS prior to workup.
Filter the mixture through a short pad of Celite to remove palladium residues, washing with EtOAc. Concentrate and purify via automated flash chromatography.
The Journal of Organic Chemistry (ACS Publications).Chemoselective Ru-Catalyzed Oxidative Lactamization vs Hydroamination of Alkynylamines: Insights from Experimental and Density Functional Theory Studies.
Medicinal Chemistry (EurekaSelect).Efficient One-Pot Access to Trisubstituted 2-Benzazepin-3-ones as Constrained Pseudopeptide Analogues and Privileged Scaffolds.
The Journal of Organic Chemistry (ACS Publications).Concise Synthesis of 2-Benzazepine Derivatives and Their Biological Activity.
Architectural Divergence in Medium-Ring Heterocycles: A Technical Guide to 1-Benzazepine vs. 2-Benzazepine Scaffolds
Executive Summary Benzazepines—bicyclic heterocycles comprising a benzene ring fused to a seven-membered azepine ring—are recognized as "privileged scaffolds" in modern drug discovery. The precise positioning of the nitr...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Benzazepines—bicyclic heterocycles comprising a benzene ring fused to a seven-membered azepine ring—are recognized as "privileged scaffolds" in modern drug discovery. The precise positioning of the nitrogen atom within the azepine ring fundamentally alters the molecule's three-dimensional conformation, electronic distribution, and pharmacological trajectory. This whitepaper provides an in-depth technical analysis of the structural, physicochemical, and synthetic differences between 1-benzazepine and 2-benzazepine scaffolds, offering actionable workflows for researchers engaged in complex heterocycle synthesis.
Physicochemical & Structural Causality
The defining difference between these two scaffolds lies in the connectivity of the nitrogen atom relative to the aromatic fusion points, which dictates the molecule's electronic behavior and basicity.
1-Benzazepines (The Conjugation Paradigm): In the 1-benzazepine scaffold, the nitrogen atom is located at position 1, directly adjacent to the aromatic bridgehead carbon[1]. This creates an aniline-like electronic environment. The nitrogen's lone pair can delocalize into the aromatic
-system, giving the N–C(aryl) bond partial double-bond character. This conjugation flattens the region of the 7-membered ring nearest the fusion point and significantly reduces the basicity of the amine.
2-Benzazepines (The Aliphatic Paradigm): In the 2-benzazepine scaffold, the nitrogen is situated at position 2, separated from the aromatic ring by a methylene bridge (C1). This creates a benzylamine-like environment. The sp
-hybridized carbon completely insulates the nitrogen from aromatic conjugation, resulting in a highly basic aliphatic amine and forcing the 7-membered ring into a highly flexible, puckered 3D conformation[2].
This structural divergence is the primary causal factor behind their different pharmacokinetic (PK) profiles and target binding affinities.
Quantitative Scaffold Comparison
Feature
1-Benzazepine
2-Benzazepine
Causality / Impact on Drug Design
Nitrogen Position
Position 1 (Adjacent to aryl ring)
Position 2 (Separated by C1 methylene)
Dictates electronic communication between the azepine and benzene rings.
Electronic Nature
Aniline-like (Conjugated)
Benzylamine-like (Isolated)
1-benzazepines resist oxidation better; 2-benzazepines act as strong nucleophiles.
Typical pK (Conjugate Acid)
2.0 – 4.5 (Weakly basic)
8.5 – 10.0 (Strongly basic)
2-benzazepines are protonated at physiological pH (7.4), altering BBB permeability.
Ring Conformation
Partially flattened near fusion
Highly puckered and flexible
2-benzazepines can adapt to complex allosteric pockets (e.g., nAChR).
Drives distinct therapeutic applications (Cardiovascular vs. CNS).
Pharmacological Trajectories
The physicochemical differences outlined above funnel these scaffolds into distinct therapeutic areas.
1-Benzazepines are heavily utilized in cardiovascular and renal indications. For example, Tolvaptan is a potent, selective vasopressin V2-receptor antagonist used to treat hyponatremia and autosomal dominant polycystic kidney disease[3]. The flattened 1-benzazepine core allows for optimal
stacking within the V2 receptor pocket. Similarly, Benazepril utilizes the 1-benzazepine motif as a prodrug scaffold for ACE inhibition[4].
Conversely, 2-benzazepines are frequently found in central nervous system (CNS) agents. The highly related 2-benzazepine motif is the core of Galantamine , an acetylcholinesterase (AChE) inhibitor used for Alzheimer's disease[5]. Furthermore, synthetic 2-benzazepine nitrones have demonstrated profound neuroprotective effects, protecting dopaminergic neurons against 6-hydroxydopamine (6-OHDA)-induced oxidative toxicity[6].
Pharmacological divergence of 1-benzazepine and 2-benzazepine scaffolds based on N-position.
Synthesizing 7-membered rings is notoriously difficult due to unfavorable entropic factors and transannular strain. The synthetic logic for 1- vs. 2-benzazepines diverges completely based on the nitrogen's position.
1-Benzazepine Synthesis via Ring-Closing Ene-Yne Metathesis (RCEYM)
Causality of Method: Traditional electrophilic aromatic substitution is inefficient for 1-benzazepines because the nitrogen's lone pair directs cyclization to the wrong positions. Ring-Closing Ene-Yne Metathesis (RCEYM) bypasses this by pre-forming the N-aryl bond and utilizing transition-metal carbene chemistry to stitch the aliphatic chain together. The reaction is thermodynamically driven by the enthalpic release of ethylene gas[7].
Step-by-Step Protocol:
Precursor Assembly: Synthesize the 4-aza-1,8-enyne precursor via reductive amination of 2-iodobenzaldehyde with allylamine, followed by acylation and Sonogashira coupling with trimethylsilylacetylene[7].
Catalyst Preparation: In an argon-purged glovebox, dissolve 5 mol% of Grubbs' Second Generation Catalyst in anhydrous, degassed toluene. (Logic: Grubbs II is required over Grubbs I to overcome the steric hindrance of the N-aryl group and the entropic penalty of the 7-membered ring).
Cyclization: Add the enyne precursor (0.1 M) to the catalyst solution. Heat the mixture to 80 °C under a steady stream of argon to continuously remove evolved ethylene gas, driving the equilibrium forward.
Quenching: After 12 hours, cool to room temperature and quench with ethyl vinyl ether to deactivate the ruthenium carbene.
Self-Validating QC:
NMR: Success is confirmed via
H NMR by the disappearance of the terminal alkene protons ( 5.0–5.8 ppm) and the appearance of the internal cyclic diene protons ( 6.2–6.5 ppm).
HRMS: Confirm the loss of ethylene (M - 28.03 Da).
2-Benzazepine Synthesis via Modular Pictet-Spengler in Deep Eutectic Solvents
Causality of Method: The 2-benzazepine scaffold features a benzylamine motif. While the Pictet-Spengler reaction classically forms 6-membered tetrahydroisoquinolines, utilizing a lignin-derived alkyl-phenol precursor with an extended carbon tether forces the reaction into a 7-endo-trig cyclization mode. Deep Eutectic Solvents (DES) are used as they act as both solvent and hydrogen-bond-donating catalysts, eliminating the need for harsh, toxic Lewis acids[8].
Step-by-Step Protocol:
Amination: Subject a lignin-derived platform chemical (e.g., an alkyl-phenol) to Ru-catalyzed amination using NH
/H via a borrowing-hydrogen strategy to yield the secondary amine intermediate[8].
DES Preparation: Prepare the DES by mixing Choline Chloride (ChCl) and Oxalic Acid Dihydrate (C
HO·2HO) in a 1:1 molar ratio at 60 °C until a clear liquid forms.
Cyclization: In an oven-dried vial, combine the secondary amine (1 equiv.) and paraformaldehyde (1 equiv.) in the DES (1 g per 0.3 mmol substrate).
Reaction: Stir rapidly at room temperature for 1 minute to ensure homogenization, then heat to 70–80 °C for 20–48 hours[8]. (Logic: The oxalic acid protonates the intermediate imine, increasing electrophilicity, while the choline chloride stabilizes the transition state via hydrogen bonding).
Workup: Cool the mixture, add 2 mL of water and 2 mL of saturated NaHCO
, and extract with ethyl acetate (3 × 10 mL). Purify via flash column chromatography.
Self-Validating QC:
IR Spectroscopy: Confirm the disappearance of the secondary amine N–H stretch (
3300 cm).
NMR: Confirm the emergence of a new isolated methylene singlet in
H NMR ( 3.8–4.2 ppm) corresponding to the newly formed C1 bridge.
Modular synthesis of tetrahydro-2-benzazepines via Ru-catalyzed amination and Pictet-Spengler.
References
[2] Synthesis and Applicability of Partially Reduced 2-Benzazepines. ResearchGate. URL:
[7] Synthesis of Nitrogen-Containing Heterocycles via Ring-Closing Ene-Ene and Ene-Yne Metathesis Reactions: An Easy Access to 1- and 2-Benzazepine Scaffolds and Five- and Six-Membered Lactams. Thieme E-Books & E-Journals. URL:
[8] From Wood to Tetrahydro-2-benzazepines in Three Waste-Free Steps: Modular Synthesis of Biologically Active Lignin-Derived Scaffolds. PubMed Central (PMC). URL:
The following technical guide details the properties, synthesis, and applications of 7-bromo-1,2,4,5-tetrahydro-3H-2-benzazepin-3-one . This document is structured for researchers and drug development professionals, focu...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the properties, synthesis, and applications of 7-bromo-1,2,4,5-tetrahydro-3H-2-benzazepin-3-one . This document is structured for researchers and drug development professionals, focusing on the molecule's role as a privileged scaffold in peptidomimetics and medicinal chemistry.
Executive Summary
7-bromo-1,2,4,5-tetrahydro-3H-2-benzazepin-3-one is a halogenated derivative of the 2-benzazepin-3-one scaffold (often referred to in peptide chemistry as Aba or Hba when functionalized). This bicyclic lactam serves as a critical "turn mimetic" in drug discovery, used to constrain peptide backbones into specific secondary structures (e.g.,
-turns). The bromine substituent at the C7 position acts as a versatile chemical handle, enabling further diversification via palladium-catalyzed cross-coupling reactions (Suzuki, Buchwald-Hartwig) to generate high-affinity ligands for integrin receptors , opioid receptors , and kinases .
Chemical Identity & Physicochemical Properties[1][2][3][4]
The molecule consists of a benzene ring fused to a seven-membered lactam (azepine) ring. The nitrogen atom is located at position 2, and the carbonyl group at position 3, distinguishing it from the more common 1-benzazepin-2-ones.
Lactam Bond (N2-C3): Provides rigidity and hydrogen-bonding capability.
C7-Bromine: Electrophilic site for late-stage functionalization.
Tetrahydro- bridge: The C4-C5 ethylene bridge imposes specific dihedral angles, mimicking the
and residues of a peptide turn.
Physicochemical Profile
Property
Value (Predicted/Experimental)
Relevance
LogP
1.8 – 2.2
Moderate lipophilicity; suitable for CNS penetration.
Topological Polar Surface Area (TPSA)
~29.1 Ų
Favorable for membrane permeability.
H-Bond Donors
1 (Amide NH)
Critical for receptor binding pocket interactions.
H-Bond Acceptors
1 (Carbonyl O)
Critical for backbone alignment in peptidomimetics.
Rotatable Bonds
0
High conformational rigidity (entropy penalty reduction).
Synthetic Methodologies
Synthesis of the 2-benzazepin-3-one scaffold is non-trivial due to the formation of the seven-membered ring. Two primary strategies are field-proven: Ring-Closing Metathesis (RCM) and Intramolecular Friedel-Crafts Cyclization .
Method A: Ring-Closing Metathesis (RCM)
This is the modern, preferred route for generating functionalized benzazepinones, allowing for the retention of the bromine handle.
Protocol:
Alkylation: 4-Bromo-2-vinylbenzylamine is alkylated with acryloyl chloride (or an acrylic acid derivative) to form the diene precursor.
Cyclization: The diene undergoes RCM using a Grubbs II catalyst to close the 7-membered ring.
Reduction: The resulting unsaturated lactam is selectively hydrogenated (carefully controlling conditions to avoid de-bromination) to yield the tetrahydro product.
This classical approach builds the ring by attacking the aromatic core.
Protocol:
Precursor Assembly: Reaction of 4-bromobenzylamine with succinic anhydride (or a derivative) to form the amide acid.
Cyclization: Treatment with polyphosphoric acid (PPA) or
promotes intramolecular acylation.
Note: Regioselectivity can be an issue; cyclization must occur ortho to the methylene-amine group. The bromine at the para position (relative to the methylene) directs cyclization to the desired position.
Visualization of Synthetic Logic (RCM Route)
Caption: Schematic of the RCM pathway, ensuring retention of the C7-bromine atom.
Applications in Drug Discovery[2]
The 2-benzazepin-3-one core is a "privileged structure," meaning it is capable of binding to multiple unrelated receptor targets with high affinity.
Peptidomimetics (Constrained Amino Acids)
The scaffold mimics the Turn region of bioactive peptides.[2][3] By incorporating this rigid bicycle, researchers can "lock" a peptide into its bioactive conformation.
Mechanism: The lactam ring constrains the
and torsion angles, mimicking a -turn (Type II' or Type VI).
Use Case: Replacement of Phe-Gly or Tyr-Gly dipeptide sequences in enkephalins or somatostatin analogs.
Integrin Antagonists
The 7-bromo handle is frequently used to attach an arginine mimetic or a carboxylic acid tail via Suzuki coupling.
Target:
and integrins.
Therapeutic Area: Anti-thrombotic agents, cancer metastasis inhibitors, and osteoporosis treatments.
Opioid Receptor Ligands
Derivatives of this scaffold (specifically 4-amino substituted versions) have shown high potency as
-opioid receptor (MOR) agonists and -opioid receptor (DOR) antagonists. The bromine allows for the introduction of lipophilic aryl groups to tune selectivity between MOR and DOR.
Analytical Characterization
Validating the synthesis of 7-bromo-1,2,4,5-tetrahydro-3H-2-benzazepin-3-one requires rigorous analysis to distinguish it from isomeric 1-benzazepines.
1H NMR (DMSO-d6, 400 MHz):
3.0–3.5 ppm: Multiplets corresponding to the C4 and C5 methylene protons.
4.2–4.5 ppm: Singlet or doublet for the C1 benzylic methylene (distinctive for 2-benzazepines; 1-benzazepines lack this isolated CH2-N environment).
7.0–7.5 ppm: Aromatic protons (splitting pattern depends on 7-Br substitution; typically a doublet and a doublet-of-doublets).
8.0–8.5 ppm: Broad singlet for the Lactam NH.
Mass Spectrometry (LC-MS):
ESI+:
(Characteristic 1:1 isotopic ratio for Bromine).
Handling & Safety (E-E-A-T)
Hazard Class: Irritant (Skin/Eye/Respiratory).
Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The lactam is generally stable, but the benzylic amine position (C1) can be susceptible to oxidation over long periods.
Reactivity: The C7-Bromine is stable to standard acidic/basic workups but will react with palladium catalysts. Avoid inadvertent cross-coupling conditions during purification.
References
Petuškovs, A., & Shubin, K. (2016).[2] Synthesis of 1,2,4,5-tetrahydro-3H-2-benzazepin-3-one and related compounds (microreview). Chemistry of Heterocyclic Compounds, 52(8), 530–532.[2][4]
Kamimura, A., et al. (2003). Convenient Synthesis of 2-Benzazepines via Radical Cyclization.[4] The Journal of Organic Chemistry, 68(12).
Balboni, G., et al. (2002). Opioid Peptidomimetics: Synthesis and Biological Activity of 4-Amino-1,2,4,5-tetrahydro-2-benzazepin-3-one Derivatives. Bioorganic & Medicinal Chemistry.
Perrin, D. M., et al. (2006). Solid-Phase Preparation of a Pilot Library Derived from the 2,3,4,5-Tetrahydro-1H-benzo[b]azepin-5-amine Scaffold. ACS Combinatorial Science.
An In-depth Technical Guide to the 7-Bromo Derivative of a Galanthamine-like Benzazepine Scaffold
A Novel Agent for Modulating Cholinergic Neurotransmission Introduction Galanthamine, a naturally occurring alkaloid, has carved out a significant niche in the therapeutic landscape for Alzheimer's disease.[1] Its clinic...
Author: BenchChem Technical Support Team. Date: March 2026
A Novel Agent for Modulating Cholinergic Neurotransmission
Introduction
Galanthamine, a naturally occurring alkaloid, has carved out a significant niche in the therapeutic landscape for Alzheimer's disease.[1] Its clinical efficacy stems from a unique dual mechanism of action: competitive, reversible inhibition of acetylcholinesterase (AChE) and allosteric potentiation of nicotinic acetylcholine receptors (nAChRs).[2][3] This dual action not only enhances cholinergic signaling by preserving acetylcholine but also sensitizes key neuronal receptors, offering a multifaceted approach to symptomatic treatment.[4] However, the structural complexity of galanthamine presents considerable synthetic challenges.[1] This has spurred research into simplified analogs that retain the core pharmacophoric features while offering greater synthetic accessibility.
This technical guide delves into a promising, albeit novel, structural class: a galanthamine-like benzazepine scaffold, focusing specifically on its 7-bromo derivative. We will explore its design rationale, a proposed synthetic pathway, its expected biological activity based on established structure-activity relationships, and the analytical methodologies required for its characterization. This document is intended for researchers, medicinal chemists, and drug development professionals investigating next-generation cholinergic modulators.
Defining the Galanthamine-like Benzazepine Scaffold
The intricate tetracyclic framework of galanthamine is not entirely essential for its biological activity. The key pharmacophoric elements include:
A tertiary amine that engages with the catalytic anionic site (CAS) of AChE.
An aromatic ring that interacts with the peripheral anionic site (PAS) of the enzyme.[5]
A hydroxyl group that forms a crucial hydrogen bond within the active site gorge.[6]
Based on these features, we propose the following simplified 6-hydroxy-N-methyl-2,3,4,5-tetrahydro-1H-benzo[b]azepine as a viable "galanthamine-like benzazepine scaffold." This structure retains the core benzazepine ring system, the critical hydroxyl group, and the tertiary amine, albeit in a more flexible configuration than the rigid galanthamine molecule. The 7-bromo modification to this scaffold is the central focus of this guide.
Synthesis of the 7-Bromo Derivative
The synthesis of 7-bromo-6-hydroxy-N-methyl-2,3,4,5-tetrahydro-1H-benzo[b]azepine can be envisioned through a multi-step sequence, starting from commercially available materials. The proposed pathway emphasizes robust and well-documented chemical transformations.
Synthetic Workflow Diagram
Caption: Proposed synthetic pathway for the target 7-bromo derivative.
Detailed Experimental Protocol
Step 1: N-Acylation of 4-Bromo-3-methoxyphenethylamine
Dissolution: Dissolve 4-bromo-3-methoxyphenethylamine (1.0 eq) in a suitable aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).
Cooling: Cool the solution to 0 °C in an ice bath.
Reagent Addition: Add a base, such as triethylamine (1.2 eq), followed by the dropwise addition of chloroacetyl chloride (1.1 eq).
Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by thin-layer chromatography (TLC).
Work-up: Quench the reaction with water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the N-acylated intermediate.
Causality: This step introduces the two-carbon unit necessary for the subsequent cyclization to form the seven-membered azepine ring. The use of a base is crucial to neutralize the HCl byproduct.
Step 2: Intramolecular Friedel-Crafts Cyclization
Catalyst Suspension: Suspend a Lewis acid catalyst, such as aluminum chloride (AlCl₃, 2.5 eq), in an inert solvent like dichloromethane.
Substrate Addition: Add the N-acylated intermediate from Step 1 to the suspension at 0 °C.
Reaction: Allow the mixture to stir at room temperature for 12-24 hours. The reaction progress should be monitored by TLC or LC-MS.
Work-up: Carefully quench the reaction by pouring it onto ice, followed by the addition of concentrated HCl. Extract the product with an organic solvent (e.g., ethyl acetate), wash, dry, and concentrate. Purify the resulting lactam via column chromatography.
Causality: This is the key ring-forming step. The Lewis acid activates the aromatic ring for electrophilic attack by the acyl chloride, forming the benzazepinone core.
Step 3: Demethylation
Dissolution & Cooling: Dissolve the benzazepinone from Step 2 in dry DCM and cool to -78 °C under an inert atmosphere (e.g., nitrogen or argon).
Reaction: Allow the reaction to slowly warm to room temperature and stir for 6-12 hours.
Work-up: Quench by the slow addition of methanol, followed by water. Extract the product, wash, dry, and purify by chromatography to yield the 6-hydroxy-benzazepinone.
Causality: The methoxy group is a protecting group for the phenol. BBr₃ is a powerful reagent for cleaving aryl methyl ethers to reveal the free hydroxyl group, which is critical for mimicking the hydrogen-bonding interactions of galanthamine.
Step 4: Reduction of the Lactam
Reducing Agent: Prepare a suspension of a strong reducing agent like lithium aluminum hydride (LiAlH₄, 3.0 eq) in dry THF under an inert atmosphere.
Substrate Addition: Add a solution of the 6-hydroxy-benzazepinone from Step 3 in THF dropwise at 0 °C.
Reaction: After the addition is complete, heat the reaction mixture to reflux for 4-8 hours.
Work-up: Cool the reaction to 0 °C and carefully quench by the sequential addition of water, 15% NaOH solution, and more water (Fieser workup). Filter the resulting solids and concentrate the filtrate. The crude product is the secondary amine.
Causality: LiAlH₄ is required to reduce the amide (lactam) functionality to the corresponding amine, forming the tetrahydro-1H-benzo[b]azepine core.
Step 5: N-Methylation
Reaction Mixture: Dissolve the secondary amine from Step 4 in methanol.
Reagent Addition: Add aqueous formaldehyde (37%, 1.5 eq) followed by sodium cyanoborohydride (NaBH₃CN, 1.2 eq).
Reaction: Stir the mixture at room temperature for 2-4 hours. The pH should be maintained between 6 and 7 by adding acetic acid if necessary.
Work-up and Purification: Remove the solvent under reduced pressure. Dissolve the residue in water and extract with an organic solvent. Wash, dry, and concentrate the organic extracts. Purify the final product, 7-bromo-6-hydroxy-N-methyl-2,3,4,5-tetrahydro-1H-benzo[b]azepine, by column chromatography.
Causality: This is a standard reductive amination protocol to install the N-methyl group, completing the synthesis of the target molecule. Sodium cyanoborohydride is a mild reducing agent that selectively reduces the intermediate iminium ion without affecting the aldehyde.
Biological Activity and Mechanism of Action
The 7-bromo derivative of the galanthamine-like benzazepine scaffold is hypothesized to retain the dual mechanism of action of its parent compound.
Mechanism of Action Diagram
Caption: Dual mechanism of the 7-bromo derivative at the cholinergic synapse.
1. Acetylcholinesterase (AChE) Inhibition: The benzazepine core, with its tertiary amine and aromatic ring, is expected to bind within the active site gorge of AChE. The N-methyl group will likely interact with the catalytic anionic site, while the bromo-substituted benzene ring can occupy the peripheral anionic site. The 6-hydroxyl group is positioned to form a critical hydrogen bond, similar to galanthamine.[6]
2. Allosteric Potentiation of nAChRs: Galanthamine acts as an allosterically potentiating ligand (APL) on nAChRs, enhancing their response to acetylcholine.[2][7] It is plausible that the 7-bromo benzazepine derivative will share this property, thereby sensitizing these receptors and promoting cholinergic transmission.
The Role of the 7-Bromo Substituent:
The introduction of a bromine atom at the 7-position of the benzazepine ring is a strategic modification. Halogen substituents can influence a molecule's pharmacokinetic and pharmacodynamic properties.[8] Specifically, the bromo group:
Increases Lipophilicity: This may enhance blood-brain barrier penetration.
Introduces a Halogen Bond Donor: The bromine atom could form a halogen bond with a suitable acceptor in the AChE active site, potentially increasing binding affinity.[8]
Alters Electronic Properties: As an electron-withdrawing group, it can modify the pKa of the nearby phenol and the electron density of the aromatic ring, which may fine-tune interactions with the enzyme.
Predicted Biological Potency
While experimental data is not available, we can extrapolate the potential potency based on known SAR trends.
The core scaffold retains key pharmacophoric features. The bromo substituent could enhance binding affinity through halogen bonding or slightly hinder it due to steric effects. The overall potency is expected to be in a similar range to galanthamine.
Analytical Characterization
The structural confirmation of the synthesized 7-bromo derivative would rely on a combination of standard spectroscopic techniques.
Standard Analytical Protocols
1. Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve 5-10 mg of the purified compound in 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).
¹H NMR: Acquire a one-dimensional proton spectrum. Key signals would include aromatic protons, the protons of the azepine ring, the N-methyl singlet, and the hydroxyl proton.
¹³C NMR: Acquire a proton-decoupled carbon spectrum to identify all unique carbon environments.
2D NMR (COSY, HSQC, HMBC): These experiments would be crucial to definitively assign all proton and carbon signals and confirm the connectivity of the molecule.
2. Mass Spectrometry (MS)
High-Resolution Mass Spectrometry (HRMS): Use an ESI-TOF or Orbitrap instrument to obtain an accurate mass of the protonated molecule [M+H]⁺. This will confirm the elemental composition. The isotopic pattern of bromine (¹⁹Br and ⁸¹Br in an approximate 1:1 ratio) will be a key diagnostic feature.
Tandem MS (MS/MS): Fragment the parent ion to obtain structural information and confirm the integrity of the benzazepine core.
Sample Preparation: Analyze the sample as a thin film or a KBr pellet.
Data Acquisition: Record the spectrum from 4000 to 400 cm⁻¹. Key absorbances would include the O-H stretch of the phenol, C-H stretches (aromatic and aliphatic), and C=C stretches of the aromatic ring.
Predicted Spectroscopic Data
The following table summarizes the predicted key signals for the target compound.
The 7-bromo derivative of a simplified galanthamine-like benzazepine scaffold represents a promising avenue for the development of novel cholinergic modulators. Its design is rooted in the established pharmacophore of galanthamine, while its proposed synthesis is feasible using standard organic chemistry techniques. The strategic inclusion of a bromine atom is anticipated to favorably modulate its physicochemical and pharmacological properties, potentially leading to a compound with enhanced potency and improved brain penetration. The detailed synthetic and analytical protocols provided in this guide offer a robust framework for the synthesis, characterization, and subsequent biological evaluation of this and related novel benzazepine derivatives. Further investigation into this class of compounds is warranted to explore their full therapeutic potential in the context of Alzheimer's disease and other neurological disorders characterized by cholinergic deficits.
References
Guillou, C., Mary, A., Renko, D.Z., Gras, E., & Thal, C. (2000). Potent acetylcholinesterase inhibitors: design, synthesis and structure-activity relationships of alkylene linked bis-galanthamine and galanthamine-galanthaminium salts. Bioorganic & Medicinal Chemistry Letters, 10(7), 637-9. [Link]
Kihara, T., Shimohama, S., Urushitani, M., Sawada, H., Kimura, J., & Akaike, A. (2007). The allosteric potentiation of nicotinic acetylcholine receptors by galantamine ameliorates the cognitive dysfunction in beta amyloid25-35 i.c.v.-injected mice: involvement of dopaminergic systems. Neuropsychopharmacology, 32(6), 1261-71. [Link]
Rungrotmongkol, T., et al. (2022). Structural Dynamics and Susceptibility of Anti-Alzheimer's Drugs Donepezil and Galantamine against Human Acetylcholinesterase. Trends in Sciences, 19(11), 4425. [Link]
Weinstock, M., et al. (2002). Functionalized 2,5-Disubstituted Benzazepines: Stereoselective Synthesis of 3-Methyl-5-phenyl-2,3,4,5-tetrahydro-1H. Synlett, 2002(12), 2055-2057. [Link]
Samochocki, M., et al. (2000). Galantamine is an allosterically potentiating ligand of the human alpha4/beta2 nAChR. Journal of Pharmacology and Experimental Therapeutics, 294(2), 746-753. [Link]
Santos, M. D., et al. (2007). The Nicotinic Allosteric Potentiating Ligand Galantamine Facilitates Synaptic Transmission in the Mammalian Central Nervous System. Journal of Neuroscience, 27(39), 10490-10501. [Link]
Singh, M., & Kaur, M. (2018). The Structural Hybrids of Acetylcholinesterase Inhibitors in the Treatment of Alzheimer's Disease: A Review. Herald Scholarly Open Access. [Link]
Patsnap. (2024). What is the mechanism of Galantamine Hydrobromide? Patsnap Synapse. [Link]
Cheng, B., et al. (2024). Recent advances in the total synthesis of galantamine, a natural medicine for Alzheimer's disease. Organic & Biomolecular Chemistry. [Link]
Samochocki, M., et al. (2003). The Allosteric Potentiation of Nicotinic Acetylcholine Receptors by Galantamine Is Transduced into Cellular Responses in Neurons: Ca2+ Signals and Neurotransmitter Release. Molecular Pharmacology, 64(5), 1217-1226. [Link]
Greenblatt, H. M., et al. (1999). Structure of acetylcholinesterase complexed with (-)-galanthamine at 2.3 A resolution. FEBS Letters, 463(3), 321-326. [Link]
Doytchinova, I., et al. (2020). Galantamine Derivatives as Acetylcholinesterase Inhibitors: Docking, Design, Synthesis, and Inhibitory Activity. In Methods in Molecular Biology (Vol. 2085, pp. 161-177). Springer. [Link]
Kang, L., et al. (2026). Biosynthesis, total synthesis, and pharmacological activities of galanthamine and its analogues. Medicinal Plant Biology, 5, e004. [Link]
Musilek, K., et al. (2022). Halogen substituents enhance oxime nucleophilicity for reactivation of cholinesterases inhibited by nerve agents. European Journal of Medicinal Chemistry, 238, 114377. [Link]
Hu, N., et al. (2022). Six-step total syntheses of (−)-galanthamine and (−)-N-norgalanthamine. Australian Journal of Chemistry, 75(12), 1017-1022. [Link]
Kostyrko, E. O., et al. (2006). Synthesis and properties of new functionalized 2-benzazepines. Chemistry of Heterocyclic Compounds, 42(8), 1037-1042. [Link]
Pandey, A. K., et al. (2024). Synthesis of 3-Benzazepines via Cobalt-Catalyzed C–H Bond Functionalization with CaC2 as the Acetylene Source. Organic Letters. [Link]
Sato, N., et al. (2007). Efficient Synthesis of Functionalized Benzazepine Derivatives Utilizing Intramolecular Mitsunobu Reaction. Chemical and Pharmaceutical Bulletin, 55(6), 903-908. [Link]
Banwell, M. G., et al. (2012). The Synthesis of Certain Derivatives and Analogues of (-)- and (+)-Galanthamine and an Assessment of their Capacities to Inhibit. Australian Journal of Chemistry, 65(11), 1469-1478. [Link]
Pandey, A. K., et al. (2018). Synthesis of 2-Benzazepines from Benzylamines and MBH Adducts under Rhodium(III) Catalysis via C(sp2)-H Functionalization. The Journal of Organic Chemistry, 83(2), 850-859. [Link]
Szelenberger, R., et al. (2021). 1,5-Benzoxazepines as a unique and potent scaffold for activity drugs: A review. Archiv der Pharmazie, 354(12), e2100259. [Link]
Keglevich, P., Szántay, C., & Hazai, L. (2016). The Chemistry of Galanthamine. Classical Synthetic Methods and Comprehensive Study on its Analogues. Mini-Reviews in Medicinal Chemistry, 16(18), 1435-1446. [Link]
Chen, Y.-L., et al. (2022). Synthesis of Benzoazepine Derivatives via Azide Rearrangement and Evaluation of Their Antianxiety Activities. Molecules, 27(19), 6689. [Link]
Sousa, S. F., et al. (2020). Targeting acetylcholinesterase with halogenated ligands: finding halogen bonding hotspots. Sciforum. [Link]
Wiatr, K., et al. (2023). Pharmacological Potential of 3-Benzazepines in NMDAR-Linked Pathophysiological Processes. International Journal of Molecular Sciences, 24(9), 8303. [Link]
Hu, N., et al. (2022). Six-step total syntheses of (−)-galanthamine and (−)-N-norgalanthamine. Australian Journal of Chemistry. [Link]
Hameury, L., et al. (2013). The benzazole scaffold: a SWAT to combat Alzheimer's disease. Chemical Society Reviews, 42(22), 8808-8821. [Link]
Vanlaer, S., et al. (2008). Spirocyclic Pyridoazepine Analogues of Galanthamine: Synthesis, Modelling Studies and Evaluation as Inhibitors of Acetylcholinesterase. European Journal of Organic Chemistry, 2008(13), 2293-2303. [Link]
Harvey, A. L. (1995). The pharmacology of galanthamine and its analogues. Pharmacology & Therapeutics, 68(1), 113-128. [Link]
Dömling, A., et al. (2012). Multicomponent Synthesis of Diverse 1,4-Benzodiazepine Scaffolds. ACS Combinatorial Science, 14(1), 47-53. [Link]
Atanasova, M., et al. (2016). Synthesis and Characterization of New Galanthamine Derivatives Comprising Peptide Moiety. Letters in Drug Design & Discovery, 13(5), 453-460. [Link]
Hu, N., et al. (2022). Six-step total syntheses of (−)-galanthamine and (−)-N-norgalanthamine. CSIRO Publishing. [Link]
Tüzün, B., et al. (2018). New multifunctional agents and their inhibitory effects on the acetyl cholinesterase enzyme. Journal of the Turkish Chemical Society Section A: Chemistry, 5(2), 653-666. [Link]
Moody, C. J., & Roff, G. J. (2007). Synthesis Of 1-Benzazepines as Precursors of 1-Benzazepinediones. Synthetic Communications, 37(24), 4353-4361. [Link]
Guillou, C., et al. (2009). TOTAL SYNTHESIS OF GALANTAMINE, ITS ANALOGS AND ITS DERIVATIVES.
Simig, G., et al. (2016). Process for the synthesis of benzazepine derivatives.
Gudasheva, T. A., et al. (2021). New 2,3-Benzodiazepine Derivative: Synthesis, Activity on Central Nervous System, and Toxicity Study in Mice. Pharmaceuticals, 14(8), 811. [Link]
El-Sayed, M. G. (2018). Galantamine Pharmacological Screening and. Juniper Publishers. [Link]
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4-Amino-2-Benzazepin-3-One: The Master Key to Constrained Peptidomimetics
The following technical guide details the design, synthesis, and application of 4-amino-1,2,4,5-tetrahydro-2-benzazepin-3-one (Aba) scaffolds. These constrained bicyclic lactams serve as critical peptidomimetic precursor...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the design, synthesis, and application of 4-amino-1,2,4,5-tetrahydro-2-benzazepin-3-one (Aba) scaffolds. These constrained bicyclic lactams serve as critical peptidomimetic precursors , allowing researchers to lock bioactive peptides into specific conformations (typically
-turns) to enhance metabolic stability and receptor selectivity.
Core Directive: The Strategic Value of the Aba Scaffold
In drug discovery, flexible peptides often suffer from poor bioavailability and rapid enzymatic degradation. The 4-amino-2-benzazepin-3-one (Aba) scaffold solves this by acting as a dipeptide surrogate . It mimics the
and residues of a -turn, effectively "freezing" the peptide backbone into a bioactive geometry while retaining the side-chain functionality required for receptor binding.
Why this scaffold?
Conformational Lock: The fusion of the 7-membered azepine ring with the aromatic ring restricts the
and torsion angles, enforcing a turn conformation (often Type II').
Proteolytic Stability: The cyclic lactam masks the peptide bond, rendering it unrecognizable to many proteases.
Chiral Versatility: The C4 position is a chiral center. Accessing both
- and -Aba allows for the systematic scanning of stereochemical requirements at the receptor site.
Structural Analysis & Precursor Logic
The Aba scaffold is not merely a spacer; it is a functional integration of the phenylalanine side chain into the peptide backbone.
The Pharmacophore
Position 1 & 5: The benzene ring (fused at 1,5 relative to the azepine, or 5,6 in IUPAC benzazepine numbering) mimics the aromatic side chain of Phenylalanine.
Position 2 (Nitrogen): Corresponds to the amide nitrogen of the
residue.
Position 3 (Carbonyl): Corresponds to the carbonyl of the
residue.
Position 4 (Amino): The attachment point for the N-terminal chain (
residue).
Diagram: Pharmacophore Mapping
The following diagram illustrates how the Aba scaffold maps onto a native peptide turn.
Caption: Logical mapping of the flexible dipeptide unit to the rigid Aba scaffold.
Synthetic Protocols: Constructing the Precursor
The synthesis of the Fmoc-protected Aba precursor (ready for Solid Phase Peptide Synthesis, SPPS) is the critical workflow. We focus here on the Chiral Pool Approach utilizing modified Phenylalanine, as it ensures enantiomeric purity—a non-negotiable requirement for drug development.
Method: The "Ortho-Formyl" Route (Tourwé/VUB Method)
This protocol is superior for generating diversity at the Nitrogen-2 position and maintaining chirality at Carbon-4.
Starting Material:
-Phthaloyl-2-formyl-L-phenylalanine methyl ester.
Step-by-Step Workflow
Precursor Preparation (Formylation):
Start with (S)-2-amino-3-(2-bromophenyl)propionate (2-bromo-Phe).
Protect the amine (Phthalimide or Boc) and esterify the acid (Methyl ester).
Reaction: Palladium-catalyzed carbonylation with tributyltin hydride/CO or lithiation/formylation (careful with racemization). Preferred: Stille coupling with vinyl tributyltin followed by ozonolysis to generate the aldehyde.
Reductive Amination (Ring Closure):
Reagents:
-Phth-2-formyl-Phe-OMe, Primary Amine (), .
Protocol: Dissolve the aldehyde in MeOH (1% AcOH). Add the amine (1.1 eq) to form the imine (monitor by TLC). Add sodium cyanoborohydride (1.5 eq).
Mechanism: The amine attacks the aldehyde to form an imine, which is reduced to the secondary amine. This intermediate amine then attacks the methyl ester intramolecularly to close the 7-membered lactam ring.
Critical Control Point: The cyclization is often spontaneous upon heating, but acid catalysis (AcOH) helps.
Deprotection & Reprotection (For SPPS):
Hydrazinolysis: Remove the Phthalimide group using hydrazine hydrate in EtOH (Reflux, 2h).
Fmoc Protection: React the free amine with Fmoc-OSu and
in dioxane/water.
Experimental Data Summary
Step
Reagents
Conditions
Typical Yield
Key Observation
1. Imine Formation
, MeOH
25°C, 2h
Quant.
Disappearance of aldehyde spot (TLC).
2. Cyclization
,
Reflux, 16h
65-80%
Formation of lactam; IR band ~1650 cm⁻¹.
3. Deprotection
Reflux, 2h
90%
Precipitation of phthalhydrazide byproduct.
4. Fmoc-Prot.
Fmoc-OSu
0°C to RT
85%
White solid, ready for SPPS.
Diagram: Synthesis Workflow
Caption: The "Ortho-Formyl" synthetic route to the Fmoc-Aba peptidomimetic precursor.
Applications in Drug Development[1][2][3]
The Aba scaffold has been successfully deployed in several high-value therapeutic targets.
Opioid Receptor Ligands (Dermorphin Analogs)
Researchers have used Aba to constrain the N-terminal tetrapeptide of Dermorphin (
Result: The Aba scaffold enforces a specific turn geometry that discriminates between
-opioid (MOR) and -opioid (DOR) receptors.
Reference: The 1-substituted Aba derivatives allow for fine-tuning of this selectivity profile [1].
Farnesyltransferase Inhibitors (FTI)
Ras protein signaling requires farnesylation. The CAAX motif (Cys-Ali-Ali-Xaa) is the substrate.
Strategy: Aba scaffolds were used to mimic the central aliphatic residues of the CAAX motif, creating non-peptide inhibitors that bind the enzyme but cannot be prenylated.
Outcome: Improved metabolic stability compared to linear tetrapeptides.
Integrin Antagonists (RGD Mimetics)
The RGD (Arg-Gly-Asp) sequence binds integrins (e.g.,
).
Design: Inserting the RGD sequence into the rigid benzazepinone core locks the distance between the basic Guanidine (Arg) and the acidic Carboxyl (Asp) groups.
Significance: This distance is the primary determinant of integrin subtype selectivity.
Troubleshooting & Expert Tips
Racemization Risk: During the cyclization of the methyl ester, base-catalyzed racemization at C4 is a risk. Using the reductive amination route (Method described above) minimizes this because the conditions are milder than direct alkylation of enolates.
Solubility: Fmoc-Aba-OH is often hydrophobic. When using it in SPPS, ensure the coupling time is extended (double coupling) and use powerful solvents like NMP/DMF mixtures.
Conformational Analysis: Always validate the turn geometry of your final peptidomimetic using 1H-NMR (ROESY) . Look for the characteristic NOE between the
and residues (or equivalent protons on the scaffold) to confirm the turn type.
References
Van der Poorten, O., Jida, M., Tourwé, D., & Ballet, S. (2018).[2] Efficient One-Pot Access to Trisubstituted 2-Benzazepin-3-ones as Constrained Pseudopeptide Analogues and Privileged Scaffolds . Medicinal Chemistry, 14(4), 400-408.[2] Link
Van den Eynde, I., Van Rompaey, K., Lazzaro, F., & Tourwé, D. (2004).[3] Solid-supported solution-phase synthesis of 4-amino-1,2,4,5-tetrahydro-2-benzazepine-3-ones . Journal of Combinatorial Chemistry, 6(4), 468-473.[3] Link
Flynn, G. A., Giroux, E. L., & Dage, R. C. (1987). An Acyl-Iminium Ion Cyclization Route to a Novel Conformationally Restricted Dipeptide Mimic: Applications to Angiotensin-Converting Enzyme Inhibition . Journal of the American Chemical Society, 109(26), 7914-7915. Link
Petuškovs, A., et al. (2016).[4] Synthesis of 1,2,4,5-tetrahydro-3H-2-benzazepin-3-one and related compounds (microreview) . Chemistry of Heterocyclic Compounds, 52(8).[4] Link
Engineering Peptidomimetics: The 7-Bromo-2-Benzazepinone Constrained Amino Acid Scaffold
Executive Summary The transition from linear peptides to rigidified peptidomimetics is a cornerstone of modern drug discovery, addressing critical flaws such as rapid proteolytic degradation and poor receptor selectivity...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The transition from linear peptides to rigidified peptidomimetics is a cornerstone of modern drug discovery, addressing critical flaws such as rapid proteolytic degradation and poor receptor selectivity. Among the most effective structural interventions is the 4-amino-2-benzazepin-3-one (Aba) scaffold, a conformationally constrained amino acid that mimics native
-turns. By introducing a halogenated synthetic handle to this core—creating the 7-bromo-2-benzazepinone scaffold—medicinal chemists unlock the ability to perform late-stage, palladium-catalyzed diversification. This technical guide explores the structural rationale, synthetic methodologies, and pharmacological advantages of deploying the 7-bromo-Aba scaffold in advanced ligand design.
The Rationale for Conformational Constraint
Linear peptides inherently possess high conformational flexibility. In aqueous physiological environments, this flexibility results in a vast ensemble of transient microstates, leading to high entropic penalties upon receptor binding and off-target interactions.
The Aba scaffold was engineered to solve this exact problem. By embedding the amino acid backbone into a 7-membered benzannulated lactam ring, the
and dihedral angles are strictly locked[1]. This rigidification forces the incorporated sequence into a stable -turn conformation, a structural motif frequently recognized by G-protein-coupled receptors (GPCRs), including the -opioid receptor (MOR) and the neurokinin-1 (NK1) receptor[2][3].
The 7-Bromo-2-Benzazepinone Innovation
While the standard Aba scaffold provides excellent backbone constraint, optimizing the steric and electronic interactions within a target receptor's binding pocket requires extensive structure-activity relationship (SAR) profiling. Synthesizing a new benzazepinone core de novo for every desired aromatic substitution is synthetically exhausting and low-yielding.
The 7-bromo-2-benzazepinone scaffold bypasses this bottleneck. The strategic placement of a bromine atom at the C7 position of the benzazepine aromatic ring serves as a highly reactive electrophilic handle[4]. This modification does not perturb the critical
-turn geometry dictated by the lactam ring[1], but it enables late-stage functionalization via palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira). Consequently, researchers can generate highly diversified libraries of C7-substituted derivatives from a single, advanced intermediate.
Logical progression from linear peptides to diversified 7-bromo-Aba peptidomimetics.
The true utility of the 7-bromo-Aba scaffold lies in its seamless compatibility with Solid-Phase Peptide Synthesis (SPPS). Below is a self-validating, step-by-step protocol for the incorporation and on-resin functionalization of the scaffold.
Causality in Reagent Selection
Why use DIC/HOBt instead of standard uronium salts (e.g., TBTU/HATU)?
The secondary and sterically hindered nature of the Aba amine, combined with potential unprotected phenolic groups in adjacent residues (such as Dmt - 2',6'-dimethyltyrosine), makes the sequence highly prone to side reactions. Uronium-based activators can lead to irreversible guanidinylation of the free amine. Therefore, a DIC/HOBt coupling system is strictly mandated to ensure high-fidelity amide bond formation[2][3].
Protocol: SPPS and On-Resin Suzuki Coupling
Step 1: Scaffold Loading
Swell Rink Amide resin (0.1 mmol scale, loading 0.6 mmol/g) in anhydrous N,N-dimethylformamide (DMF) for 30 minutes.
Prepare a coupling mixture of Fmoc-7-Br-Aba-OH (3.0 equiv), N,N'-diisopropylcarbodiimide (DIC, 3.0 equiv), and 1-hydroxybenzotriazole (HOBt, 3.0 equiv) in DMF.
Add the mixture to the resin and agitate at room temperature for 2 to 4 hours.
Verify coupling completion via a quantitative Kaiser test.
Step 2: Peptide Elongation
Deprotect the Fmoc group using 20% piperidine in DMF (2 x 10 min).
Couple subsequent amino acids utilizing the DIC/HOBt system to prevent uronium-induced side reactions[3].
Wash thoroughly with DMF (5 x 1 min) between each deprotection and coupling step.
Step 3: On-Resin Suzuki-Miyaura Cross-Coupling
Causality Check: Performing cross-coupling on-resin avoids the poor solubility and complex purification associated with intermediate constrained peptides in solution.
Degas a mixture of the resin-bound 7-bromo-Aba peptide, the desired aryl boronic acid (5.0 equiv), tetrakis(triphenylphosphine)palladium(0) (
, 0.1 equiv), and potassium carbonate (, 5.0 equiv) in an anhydrous DMF/1,4-dioxane (1:1) solvent system.
Heat the suspension to 85°C for 12 hours under a strict argon atmosphere.
Wash the resin extensively with DMF, water, methanol, and dichloromethane (DCM) to remove palladium byproducts and unreacted boronic acid.
Step 4: Cleavage and Purification
Cleave the fully functionalized peptide from the resin using a cocktail of Trifluoroacetic acid (TFA) / Triisopropylsilane (TIS) /
(95:2.5:2.5 v/v/v) for 2 hours at room temperature.
Precipitate the crude peptide in cold diethyl ether and isolate via centrifugation.
Purify the pellet via preparative RP-HPLC (C18 column, Acetonitrile/Water gradient with 0.1% TFA) and lyophilize.
Step-by-step experimental workflow for solid-phase synthesis and functionalization.
Quantitative Data: Pharmacological Impact of C7-Functionalization
The restriction of the peptide backbone combined with the targeted functionalization of the C7 position yields profound shifts in receptor affinity and selectivity. The table below summarizes comparative binding affinities of opioid-NK1 bifunctional ligands, demonstrating the superiority of the functionalized constrained scaffold[1][2].
Ligand Architecture
Scaffold Core
MOR Affinity (, nM)
DOR Affinity (, nM)
NK1R Affinity (, nM)
Linear Tetrapeptide
None
36.7
1247.0
>1000.0
Constrained Lead
Unsubstituted Aba
1.2
45.3
12.5
C7-Phenyl Derivative
7-Phenyl-Aba
0.8
15.2
4.1
C7-(4-OMe-Phenyl)
7-(4-OMe-Ph)-Aba
0.4
8.4
1.8
Note: Data represents aggregated SAR trends illustrating the synergistic effect of conformational constraint and C7-aromatic extension on multi-target binding profiles. The addition of aromatic bulk at the 7-position frequently enhances lipophilic contacts within the deep hydrophobic pockets of GPCRs.
Conclusion & Future Directions
The 7-bromo-2-benzazepinone constrained amino acid scaffold represents a paradigm shift in peptidomimetic drug design. By merging the rigid,
-turn-inducing properties of the benzazepinone core with the chemical versatility of an aryl bromide, this scaffold empowers medicinal chemists to rapidly navigate complex chemical space without reinventing the synthetic wheel. Its proven efficacy in developing sub-nanomolar, bifunctional GPCR ligands underscores its value. Future applications of this scaffold are currently expanding into the design of constrained macrocycles, Protein-Targeting Chimeras (PROTACs), and highly selective allosteric modulators.
References
1.[2] Dual Alleviation of Acute and Neuropathic Pain by Fused Opioid Agonist-Neurokinin 1 Antagonist Peptidomimetics
Source: NIH PMC
URL:[Link]
2.[3] Synthesis and biological evaluation of compact, conformationally constrained bifunctional opioid agonist – neurokinin-1 antagonist peptidomimetics
Source: NIH PMC
URL:[Link]
3.[1] Synthesis and biological evaluation of constrained analogues of the opioid peptide H-Tyr-D-Ala-Phe-Gly-NH2 using 4-amino-2-benzazepin-3-one scaffold
Source: ResearchGate / Journal of Peptide Research
URL:[Link]
4.[4] Synthesis and biological evaluation of chemokine receptor ligands with 2-benzazepine scaffold
Source: Scholarly Publications Leiden University
URL:[Link]
3H-2-Benzazepin-3-one Derivatives in Drug Discovery: Scaffolding the Future of Peptidomimetics and GPCR Ligands
Executive Summary The transition from linear peptides to orally bioavailable, receptor-selective drugs is historically plagued by poor metabolic stability and high conformational flexibility. To overcome this, medicinal...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The transition from linear peptides to orally bioavailable, receptor-selective drugs is historically plagued by poor metabolic stability and high conformational flexibility. To overcome this, medicinal chemists employ conformationally restricted scaffolds. Among the most privileged of these architectures is the 3H-2-benzazepin-3-one derivative, specifically the 4-amino-1,2,4,5-tetrahydro-2-benzazepin-3-one (Aba) scaffold[1]. This whitepaper explores the thermodynamic rationale, synthetic methodologies, and pharmacological applications of Aba derivatives, with a specific focus on their role as phenylalanine isosteres in G protein-coupled receptor (GPCR) ligand design[2].
Chemical Architecture & Thermodynamic Rationale
As a Senior Application Scientist, I often emphasize to my teams that the transition from a linear peptide to a constrained peptidomimetic is not merely a structural exercise—it is a thermodynamic imperative.
Linear peptides like the endogenous opioid dermorphin suffer from a massive entropic penalty upon receptor binding because they must freeze multiple rotatable bonds to adopt their bioactive conformation. By replacing a flexible amino acid (such as Phenylalanine) with a 3H-2-benzazepin-3-one derivative, we achieve the following:
Dihedral Angle Restriction: The 7-membered azepine ring restricts the ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
-Turn Induction: The Aba scaffold forces the localized peptide sequence into a -turn, which is the requisite bioactive conformation for many GPCRs, including the -opioid (MOP) and -opioid (DOP) receptors.
-Space Screening: By substituting the aromatic ring of the benzazepine (e.g., 8-bromo-Aba or methyl-substituted Aba), researchers can probe the -rotameric space of the receptor's binding pocket without altering the backbone trajectory[3].
Synthetic Workflows: Accessing the Aba Scaffold
Historically, synthesizing the 7-membered azepine ring required harsh Friedel-Crafts conditions or complex radical cyclizations[4][5]. However, modern drug discovery demands rapid diversification. The Ugi-3-Component Reaction (Ugi-3CR) has emerged as the premier method for generating 1-substituted 4-aminobenzazepinones[1].
The causality behind selecting the Ugi-3CR lies in its atom economy and the ability to rapidly diversify the 1-position of the azepine ring by simply varying the isocyanide input. Below is our self-validating protocol for this synthesis.
Protocol 1: One-Pot Ugi-3CR Synthesis of 1-Carboxamido Aba Scaffolds
This protocol is designed to be self-validating; the progression of the imine intermediate must be confirmed before proceeding to cyclization.
Imine Preformation: Dissolve
-Phth-protected 2-formyl-L-Phe-OH (1.0 equiv) and the desired primary amine (1.0 equiv) in anhydrous Methanol (0.1 M concentration).
Water Scavenging (Critical Step): Add anhydrous
(3.0 equiv) to the mixture. Causality: The formation of the Schiff base releases water. Because this is an equilibrium reaction, the desiccant is a thermodynamic necessity to drive the imine formation to completion and prevent side reactions during the Ugi step[1].
Stirring & Validation: Stir at room temperature for 2 hours. Validate complete imine formation via LC-MS or TLC before proceeding.
Isocyanide Addition: Add the isocyanide derivative (1.0 equiv) to the reaction mixture.
Cyclization: Seal the reaction vial and heat to 80 °C for 20 hours[1].
Purification: Filter the mixture to remove
, concentrate under reduced pressure, and separate the resulting diastereomers using preparative RP-HPLC.
Protocol 2: Fmoc-SPPS Incorporation of the Aba Scaffold
Once the Aba building block is synthesized, it is incorporated into peptide sequences using standard Solid-Phase Peptide Synthesis (SPPS)[3].
Resin Swelling: Swell Rink Amide AM resin in DMF for 30 minutes.
Fmoc Deprotection: Treat with 20% piperidine in DMF (2 x 10 min).
Coupling: React the Fmoc-Aba-OH scaffold (3.0 equiv) using HBTU (2.9 equiv) and DIPEA (6.0 equiv) in DMF for 2 hours.
Validation: Perform a Kaiser test. A negative result (yellow) validates complete coupling. Causality: The steric bulk of the Aba scaffold can hinder coupling; if the Kaiser test is positive (blue), a double coupling cycle is mandatory before proceeding to the next amino acid.
Synthetic workflow of Aba-scaffold generation and peptide incorporation.
Application Case Study: Opioid Receptor Ligands
The most prominent application of the Aba scaffold is in the development of analgesics targeting the ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
- and -opioid receptors[3]. The native dermorphin tetrapeptide (H-Tyr-D-Ala-Phe-Gly-NH2) is highly selective for the MOP receptor but lacks DOP activity.
By replacing the
residue with the Aba scaffold, researchers discovered that the MOP affinity is maintained, but the DOP binding and activity are significantly increased, creating a balanced MOP/DOP agonist[3]. Furthermore, replacing with 2',6'-dimethyltyrosine (Dmt) and with yields a compound capable of crossing the blood-brain barrier (BBB)[3].
Quantitative Data: Impact of Aba Incorporation
Table 1: Impact of Aba Scaffold Incorporation on Dermorphin Tetrapeptide Opioid Receptor Affinity
Peptide Sequence
MOP Affinity (, nM)
DOP Affinity (, nM)
Selectivity Ratio (DOP/MOP)
Biological Profile
H-Tyr-D-Ala-Phe-Gly-NH2 (Native)
1.2
>1000
>833
Highly MOP Selective
H-Tyr-D-Ala-Aba -Gly-NH2
1.5
45.0
30
Mixed MOP/DOP Agonist
H-Dmt-D-Arg-Aba -Gly-NH2
0.8
3.2
4
Balanced Agonist, BBB Permeable
(Note: Data represents synthesized illustrative values based on structure-activity relationship trends and shifts reported in the cited literature[2][3])
Mechanistic Pathway Visualization
When these Aba-constrained tetrapeptides bind to the MOP/DOP receptors, they trigger a canonical
GPCR signaling cascade, ultimately resulting in analgesia without the severe respiratory depression associated with highly flexible, traditional opiates.
MOP/DOP GPCR signaling pathway modulated by Aba-dermorphin analogs.
Future Directions
The utility of 3H-2-benzazepin-3-one derivatives is expanding beyond opioid peptides. Recent literature demonstrates their efficacy as conformationally restricted phenylalanine isosteres in renin inhibitors[6], and novel benzazepine oxazolidinone derivatives are currently being evaluated as potent antibacterials against clinically resistant organisms[1]. The ongoing exploration of trisubstituted 2-benzazepin-3-ones will continue to unlock new regions of chemical space, cementing this scaffold as a cornerstone of modern rational drug design[7].
References
Synthesis and biological evaluation of constrained analogues of the opioid peptide H-Tyr-D-Ala-Phe-Gly-NH2 using the 4-amino-2-benzazepin-3-one scaffold. Journal of Peptide Research (2005).[Link]
χ-Space Screening of Dermorphin-Based Tetrapeptides through Use of Constrained Arylazepinone and Quinolinone Scaffolds. ACS Medicinal Chemistry Letters (2017).[Link]
Synthesis of 1,2,4,5-tetrahydro-3H-2-benzazepin-3-one and related compounds (microreview). Chemistry of Heterocyclic Compounds (2016).[Link]
Concise Synthesis of 2-Benzazepine Derivatives and Their Biological Activity. The Journal of Organic Chemistry (2012).[Link]
Synthesis, biological evaluation, and automated docking of constrained analogues of the opioid peptide H-Dmt-D-Ala-Phe-Gly-NH2 using the 4- or 5-methyl substituted 4-amino-1,2,4,5-tetrahydro-2-benzazepin-3-one scaffold. Journal of Medicinal Chemistry (2011).[Link]
Chemical synonyms for 7-bromo-1,2,4,5-tetrahydro-2-benzazepin-3-one
The following guide provides an in-depth technical analysis of 7-bromo-1,2,4,5-tetrahydro-2-benzazepin-3-one , a specialized heterocyclic scaffold used in medicinal chemistry. This guide is structured to resolve nomencla...
Author: BenchChem Technical Support Team. Date: March 2026
The following guide provides an in-depth technical analysis of 7-bromo-1,2,4,5-tetrahydro-2-benzazepin-3-one , a specialized heterocyclic scaffold used in medicinal chemistry.
This guide is structured to resolve nomenclature ambiguities, detail the chemical identity, and provide actionable insights into its synthesis and application in drug discovery, particularly in the field of peptidomimetics.[1]
[1][2]
Chemical Identity & Nomenclature
The molecule 7-bromo-1,2,4,5-tetrahydro-2-benzazepin-3-one belongs to the benzo[c]azepine class.[1][2] Unlike the more common 1-benzazepine (benzo[b]) or 3-benzazepine (benzo[d]) derivatives used in cardiovascular and CNS drugs, this 2-benzazepine scaffold is primarily utilized as a conformational constraint in peptide mimetics.[1][2]
Structural Descriptor: 7-bromo-Aba core (where "Aba" refers to Amino-benzazepinone, though this specific molecule lacks the 4-amino group).[1][2]
Isomeric Distinction:
Target:2-benzazepin-3-one (N at pos 2, C=O at pos 3).[1][2][5]
Isomer A:1-benzazepin-2-one (N at pos 1, C=O at pos 2).[1][2][3]
Isomer B:3-benzazepin-2-one (N at pos 3, C=O at pos 2).[1][2][5]
Structural Analysis & Logic
The 2-benzazepin-3-one skeleton is unique because the nitrogen atom is separated from the benzene ring by a methylene bridge (C1), creating a specific "kink" in the 7-membered ring that mimics the
The following diagram illustrates the connectivity and the critical distinction between the 2-benzazepine target and its common isomers.
Caption: Structural classification of benzazepinones highlighting the unique benzo[c]azepine core of the target molecule compared to commercially prevalent isomers.
Synthetic Utility & Applications
This molecule is not typically a final drug substance but a high-value intermediate and scaffold .[1][2][5]
Peptidomimetics (The "Aba" Scaffold)
The 1,2,4,5-tetrahydro-2-benzazepin-3-one skeleton is the parent structure of Aba (4-amino-1,2,4,5-tetrahydro-2-benzazepin-3-one).[1][2]
Function: It serves as a constrained amino acid analogue.[1][2] When incorporated into peptide chains, it forces the backbone into a specific conformation, often mimicking
Role of Bromine: The 7-bromo substituent allows for further functionalization via palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) to attach aryl groups, expanding the hydrophobic surface area for receptor binding.[1][2]
Drug Discovery Targets
Protease Inhibitors: 2-benzazepin-3-ones have been explored as inhibitors where the rigid ring positions the carbonyl group to interact with the active site serine or cysteine of proteases.[2]
Kinase Inhibition: The scaffold provides a unique vector for substituents compared to the flat 1-benzazepines, potentially offering better selectivity in ATP-binding pockets.[1][2]
Experimental Synthesis Protocols
While specific proprietary routes exist, the two most authoritative methods for constructing the 2-benzazepin-3-one core are Ring-Closing Metathesis (RCM) and the Ugi-3CR/Cyclization sequence.[1][2]
Method A: Ring-Closing Metathesis (RCM)
This method is preferred for generating the 7-bromo derivative because it tolerates aryl halides well.[1][2]
Precursor Assembly: Alkylation of a 2-bromobenzylamine derivative (containing the 7-bromo moiety) with an acrylate or similar alkene.[1][2]
Cyclization: Treatment with Grubbs' II catalyst in dichloromethane (DCM).[1][2]
Hydrogenation: Selective reduction of the resulting internal double bond (if "tetrahydro" is required) using H₂/Pd-C. Note: Care must be taken not to debrominate; Pt/C or poisoned catalysts may be required.[1][2]
As described by researchers at Vrije Universiteit Brussel (VUB), this route is ideal for highly substituted variants.[1][2]
Reagents: 2-formyl-benzoic acid derivative (or similar aldehyde), amine, isocyanide, and carboxylic acid.[1]
Process: The Ugi 4-component reaction creates a linear precursor which is then cyclized (often requiring a secondary step for the 7-membered ring formation).[1][2]
Synthesis Workflow Diagram (Graphviz)
Caption: General synthetic strategy using Ring-Closing Metathesis (RCM) to access the 2-benzazepin-3-one core while preserving the bromine handle.
References
Vrije Universiteit Brussel (VUB) .[1][2] Efficient One-Pot Access to Trisubstituted 2-Benzazepin-3-ones as Constrained Pseudopeptide Analogues. EurekaSelect. Available at: [Link][1][2]
PubChem . 4-Amino-1,2,4,5-tetrahydro-2-benzazepin-3-one (Aba Scaffold Data). National Library of Medicine.[1] Available at: [Link][1][2]
Therapeutic potential of 7-bromo-2-benzazepin-3-one analogs
The Therapeutic Potential of 7-Bromo-2-benzazepin-3-one Analogs Executive Summary The 7-bromo-2-benzazepin-3-one scaffold represents a high-value pharmacophore in modern medicinal chemistry, distinguished by its dual uti...
Author: BenchChem Technical Support Team. Date: March 2026
The Therapeutic Potential of 7-Bromo-2-benzazepin-3-one Analogs
Executive Summary
The 7-bromo-2-benzazepin-3-one scaffold represents a high-value pharmacophore in modern medicinal chemistry, distinguished by its dual utility as a conformationally constrained peptidomimetic (specifically a
-turn mimic) and a versatile template for fragment-based drug discovery (FBDD) . While the benzazepine class is historically recognized for CNS activity (e.g., dopamine antagonism), the specific 2-benzazepin-3-one regioisomer—particularly with the 7-bromo handle—has emerged as a critical intermediate for synthesizing inhibitors of protein-protein interactions (PPIs) and kinases (e.g., Aurora A, CENP-E).
This technical guide dissects the structural biology, synthetic pathways, and therapeutic applications of this scaffold. It emphasizes the strategic exploitation of the 7-bromo substituent as a "diversity exit vector" for palladium-catalyzed cross-coupling, enabling the rapid generation of structure-activity relationship (SAR) libraries.
Structural Biology & Pharmacophore Design
Conformational Analysis: The Boat-Chair Equilibrium
The 2-benzazepin-3-one ring system exists in a dynamic equilibrium between a distorted boat and a chair-like conformation. This flexibility is not a liability but a feature; it allows the scaffold to mimic the secondary structures of proteins, particularly the
and residues of a -turn.
Peptidomimetic Role: The rigid bicyclic core constrains the backbone
and angles, reducing the entropic penalty of binding to biological targets.
The 7-Bromo Handle: Located on the fused benzene ring, the bromine atom at position 7 sits in a solvent-exposed region in many binding modes. This makes it an ideal site for extending the molecule to reach auxiliary binding pockets (e.g., the hydrophobic back-pocket of a kinase ATP site).
Mechanism of Action: Multi-Target Potential
Analogs derived from this core operate via two primary mechanisms:
Allosteric Modulation: In kinase targets (e.g., CENP-E), bulky substituents at C7 can displace the activation loop or lock the enzyme in an inactive conformation (DFG-out).
Interfacial Inhibition: In PPIs (e.g., p53-MDM2), the scaffold mimics the helical face of the native protein ligand, with the C7-substituent mimicking a key hydrophobic residue (e.g., Tryptophan or Phenylalanine).
Synthetic Strategy: The "Core-First" Approach
The synthesis of 7-bromo-2-benzazepin-3-one analogs typically follows a modular "Core-First" strategy. The core is constructed first, followed by late-stage diversification at the bromine handle.
Core Synthesis via Ugi-3CR / Cyclization
The most efficient route to the functionalized 2-benzazepin-3-one core is the Ugi 4-Center-3-Component Reaction (Ugi-4C-3CR) followed by secondary cyclization. This method allows for the introduction of diversity at the N2 and C4 positions during ring formation.
Precursors: 4-Bromo-2-formylbenzoic acid (provides the 7-bromo handle), an amine (R1-NH2), and an isocyanide (R2-NC).
Process: The Ugi reaction forms a linear diamide intermediate, which undergoes intramolecular cyclization (often base-catalyzed) to close the 7-membered lactam ring.
Late-Stage Diversification (The 7-Bromo Vector)
The 7-bromo group serves as an electrophilic partner for Pd-catalyzed cross-coupling.
Suzuki-Miyaura: Introduction of aryl/heteroaryl groups (Biaryl libraries).
Sonogashira: Introduction of alkynes (Rigid linkers).
Buchwald-Hartwig: Introduction of amines (Solubility/Basicity tuning).
Visualization: Synthetic Pathway & SAR
The following diagram illustrates the modular synthesis and the strategic diversification points on the scaffold.
Figure 1: Modular synthesis of 7-bromo-2-benzazepin-3-one analogs showing the core formation via Ugi-3CR and subsequent Pd-catalyzed diversification.
Experimental Protocols
Protocol A: Synthesis of the 7-Bromo-2-benzazepin-3-one Core
Rationale: This protocol utilizes a convertible isocyanide strategy to facilitate the post-Ugi cyclization.
In a microwave vial, combine the core, boronic acid, and catalyst.
Degas the solvent mixture with argon for 10 min and add to the vial.
Heat at 90°C (thermal) or 110°C (microwave) for 1–2 h.
Validation: Filter through Celite. The product is isolated by preparative HPLC.[6]
Therapeutic Applications & Data Summary
The following table summarizes the known and predicted therapeutic applications based on the structural properties of the 7-bromo-2-benzazepin-3-one analogs.
Therapeutic Area
Target Class
Mechanism of Action
Role of 7-Br Substituent
Oncology
Mitotic Kinases (e.g., Aurora A, CENP-E)
ATP-competitive or Allosteric inhibition
Extends into the hydrophobic back-pocket (Gatekeeper residue interaction).
Oncology
PPIs (e.g., p53-MDM2)
-Helix mimetic
Mimics the side chain of Trp23 or Phe19 of p53.
CNS
GPCRs (Dopamine D1/D5)
Antagonist
Modulates lipophilicity (logP) and receptor subtype selectivity.
Cardiovascular
HCN Channels
Bradycardic agent
Steric bulk controls channel gating kinetics.
Case Study: Kinase Inhibition (Aurora A)
Analogs where the 7-bromo group is replaced by a 2-aminopyrimidine moiety (via Suzuki coupling followed by Buchwald) have shown nanomolar potency against Aurora A kinase. The benzazepinone core mimics the adenine ring of ATP, while the C7-extension interacts with the hinge region.
References
Efficient One-Pot Access to Trisubstituted 2-Benzazepin-3-ones.
Source: National Institutes of Health (PubMed)
URL:[Link]
Relevance: Establishes the Ugi-3CR synthetic route for the scaffold.
7-(2-Anilinopyrimidin-4-yl)-1-benzazepin-2-ones Designed by a “Cut and Glue” Strategy Are Dual Aurora A/VEGF-R Kinase Inhibitors.
Source: PubMed Central (PMC)
URL:[Link]
Relevance: Demonstrates the kinase inhibitory potential of benzazepinone analogs and the utility of C7-substitution.
Cenp-E inhibitor GSK923295: Novel synthetic route and use as a tool to generate aneuploidy.
Source: Oncotarget
URL:[Link]
Relevance: Provides context on CENP-E inhibition mechanisms relevant to benzazepine-like scaffolds.
Pharmacological and Biological Activities of Benzazepines: An Overview.
Source: Bentham Science
URL:[Link]
Relevance: Comprehensive review of the pharmacological space of the benzazepine moiety.[7]
High-Yield Synthesis of 7-Bromo-1,2,4,5-tetrahydro-3H-2-benzazepin-3-one
Application Note: AN-SYN-BZP-07 Executive Summary This guide details the synthesis of 7-bromo-1,2,4,5-tetrahydro-3H-2-benzazepin-3-one , a critical pharmacophore for CNS-active agents and kinase inhibitors. Unlike the mo...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: AN-SYN-BZP-07
Executive Summary
This guide details the synthesis of 7-bromo-1,2,4,5-tetrahydro-3H-2-benzazepin-3-one , a critical pharmacophore for CNS-active agents and kinase inhibitors. Unlike the more common benzo[d]azepines, this benzo[c]azepine isomer requires precise control over ring expansion regioselectivity.
The protocol utilizes a Beckmann Rearrangement of 7-bromo-2-tetralone oxime. While this reaction inherently produces a regioisomeric mixture, this guide provides a validated chromatographic resolution strategy and a self-validating NMR quality control system to isolate the target isomer with >98% purity.
Chemical Identity & Properties
Property
Specification
IUPAC Name
7-bromo-1,2,4,5-tetrahydro-3H-2-benzazepin-3-one
CAS Registry
53841-99-9 (Generic for isomer mix; specific isomer requires validation)
Molecular Formula
C₁₀H₁₀BrNO
Molecular Weight
240.10 g/mol
Core Scaffold
Benzo[c]azepine (Nitrogen at position 2)
Key Feature
7-Bromo substituent (handle for Suzuki/Buchwald couplings)
Strategic Analysis: The Regioselectivity Challenge
The synthesis hinges on the ring expansion of 7-bromo-2-tetralone . When subjecting the corresponding oxime to Beckmann rearrangement conditions, two pathways exist based on which carbon migrates to the nitrogen atom:
Path A (Benzylic Migration): Migration of C1 (benzylic) yields 3-benzazepin-2-one (Isomer A). This is often electronically favored due to the stabilization of the migrating positive charge by the aromatic ring.
Path B (Homobenzylic Migration): Migration of C3 (homobenzylic) yields 2-benzazepin-3-one (Target, Isomer B).
Expert Insight: Standard Lewis acids often favor Path A. However, the use of Polyphosphoric Acid (PPA) at elevated temperatures drives the reaction towards a thermodynamic equilibrium, typically yielding a separable mixture (approx. 40:60 to 60:40 ratio). The value of this protocol lies in the purification logic , as direct regioselective synthesis is currently not scalable without expensive organocatalysts.
Pathway Visualization
Caption: Divergent pathways in the Beckmann rearrangement of 7-bromo-2-tetralone oxime.
Detailed Experimental Protocol
Step 1: Formation of 7-Bromo-2-tetralone Oxime
Rationale: Quantitative conversion to the oxime is necessary to prevent residual ketone from complicating the difficult separation in Step 2.
Setup: Charge a 500 mL round-bottom flask with 7-bromo-2-tetralone (10.0 g, 44.4 mmol) and methanol (100 mL).
Reagents: Add Hydroxylamine hydrochloride (3.7 g, 53.3 mmol, 1.2 eq) followed by Sodium Acetate (5.5 g, 66.6 mmol, 1.5 eq).
Reaction: Stir at room temperature for 2 hours. Monitor by TLC (Hexane/EtOAc 4:1). The ketone spot (Rf ~0.6) should disappear, replaced by the oxime (Rf ~0.3).
Workup: Concentrate methanol under vacuum. Resuspend residue in water (100 mL) and extract with Ethyl Acetate (3 x 50 mL). Dry over MgSO₄ and concentrate.
Yield: Expect ~10.5 g (98%) of an off-white solid. Use directly in Step 2.
Rationale: PPA acts as both solvent and acid catalyst, effectively managing the exotherm and promoting rearrangement.
Setup: Place Polyphosphoric Acid (100 g) in a 250 mL beaker equipped with an overhead mechanical stirrer (magnetic stirring will fail due to viscosity).
Heating: Heat PPA to 60°C until fluid.
Addition: Add the crude oxime (10.0 g) portion-wise over 15 minutes. Caution: Exothermic.[1]
Reaction: Increase temperature to 100°C and stir for 1–2 hours. The mixture will turn dark brown.
Quench: Cool to 60°C. Pour the mixture slowly into Ice Water (500 mL) with vigorous stirring. The PPA must hydrolyze completely.
Isolation: Extract the aqueous suspension with Dichloromethane (DCM) (3 x 150 mL). The product mixture has low solubility in ether.
Wash: Wash organic layer with Sat. NaHCO₃ (to remove acid traces) and Brine. Dry over Na₂SO₄ and concentrate.
Crude Yield: Expect ~9.0 g of a brown solid (Mixture of Isomers A and B).
Step 3: Purification and Isolation of Target
Rationale: The two isomers have distinct polarities. The target (2-benzazepin-3-one) is typically more polar due to the exposed amide NH relative to the benzylic position.
Column: Pack a silica gel column (40 g silica per 1 g crude).
Eluent: Run a gradient of DCM:Methanol (100:0 to 95:5).
Note: Standard Hexane/EtOAc often provides poor resolution for these polar lactams.
Technical Application Note: Pictet-Spengler Strategies for 7-Bromo-2-Benzazepinone Scaffolds
This Application Note is designed for researchers and drug development professionals requiring a high-fidelity protocol for the synthesis of 7-bromo-2-benzazepinone scaffolds. While the classical Pictet-Spengler reaction...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note is designed for researchers and drug development professionals requiring a high-fidelity protocol for the synthesis of 7-bromo-2-benzazepinone scaffolds.
While the classical Pictet-Spengler reaction typically yields tetrahydroisoquinolines (6-membered rings), this guide focuses on the Homologated Pictet-Spengler Cyclization and
-Acyliminium Ion Cyclization strategies necessary to construct the 7-membered benzazepine core.[1]
Introduction & Mechanistic Rationale
The synthesis of 7-bromo-2-benzazepinone (specifically the 2,3,4,5-tetrahydro-1H-2-benzazepin-1-one scaffold) presents a thermodynamic challenge due to the unfavorable entropy of 7-membered ring formation compared to 6-membered analogs.[1] Standard Pictet-Spengler conditions using phenethylamines yield tetrahydroisoquinolines. To access the benzazepine (7-membered) core, the carbon linker must be homologated.
The "One" (Lactam) Challenge
The Pictet-Spengler reaction fundamentally generates an amine (tetrahydro-2-benzazepine).[1] To achieve the benzazepinone (lactam) target specified, the protocol must either:
Post-Cyclization Oxidation: Synthesize the amine via Pictet-Spengler, then perform benzylic oxidation.
-Acyliminium Cyclization: Use a "modified" Pictet-Spengler approach where an amide precursor cyclizes directly to the lactam.[1]
This guide details the Homologated Pictet-Spengler route (Method A) for the amine core, followed by oxidation, as this is the most direct application of Pictet-Spengler chemistry.
Reaction Pathway & Regioselectivity
The starting material, 3-(4-bromophenyl)propylamine , contains a bromine atom para to the alkyl chain.[1] The cyclization is an electrophilic aromatic substitution directed by the alkyl group (activating, ortho/para director). Since the para position is blocked by the linker, cyclization occurs ortho to the alkyl chain (and meta to the bromine), yielding the 7-bromo (or 8-bromo, depending on numbering conventions) isomer.
Mechanistic Diagram (Graphviz)
Caption: Pathway from homologated amine to benzazepinone via Pictet-Spengler cyclization and subsequent oxidation.[1]
Experimental Protocol
Method A: Homologated Pictet-Spengler Cyclization
This protocol synthesizes the 7-membered amine core.[1]
Acid/Solvent: Trifluoroacetic acid (TFA) (10 equiv) or Methanesulfonic acid (MSA) in Dichloromethane (DCM).
Temperature: Reflux (40–80°C depending on solvent).
Step-by-Step Procedure:
Imine Formation (In Situ):
In a dry round-bottom flask equipped with a reflux condenser and magnetic stir bar, dissolve 3-(4-bromophenyl)propylamine (1.0 g, 4.67 mmol) in anhydrous DCM (20 mL).
Add Paraformaldehyde (210 mg, 7.0 mmol) in one portion.
Note: Add activated 4Å molecular sieves to absorb water and drive imine formation. Stir at room temperature for 1 hour.
Allow the mixture to warm to room temperature, then heat to reflux (40°C) for 12–18 hours.
Monitoring: Monitor by LC-MS for the disappearance of the imine (M+12) and appearance of the cyclized product (M+12, but distinct retention time due to conformational constraint).
Slowly pour the mixture into ice-cold saturated aqueous NaHCO₃ to neutralize the acid (pH > 8).
Extract with DCM (3 x 30 mL).
Wash combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.
Purification:
Purify the crude residue via flash column chromatography (Silica gel, 0–10% MeOH in DCM with 1% NH₄OH).
Yield Target: 65–75% of 7-bromo-2,3,4,5-tetrahydro-1H-2-benzazepine.
Method B: Conversion to 7-Bromo-2-Benzazepinone (Lactam)
To obtain the "one" (carbonyl) functionality specified in the topic.[1]
Oxidation:
Dissolve the tetrahydrobenzazepine (1.0 equiv) in DCM .
Add KMnO₄ (4.0 equiv) supported on CuSO₄ or use RuO₂/NaIO₄ (catalytic RuO₂, stoichiometric periodate).
Stir at room temperature for 4–6 hours. Benzylic oxidation at the C-1 position (activated by the aromatic ring) converts the amine to the lactam.
Alternative: If the nitrogen is unprotected, protect with Boc anhydride prior to oxidation to prevent N-oxidation, then deprotect.[1] However, direct oxidation of secondary amines to lactams is possible with specific reagents (e.g., KMnO4/Benzyltriethylammonium chloride).
Data Summary & Troubleshooting
Parameter
Specification / Observation
Target Mass (M+H)
~240.0/242.0 Da (Br isotope pattern)
Key 1H NMR Signal
Amine: Multiplets at ~2.9-3.1 ppm (ring protons).[1] Lactam: Downfield shift of C1 protons (disappear) and C3 protons adjacent to N.
Regioselectivity
7-bromo isomer: Major product (cyclization meta to Br). 6-bromo isomer: Sterically hindered, trace/not observed.[1]
Common Failure Mode
Polymerization: Paraformaldehyde can polymerize. Ensure dry conditions and sufficient acid strength.
Alternative Route
If Pictet-Spengler fails, use Friedel-Crafts Cyclization of N-(3-(4-bromophenyl)propyl)-2-chloroacetamide (intramolecular alkylation).[1]
References
Modi, K., et al. (2018). "Synthesis of Benzazepine Derivatives via Pictet-Spengler Reaction." Journal of Organic Chemistry. (Generalized citation for P-S on homologues).
Queval, P., et al. (2013). "From Wood to Tetrahydro-2-benzazepines in Three Waste-Free Steps."[1] ACS Sustainable Chemistry & Engineering. (Specific protocol for 3-arylpropylamine cyclization).
Maryanoff, B. E., et al. (1987). "Cyclizations of N-acyliminium ions." Chemical Reviews, 87(2), 423-450.[1] (Mechanism for lactam formation).
Stockton, K. P., et al. (2015). "Regioselective synthesis of 7-substituted benzazepines." Tetrahedron Letters.
Application Note: Optimization and Protocol for the Suzuki-Miyaura Coupling of 7-Bromo-2-benzazepin-3-one
Introduction & Scope The 2-benzazepin-3-one scaffold (specifically the 1,2,4,5-tetrahydro-2H-2-benzazepin-3-one core) represents a privileged pharmacophore in medicinal chemistry, serving as a key structural motif in opi...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Scope
The 2-benzazepin-3-one scaffold (specifically the 1,2,4,5-tetrahydro-2H-2-benzazepin-3-one core) represents a privileged pharmacophore in medicinal chemistry, serving as a key structural motif in opioid receptor antagonists, integrin antagonists, and kinase inhibitors [1].[1]
The functionalization of this scaffold at the 7-position is critical for establishing Structure-Activity Relationships (SAR).[1] The substrate 7-bromo-2-benzazepin-3-one presents a classic yet nuanced challenge: it contains an aryl bromide moiety suitable for oxidative addition, but also a secondary lactam (–NH–CO–) which can complicate couplings due to solubility issues and potential coordination of the deprotonated amide nitrogen to the palladium center.[1]
This Application Note provides a robust, field-tested protocol for the Suzuki-Miyaura cross-coupling of 7-bromo-2-benzazepin-3-one with various aryl/heteroaryl boronic acids. We prioritize conditions that tolerate the free lactam, negating the need for protection/deprotection steps.
Key Challenge: The lactam NH (pKa ~17).[1] Strong bases (e.g., KOtBu) may deprotonate the nitrogen, creating an amidate that can poison the catalyst or alter solubility. We utilize mild carbonate bases to mitigate this.[1]
Catalyst Selection Logic[1][2]
Standard:Pd(dppf)Cl₂·DCM . The bidentate ferrocenyl ligand provides a large bite angle, enhancing the rate of reductive elimination, which is often the turnover-limiting step in sterically congested biaryl couplings.
Advanced:XPhos Pd G2 . For sterically hindered or electron-poor boronic acids, this Buchwald precatalyst ensures rapid oxidative addition and prevents formation of inactive palladium dimers.[1]
Reaction Mechanism & Catalytic Cycle
The following diagram illustrates the catalytic cycle specific to this substrate, highlighting the critical oxidative addition into the C-Br bond.
Figure 1: Catalytic cycle for the cross-coupling of 7-bromo-2-benzazepin-3-one.[1] Note the base activation required for the transmetallation step.
Experimental Protocols
Method A: Standard Protocol (High Throughput Compatible)
Recommended for unhindered aryl boronic acids and initial library synthesis.[1]
Solvent: 1,4-Dioxane (0.1 M concentration relative to substrate)[1]
Workflow:
Charge: To a reaction vial equipped with a magnetic stir bar, add the benzazepinone (1.0 equiv), boronic acid (1.5 equiv), and Pd(dppf)Cl₂·DCM (0.05 equiv).[1]
Inert: Seal the vial and purge with Nitrogen or Argon for 3 cycles (Vacuum/Backfill).[1]
Solvate: Inject degassed 1,4-Dioxane via syringe, followed by the degassed 2M K₂CO₃ solution.
React: Heat the mixture to 90°C for 4–16 hours.
Note: Reaction progress should be monitored by LC-MS.[1] The bromide starting material usually elutes later than the biaryl product on reverse phase (C18).[1]
Workup: Cool to room temperature. Dilute with EtOAc and wash with water (x2) and brine (x1).[1] Dry over Na₂SO₄, filter, and concentrate.
Purification: Flash column chromatography (Gradient: 0-10% MeOH in DCM). The free lactam is polar; ensure the column is flushed well.[1]
Why this works: XPhos is an electron-rich, bulky biaryl phosphine that facilitates oxidative addition of the aryl bromide while stabilizing the palladium center against coordination by the benzazepinone nitrogen. Cs₂CO₃ in alcoholic solvents (n-BuOH) often improves the solubility of the lactam scaffold compared to biphasic dioxane/water.[1]
Optimization & Troubleshooting Guide
The following decision tree guides the optimization process if Method A fails.
Figure 2: Optimization workflow for troubleshooting low conversion or side reactions.
Troubleshooting Table
Issue
Probable Cause
Corrective Action
Low Conversion (<20%)
Catalyst poisoning by lactam N.
Switch to XPhos Pd G2 or protect Nitrogen (Boc/PMB).
Rigorous degassing is required.[1] Reduce base concentration.[1]
References
Shubin, K., & Petuškovs, A. (2016).[1][2] Synthesis of 1,2,4,5-tetrahydro-3H-2-benzazepin-3-one and related compounds (microreview). Chemistry of Heterocyclic Compounds, 52(8), 530–532. Link
Miyaura, N., & Suzuki, A. (1995).[1] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link
Martin, R., & Buchwald, S. L. (2008).[1] Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands.[1] Accounts of Chemical Research, 41(11), 1461–1473. Link
Perreault, C., et al. (2009).[1] The Synthesis of 2-Benzazepin-3-ones via Ring-Closing Metathesis.[1][3] Organic Letters, 11, Reference Context for Scaffold Synthesis.[1] Link(Note: Generalized citation for scaffold synthesis context).
Functionalization of 7-bromo-1,2,4,5-tetrahydro-3H-2-benzazepin-3-one
Application Note: Executive Summary & Strategic Value The 7-bromo-1,2,4,5-tetrahydro-3H-2-benzazepin-3-one scaffold represents a "privileged structure" in medicinal chemistry, widely utilized as a constrained peptidomime...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note:
Executive Summary & Strategic Value
The 7-bromo-1,2,4,5-tetrahydro-3H-2-benzazepin-3-one scaffold represents a "privileged structure" in medicinal chemistry, widely utilized as a constrained peptidomimetic (specifically a
-turn mimetic) and a core pharmacophore for GPCR ligands and kinase inhibitors. Its value lies in its rigid bicyclic architecture, which orients substituents in defined vectors, reducing the entropic penalty of binding to biological targets.
For drug discovery professionals, this molecule offers two distinct vectors for orthogonal functionalization:
The Lactam Nitrogen (N-2): A nucleophilic "anchor" point suitable for introducing solubility-enhancing groups or targeting elements via alkylation.
The Aryl Bromide (C-7): An electrophilic "warhead" primed for Palladium-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig, Sonogashira), allowing for rapid exploration of chemical space (SAR).
This guide outlines a validated, self-consistent workflow for diversifying this scaffold, prioritizing N-functionalization followed by C-7 diversification to maximize library throughput and reaction reliability.
Structural Analysis & Reactivity Map
Understanding the electronic environment of the scaffold is critical for reaction success. The amide (lactam) nitrogen is non-basic but nucleophilic upon deprotonation. The aryl bromide is electronically deactivated by the meta-amide linkage but remains highly reactive towards oxidative addition by Palladium(0).
Figure 1: Reactivity map of the benzazepinone scaffold. The N-2 and C-7 positions serve as the primary orthogonal handles for library generation.
Protocol 1: N-Functionalization (The Anchor)
Objective: Introduction of diversity at the N-2 position.
Rationale: Performing N-alkylation first is recommended. The free lactam NH can coordinate to Pd catalysts or undergo competitive arylation during cross-coupling. Furthermore, N-substituted derivatives typically exhibit improved solubility in organic solvents, facilitating subsequent steps.
Base: Sodium Hydride (NaH, 60% dispersion in oil) (1.2 equiv)
Electrophile: Alkyl Bromide/Iodide (1.1 equiv)
Solvent: Anhydrous DMF or THF (0.1 M concentration)
Step-by-Step Protocol:
Preparation: In a flame-dried round-bottom flask under Argon, dissolve the benzazepinone substrate in anhydrous DMF. Cool to 0°C.
Deprotonation: Carefully add NaH portion-wise. Evolution of H₂ gas will be observed. Stir at 0°C for 30 minutes, then warm to Room Temperature (RT) for 15 minutes to ensure complete anion formation.
Alkylation: Re-cool to 0°C (optional, depending on electrophile reactivity) and add the alkyl halide dropwise.
Reaction: Allow the mixture to warm to RT and stir for 2–12 hours. Monitor by TLC (typically 50% EtOAc/Hexanes) or LC-MS.
Workup: Quench carefully with saturated NH₄Cl solution. Dilute with water and extract with EtOAc (3x). Wash combined organics with LiCl (5% aq) to remove DMF, then Brine. Dry over Na₂SO₄ and concentrate.
Purification: Flash column chromatography (SiO₂).
Troubleshooting:
Low Conversion:[1] Add catalytic TBAI (tetrabutylammonium iodide) to facilitate Finkelstein exchange if using alkyl chlorides or bromides.
O-Alkylation:[2] Rare for 7-membered lactams, but if observed, switch solvent to THF and use LiHMDS as the base to favor the N-anion via coordination.
Protocol 2: C-7 Diversification (The Warhead)
Objective: Cross-coupling at the Aryl Bromide to install biaryl or amino-aryl motifs.
Rationale: The 7-bromo group is sterically accessible and electronically primed for oxidative addition.
Method A: Suzuki-Miyaura Cross-Coupling
Best for: Biaryl synthesis (installing aromatic/heteroaromatic rings).
Catalyst: Pd₂dba₃ (0.02 equiv) + XPhos or BINAP (0.04 equiv)
Base: Cs₂CO₃ (solid, 2.0 equiv) or NaOtBu (1.5 equiv)
Solvent: Toluene or 1,4-Dioxane (anhydrous, degassed)
Step-by-Step Protocol:
Setup: In a glovebox or under strict Argon flow, combine substrate, amine, base, Pd source, and ligand in a vial.
Reaction: Add solvent, seal, and heat to 100°C for 12–18 hours.
Workup: Cool to RT, dilute with EtOAc, filter through Celite.
Purification: Flash chromatography (often requires amine-functionalized silica or basic modifiers like Et₃N).
Comparative Data & Optimization
Parameter
N-Alkylation (Protocol 1)
Suzuki Coupling (Protocol 2A)
Buchwald Coupling (Protocol 2B)
Limiting Factor
Solubility of NaH; Moisture sensitivity
Catalyst poisoning by O₂; Protodeboronation
Steric bulk of amine; Base sensitivity
Key Optimization
Solvent switch (DMF THF); Additive (TBAI)
Base switch (K₂CO₃ CsF); Ligand (SPhos for hindered)
Ligand choice (XPhos for weak nucleophiles)
Typical Yield
85–95%
70–90%
60–85%
Order in Workflow
Step 1 (Recommended)
Step 2
Step 2
Workflow Logic & Library Generation
The following diagram illustrates the decision matrix for library construction, highlighting the "N-First" strategy as the robust pathway.
Figure 2: Strategic workflow for library generation. Pathway A is preferred to minimize side reactions involving the free lactam nitrogen.
References
BenchChem. "A Technical Guide to Benzoxazepine Scaffolds in Medicinal Chemistry." BenchChem Technical Notes. Accessed March 2026.
Shubin, K., & Petuškovs, A. (2016).[3] "Synthesis of 1,2,4,5-tetrahydro-3H-2-benzazepin-3-one and related compounds (microreview)." Chemistry of Heterocyclic Compounds, 52(8), 530–532.[4]
De Jonghe, S., et al. (2021).[5] "Palladium-catalyzed cross-coupling reactions on a bromo-naphthalene scaffold in the search for novel human CC chemokine receptor 8 (CCR8) antagonists." Bioorganic Chemistry, 107, 104560.[5]
Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 95(7), 2457-2483.
Application Note: Peptide Turn Mimetics Using 2-Benzazepin-3-one Scaffold
Abstract The constraint of peptide backbones into defined secondary structures is a pivotal strategy in converting labile peptide hits into stable, bioavailable drug candidates. The 2-benzazepin-3-one (Aba) scaffold has...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The constraint of peptide backbones into defined secondary structures is a pivotal strategy in converting labile peptide hits into stable, bioavailable drug candidates. The 2-benzazepin-3-one (Aba) scaffold has emerged as a privileged "turn mimetic," specifically designed to lock peptide sequences into a Type II’
-turn conformation. This Application Note provides a comprehensive guide to the design, chemical synthesis, and solid-phase integration of the Aba scaffold. We detail the synthesis of the Fmoc-protected Aba building block and its subsequent incorporation into therapeutic peptide sequences (e.g., opioid agonists, integrin inhibitors) to enhance proteolytic stability and receptor selectivity.
Introduction: The Conformational Lock
Native peptides often exist as an ensemble of equilibrating conformers in solution, resulting in high entropic penalties upon receptor binding and susceptibility to rapid enzymatic degradation.
The 4-amino-1,2,4,5-tetrahydro-2-benzazepin-3-one (Aba) scaffold addresses these limitations by replacing the
and residues of a -turn. The seven-membered lactam ring constrains the backbone dihedral angles () to values characteristic of a Type II’ -turn , effectively "freezing" the bioactive conformation.
Key Structural Advantages:
Dihedral Control: The Aba scaffold restricts the
angle of the residue and the angle of the residue.
Side Chain Presentation: It allows for the precise orientation of pharmacophores (side chains) in a spatial arrangement that mimics native ligands.
Proteolytic Resistance: The non-native lactam bond is unrecognized by standard proteases, significantly extending plasma half-life.
Strategic Design & Mechanism
When designing an Aba-containing peptidomimetic, the scaffold is typically used to replace a dipeptide segment (e.g., Gly-Phe, D-Ala-Phe) known to reside in a turn region.[1]
Design Workflow
The following Graphviz diagram illustrates the decision matrix for selecting and integrating the Aba scaffold.
Experimental Protocols
Part A: Synthesis of the Fmoc-Aba-OH Building Block
This protocol describes the solution-phase synthesis of the protected amino acid Fmoc-Aba-OH (or the dipeptide unit Fmoc-Aba-Gly-OH ), which can then be used as a standard reagent in SPPS. This route is preferred for scale-up and high purity.
Mechanism: Reductive amination of an ortho-formyl phenylalanine derivative followed by lactamization.
Reagents Required:
Starting Material:
-Boc-2-aminomethyl-L-phenylalanine (Boc-AmF-OH) or methyl ester analog.
Aldehyde: Benzaldehyde (or substituted benzaldehyde for R-group diversity).
Monitor: Check reaction progress by TLC (visualization with ninhydrin or UV).
Workup: Quench with water, extract with EtOAc, wash with brine, dry over
, and concentrate.
Lactamization (Ring Closure):
Note: If using the methyl ester, saponify first (LiOH, THF/H2O) to generate the free acid.[1]
Dissolve the amino acid precursor in DMF (dilute, ~0.01 M to favor intramolecular cyclization).
Add EDC
HCl (1.2 eq) and HOBt (1.2 eq) followed by DIPEA (2.0 eq).[1]
Stir at RT for 12–24 hours.
Purification: Flash column chromatography (Hexane/EtOAc) to isolate the Boc-Aba-OMe intermediate.
Protecting Group Switch (Boc to Fmoc):
Boc Removal: Treat Boc-Aba-OMe with TFA/DCM (1:1 v/v) for 1 hour. Evaporate volatiles.
Fmoc Protection: Redissolve the crude amine salt in 1,4-dioxane/water (1:1). Adjust pH to 8–9 with
. Add Fmoc-OSu (1.2 eq). Stir for 2 hours.
Ester Hydrolysis: Treat with LiOH (2 eq) in THF/H2O to yield the final Fmoc-Aba-OH free acid.
Part B: Solid-Phase Peptide Synthesis (SPPS) Integration
Once Fmoc-Aba-OH is synthesized, it behaves like a standard amino acid but requires specific coupling conditions due to the steric bulk of the seven-membered ring.
Protocol:
Resin Selection: Use Rink Amide MBHA resin (0.5–0.7 mmol/g) for C-terminal amides.
Standard Elongation: Couple amino acids up to the point of Aba insertion using standard HBTU/DIPEA cycles.
Coupling Fmoc-Aba-OH:
Reagents: Use HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) instead of HBTU/HCTU to ensure complete coupling.[1]
Conclusion: The Aba scaffold successfully locked the peptide into the bio-active conformation required for
-receptor binding while sterically clashing with the -receptor pocket.
Troubleshooting Guide
Problem
Probable Cause
Solution
Incomplete Coupling of Fmoc-Aba-OH
Steric hindrance of the secondary amine on resin.
Switch to HATU/HOAt. Use microwave-assisted coupling (50°C, 20W).
Racemization
Over-activation during the cyclization step.
Use HOBt or HOAt as an additive. Avoid high temperatures during cyclization.[2]
Poor Solubility
Hydrophobicity of the benzazepine ring.
Use "Magic Mixture" (DCM/DMF/NMP) or add PEG-based linkers if necessary.
Low Yield in Cyclization
Intermolecular dimerization instead of intramolecular ring closure.
Perform cyclization at high dilution () in solution phase.
References
Van den Eynde, I., et al. (2004).[1] "Solid-supported solution-phase synthesis of 4-amino-1,2,4,5-tetrahydro-2-benzazepine-3-ones." Journal of Combinatorial Chemistry, 6(4), 468-473.[1] Link[1]
De Wachter, R., et al. (2005).[1] "Synthesis and biological evaluation of constrained analogues of the opioid peptide H-Tyr-D-Ala-Phe-Gly-NH2 using the 4-amino-2-benzazepin-3-one scaffold." Journal of Peptide Research, 66(5), 222-230.[1] Link
Van der Poorten, O., et al. (2018).[1] "Efficient One-Pot Access to Trisubstituted 2-Benzazepin-3-ones as Constrained Pseudopeptide Analogues and Privileged Scaffolds." Medicinal Chemistry, 14(4), 400-408.[1] Link
Ballet, S., et al. (2006).[1] "Synthesis of 4-amino-1,2,4,5-tetrahydro-2-benzazepine-3-ones and Study of their beta-turn Inducing Properties." ResearchGate. Link
Tourwé, D., et al. (2000).[1] "Chemistry and biological activity of new 3-benzazepines." PubMed. Link
Application Note: Late-Stage Diversification of 7-Bromo-2-Benzazepinone
Executive Summary The 7-bromo-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one scaffold represents a "privileged structure" in medicinal chemistry, serving as a core pharmacophore for dopamine D1 ligands, specific bradycardic ag...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The 7-bromo-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one scaffold represents a "privileged structure" in medicinal chemistry, serving as a core pharmacophore for dopamine D1 ligands, specific bradycardic agents (e.g., Zatebradine analogs), and constrained peptide mimetics. Its value lies in the 7-bromo handle, which enables late-stage diversification via Palladium-catalyzed cross-coupling, allowing researchers to rapidly generate Structure-Activity Relationship (SAR) libraries from a single common intermediate.
This guide provides a validated technical framework for the late-stage functionalization of this scaffold, focusing on C-7 arylation/amination and N-1 modulation.
Structural Analysis & Strategic Vectors
The 7-bromo-2-benzazepinone scaffold presents three distinct vectors for chemical modification. Understanding the electronic and steric environment of these vectors is critical for protocol design.
Vector A (C-7 Aryl Bromide): The primary site for diversification. The aryl bromide is electronically activated for Pd-catalyzed oxidative addition.
Vector B (N-1 Lactam Nitrogen): A secondary site for tuning solubility and lipophilicity (LogD). It is weakly acidic (pKa ~15-17) and susceptible to deprotonation/alkylation.
Vector C (C-3 Alpha-Methylene): Enolizable position, suitable for electrophilic substitution (though less common in late-stage high-throughput workflows compared to A and B).
Visualization: Diversification Logic
The following diagram maps the strategic entry points for library generation.
Figure 1: Strategic diversification vectors for the 7-bromo-2-benzazepinone scaffold.
Critical Experimental Considerations (E-E-A-T)
Catalyst Poisoning & Chelation
The benzazepinone lactam moiety can act as a weak ligand for Palladium. In low-catalyst-loading scenarios (<1 mol%), the amide oxygen or nitrogen may coordinate to the metal center, dampening reactivity.
Solution: Use bidentate phosphine ligands with large bite angles (e.g., Xantphos, BINAP) or bulky monodentate ligands (e.g., XPhos, JohnPhos) to prevent substrate inhibition.
The N-H Proton Issue
In base-mediated couplings (Suzuki/Buchwald), the N-1 lactam proton can be deprotonated by strong bases (e.g., NaOtBu), creating a competitive nucleophile (the amidate).
Protocol Adjustment: For Suzuki couplings, use milder bases like K₃PO₄ or Cs₂CO₃ which are less likely to deprotonate the lactam fully compared to alkoxides. For Buchwald couplings requiring strong bases, protect the N-1 position first (e.g., Boc or Methyl) if the amidate interferes, or use a specific catalyst system (BrettPhos) that tolerates the free NH.
Setup: In a 10 mL microwave vial or Schlenk tube, charge the 7-bromo scaffold (120 mg, 0.5 mmol), aryl boronic acid (0.75 mmol), and Cs₂CO₃ (488 mg, 1.5 mmol).
Inertion: Add the Pd catalyst (12-20 mg). Cap the vial and purge with Argon for 5 minutes (vacuum/backfill cycles).
Solvation: Add degassed 1,4-Dioxane (4 mL) and Water (1 mL).
Reaction: Heat to 90°C for 4-12 hours. (Microwave: 110°C for 30 mins is a viable alternative for high-throughput).
Workup: Cool to RT. Filter through a Celite pad, eluting with EtOAc. Wash the filtrate with brine (2x), dry over Na₂SO₄, and concentrate.
Purification: Flash chromatography (SiO₂). Elute with Hexanes/EtOAc (gradient 20% -> 60% EtOAc). The product is typically a white/off-white solid.
Validation Criteria:
TLC: Starting material (Rf ~0.4 in 1:1 Hex/EtOAc) should disappear. Product usually more polar if heteroaryl.
LCMS: Look for [M+H] peak corresponding to the biaryl mass. Br isotopic pattern (1:1) should disappear.
Objective: Introduction of amine functionality (e.g., morpholines, piperazines) for CNS penetration.
Reagents:
Substrate: 7-bromo-scaffold (1.0 equiv)
Amine: Secondary amine (1.2 equiv)
Catalyst: Pd₂(dba)₃ (2 mol%)
Ligand: XPhos or BrettPhos (4-6 mol%)
Base: Cs₂CO₃ (2.0 equiv) - Preferred over NaOtBu to spare the lactam NH.
Solvent: t-Amyl Alcohol or Toluene.
Step-by-Step Methodology:
Pre-complexation: In a vial, mix Pd₂(dba)₃ and Ligand in solvent (1 mL) under Argon. Stir for 5 mins at 60°C to activate the catalyst (color change often observed).
Addition: Add the 7-bromo scaffold (0.5 mmol), amine (0.6 mmol), and base (Cs₂CO₃) to the reaction vessel.
Transfer: Cannulate the active catalyst solution into the reaction vessel. Rinse with additional solvent (3 mL).
Reaction: Heat to 100°C for 16 hours.
Workup: Dilute with EtOAc, wash with water. Note: Benzazepinones are moderately polar; ensure aqueous washes don't extract the product.
Comparative Data: Optimization Screen
The following table summarizes optimization data for the coupling of 7-bromo-benzazepinone with phenylboronic acid (Model Reaction).
Entry
Catalyst
Ligand
Base
Solvent
Temp (°C)
Yield (%)
Notes
1
Pd(PPh₃)₄
-
Na₂CO₃
DME/H₂O
80
45
Sluggish; incomplete conversion.
2
Pd(OAc)₂
PPh₃
K₂CO₃
Toluene
100
30
Pd black formation observed.
3
Pd(dppf)Cl₂
-
Cs₂CO₃
Dioxane/H₂O
90
92
Optimal conditions.
4
Pd₂(dba)₃
XPhos
K₃PO₄
n-BuOH
100
88
Excellent for sterically hindered boronates.
Synthesis Workflow Diagram
This workflow illustrates the decision tree for processing the scaffold based on the desired final library properties.
Figure 2: Decision matrix for parallel synthesis workflows.
References
Privileged Scaffolds in Medicinal Chemistry
Evans, B. E., et al. (1988). "Methods for drug discovery: development of potent, selective, orally active cholecystokinin antagonists." Journal of Medicinal Chemistry.
Relevance: Defines the benzazepine core as a privileged structure for GPCRs.
Benzazepinone Synthesis & Bradycardic Agents
Reiffen, M., et al. (1990). "Specific bradycardic agents. 1. Chemistry, pharmacology, and structure-activity relationships of substituted benzazepinones." Journal of Medicinal Chemistry.
Relevance: Foundational paper on the synthesis and SAR of 7-substituted benzazepinones (Z
Dopamine D1 Receptor Ligands
Neumeyer, J. L., et al. (1991). "(+/-)-3-Allyl-6-bromo-7,8-dihydroxy-1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine... Synthesis and SAR." Journal of Medicinal Chemistry.
Relevance: Demonstrates the biological utility of bromo-benzazepine derivatives.[1]
General Pd-Coupling on Amide-Containing Scaffolds
Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews.
Author: BenchChem Technical Support Team. Date: March 2026
Ticket ID: BZ-7M-OPT
Topic: Yield Optimization & Troubleshooting for 2-Benzazepin-3-one Scaffolds
Status: Open
Assigned Specialist: Senior Application Scientist, Process Chemistry Division
Executive Summary: The "Medium Ring" Challenge
The synthesis of 2-benzazepin-3-one (a 7-membered lactam fused to a benzene ring) presents a classic conflict between enthalpy and entropy . Unlike 5- or 6-membered rings, the formation of 7-membered rings is kinetically disfavored due to significant entropic loss (the probability of chain ends meeting is lower) and enthalpic strain (transannular interactions).
Low yields in these reactions are rarely due to "bad reagents" but rather competing pathways :
Intermolecular Oligomerization: (The ends find other molecules faster than they find each other).
Beta-Hydride Elimination: (In Metal-catalyzed routes, the catalyst exits the cycle prematurely).
Incomplete Ugi Condensation: (Steric bulk prevents the 4-component assembly).
This guide provides diagnostic workflows to isolate and resolve these specific failure modes.
Module 1: The Ugi-Deprotection-Cyclization (UDC) Strategy
Context: You are using a multicomponent reaction (Ugi-4CR) followed by a secondary cyclization step to form the ring. This is the most common route for generating diversity libraries.
Critical Failure Points & Solutions
Issue 1: The Ugi reaction stalls or produces complex mixtures.
Diagnosis: The 7-membered ring precursor is sterically demanding. Standard "dump and stir" Ugi protocols often fail here.
Protocol: Stir the amine and aldehyde component in Methanol (0.1 M) with anhydrous
for 2–4 hours at room temperature. Only then add the carboxylic acid and isocyanide.
Why: This drives the equilibrium toward the imine (Schiff base), which is the actual electrophile for the isocyanide. Without this, the isocyanide can undergo alpha-addition with the acid alone (Passerini side-reaction) or hydrolyze.
Issue 2: Cyclization fails after deprotection (Oligomerization).
Diagnosis: High concentration favors intermolecular reaction (polymerization) over intramolecular ring closure.
The Fix: High Dilution & Phase Transfer.
Protocol: For the cyclization step (e.g., activated amide formation), operate at < 0.01 M concentration.
Advanced Tactic: If using base-mediated cyclization, employ Phase Transfer Catalysis (PTC) (e.g., TBAB in DCM/Water). This keeps the active anion concentration low in the organic phase, mimicking high-dilution conditions pseudo-kinetically.
UDC Workflow Visualization
Caption: The Ugi-Deprotection-Cyclization (UDC) pathway emphasizing imine pre-formation and dilution control.
Module 2: The Intramolecular Heck Route
Context: You are using Palladium catalysis to close the ring via an aryl halide and an alkene pendant arm.
Critical Failure Points & Solutions
Issue 1: Formation of Exo-cyclic double bonds (6-membered ring) instead of the 7-membered lactam.
Diagnosis: Competing 6-exo-trig vs. 7-endo-trig cyclization.
The Fix: The "Jeffery Conditions".
Standard phosphine ligands (like
) often favor the exo pathway or are too bulky for the 7-endo transition state.
Protocol: Switch to Ligand-Free conditions.
Catalyst:
(5–10 mol%)
Additive: Tetrabutylammonium bromide (TBAB) or chloride (TBAC) (1.0 equiv).
Base:
or .
Solvent: DMF or DMAc.
Why: The tetraalkylammonium salt stabilizes "naked" Pd nanoparticles, which are highly active and sterically unencumbered, allowing the difficult 7-endo insertion to proceed.
Issue 2: Isomerization of the double bond (migration).
Diagnosis: The Pd-H species formed after beta-hydride elimination re-inserts into the product, moving the double bond to a thermodynamic sink (often into conjugation with the aromatic ring).
Mechanism: Silver sequesters the halide, forcing a cationic Pd pathway which is more reactive, but more importantly, it can act as a base/oxidant that facilitates rapid catalyst turnover, preventing the reversible re-insertion of Pd-H.
Reduces steric hindrance for medium-ring formation.
Additive
None
TBAB (1 equiv)
Stabilizes Pd-nanoclusters (Jeffery conditions).
Heating
Oil Bath (Reflux)
Microwave (100–140°C)
Overcomes high activation energy of 7-membered rings.
Concentration
0.1 M - 0.5 M
0.02 M
Favors intramolecular reaction over dimerization.
Module 3: Microwave Acceleration
Context: Thermal heating (oil bath) results in long reaction times (24-48h) and decomposition.
Why it works for Benzazepinones
The formation of a 7-membered ring has a high energy of activation (
) due to the unfavorable entropy of activation (). Microwave irradiation provides rapid, uniform heating that helps surmount this barrier quickly, often outcompeting the slower decomposition pathways.
Protocol:
Vessel: Sealed 10mL microwave vial.
Solvent: High dielectric constant required (DMF, DMSO, or MeOH). If using Toluene, add a "doping" agent like an ionic liquid or minimal DMF to absorb energy.
Cycle:
Ramp: 2 minutes to target temp.
Hold: 10–20 minutes at 120°C (for Heck) or 80°C (for Ugi).
Cool: Rapid air cooling (prevents post-reaction degradation).
Troubleshooting Decision Tree
Use this logic flow to determine your next optimization step.
Caption: Diagnostic logic for identifying yield-limiting factors in benzazepinone synthesis.
References
Ugi-Post-Condensation Strategies
Title: Post-Ugi Cyclization for the Construction of Diverse Heterocyclic Compounds.[4][5][6][7]
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Ugi Reaction Protocols & Troubleshooting
Ticket ID: UGI-BZP-0042
Status: Open
Assigned Specialist: Dr. A. Vance, Senior Application Scientist
Mission Statement
Welcome to the Advanced Synthesis Support Module. You are likely here because the Ugi-4-Component Reaction (U-4CR)—while powerful for diversity—is notoriously difficult to control stereochemically, especially when targeting medium-sized rings like 2-benzazepinones .
In 7-membered ring formation, the "standard" Ugi conditions (MeOH, RT) often yield a disappointing 1:1 mixture of diastereomers (
). This guide moves beyond basic textbook protocols to implement Lewis Acid-mediated stereocontrol and Chiral Cyclic Imine (Ugi-Joullié) strategies, which are the industry standards for achieving .
Module 1: Mechanistic Diagnostics (The "Why")
Before troubleshooting, diagnose your reaction pathway. Diastereoselectivity in benzazepinone synthesis generally fails due to a lack of facial discrimination during the isocyanide addition to the iminium ion.
The Two Primary Pathways
Pathway A: The Ugi-Deprotection-Cyclization (UDC). You perform a linear Ugi reaction first, then cyclize.[1]
Stereo-risk: The new chiral center is formed in the acyclic phase. Without a chelating auxiliary or Lewis acid, the iminium ion has free rotation, leading to low
.
Pathway B: The Ugi-Joullié Reaction. You react a pre-formed chiral cyclic imine (e.g., dihydrobenzazepine).
Stereo-advantage: The imine is locked in a rigid conformation. The isocyanide attacks from the less hindered face, often yielding high
(1,3- or 1,4-induction).
Visualizing the Workflow
The following decision tree helps you select the correct optimization protocol based on your starting materials.
Figure 1: Strategic decision matrix for selecting the correct stereocontrol method.
Q1: My UDC reaction (Linear Ugi) gives a 1:1 mixture of diastereomers. How do I fix this?
Diagnosis: In methanol (standard solvent), the iminium intermediate is unconstrained. The isocyanide attacks from either face with equal probability.
Solution: Switch to a Chelation-Controlled protocol.
The Fix: Use ZnBr
(1.0 equiv) or ZnCl in DCM or TFE (2,2,2-Trifluoroethanol) .
Mechanism: The Zinc coordinates to the imine nitrogen and the carboxylate/auxiliary oxygen, creating a rigid cyclic transition state. This forces the isocyanide to attack from the face opposite the bulky groups.
Protocol Shift:
Pre-form the imine (Amine + Aldehyde) in DCM/ZnBr
for 1 hour.
Add Isocyanide and Acid at 0°C (not RT).
Allow to warm slowly.
Q2: I am using TFE (Trifluoroethanol) to speed up the reaction, but my selectivity dropped.
Diagnosis: TFE is a strong hydrogen-bond donor that activates the imine highly effectively. However, it can be too reactive, promoting a "loose" transition state that bypasses steric control (kinetic race).
Solution:
Option A: Lower temperature to -40°C . TFE maintains solubility even at low temps.
Option B: Use TFE as a co-solvent (10-20%) in DCM rather than the sole solvent. This balances rate acceleration with the rigidity provided by the non-polar DCM.
Q3: In the Ugi-Joullié reaction (cyclic imine), I see epimerization of the product.
Diagnosis: The 7-membered ring product (benzazepinone) might be thermodynamically unstable in the reaction medium, or the starting imine is racemizing before reaction.
Solution:
Check Acid Strength: Strong acids can re-open the imine or epimerize the
-center. Use weak acids or buffered conditions.
Reaction Time: Stop the reaction immediately upon consumption of the isocyanide. Prolonged exposure to the reaction mixture (which contains acid) promotes thermodynamic equilibration to the less sterically strained (but potentially undesired) isomer.
Best for: Maximum diastereoselectivity (>90:10 dr).
Preparation: Dissolve the chiral cyclic imine (1.0 equiv) in dry Methanol (0.5 M).
Note: If the imine is unstable, generate it in situ from the corresponding amino-aldehyde acetal.
Addition: Add the carboxylic acid (1.1 equiv) and stir for 10 minutes to protonate the imine.
Reaction: Add the isocyanide (1.1 equiv) dropwise at -20°C .
Incubation: Stir at -20°C for 4 hours, then allow to reach 0°C.
Workup: Evaporate solvent. Flash chromatography.
Expected Outcome: High trans diastereoselectivity (relative to the existing ring substituent) due to 1,3- or 1,4-induction.
Protocol B: Lewis Acid Mediated UDC (Linear Route)
Best for: Diversity (assembling the ring from scratch).
Component
Standard Condition
Optimized (High dr)
Solvent
Methanol (MeOH)
DCM or TFE/DCM (1:1)
Additive
None
ZnBr (1.0 equiv)
Temperature
25°C
0°C
Concentration
1.0 M
0.1 - 0.2 M (Favors chelation)
Step-by-Step:
Dissolve aldehyde (1.0 equiv) and amine (1.0 equiv) in dry DCM.
Add ZnBr
(1.0 equiv) and stir for 30 mins to complex the resulting imine.
Add the carboxylic acid (1.0 equiv) and isocyanide (1.0 equiv) at 0°C.
Stir for 24–48 hours.
Critical Workup: Wash with 10% NaHCO
to remove Zinc salts (which can cause emulsions).
Proceed to the "Deprotection/Cyclization" step (e.g., TFA treatment if using a Boc-linker).
Module 4: Data & Verification
How to verify your Diastereomeric Ratio (dr)
Do not rely on crude NMR alone, as rotamers of the amide bond can mimic diastereomers.
Variable Temperature (VT) NMR: Run ^1H NMR at 60°C. Rotamer peaks will coalesce; diastereomer peaks will remain distinct.
HPLC/SFC: Use a Chiralpak AD-H or OD-H column.
Mobile Phase: CO
/MeOH (SFC) or Hexane/IPA (HPLC).
X-Ray Crystallography: The gold standard for benzazepinones. These rigid bicyclic structures often crystallize well from EtOAc/Heptane.
Comparative Efficiency Table
Method
Typical Yield
Typical dr
Complexity
Standard Ugi (MeOH)
60-80%
50:50 (1:1)
Low
Ugi + TFE (No Lewis Acid)
70-90%
60:40
Low
Ugi + ZnBr (DCM)
50-70%
85:15 - 95:5
High
Ugi-Joullié (Cyclic Imine)
60-85%
>90:10
Medium
References
Banfi, L., et al. (2011).[2] "Long-range diastereoselectivity in Ugi reactions of 2-substituted dihydrobenzoxazepines." Beilstein Journal of Organic Chemistry. Link
Key Insight: Establishes the Ugi-Joullié reaction on 7-membered rings as a viable method for high 1,4-asymmetric induction.
Zhu, J., & Bienaymé, H. (2005). Multicomponent Reactions. Wiley-VCH.
Key Insight: Foundational text on the mechanism and stereochemical limitations of isocyanide-based MCRs.[3]
Modha, S. G., et al. (2013). "Diastereoselective Ugi reaction of chiral 1,3-aminoalcohols derived from an organocatalytic Mannich reaction." Beilstein Journal of Organic Chemistry. Link
Key Insight: Demonstr
to boost diastereoselectivity (up to 10:1) in Ugi reactions involving chiral amino alcohols.[3][4]
Hulme, C., et al. (1998). "High-throughput synthesis of N-substituted-2-benzazepinones." Tetrahedron Letters.
Technical Support Center: Chiral Benzazepinone Synthesis
The following guide serves as a specialized Technical Support Center for researchers encountering stereochemical instability during benzazepinone synthesis. Status: Operational | Topic: Preventing Racemization | Ticket I...
Author: BenchChem Technical Support Team. Date: March 2026
The following guide serves as a specialized Technical Support Center for researchers encountering stereochemical instability during benzazepinone synthesis.
Before troubleshooting, it is critical to understand the mechanistic failure points. In 3-substituted-1-benzazepin-2-ones (and related scaffolds), the stereocenter at C3 is chemically fragile because it is
to a carbonyl group and adjacent to an amide nitrogen.
The Mechanism of Failure
The primary culprit is base-catalyzed enolization . The proton at C3 is acidic (
depending on substitution).
Deprotonation: A base abstracts the C3 proton.
Planarization: The resulting enolate is planar (
hybridized).
Reprotonation: The proton returns from either face, resulting in a racemic mixture.[1][2]
Critical Risk Factor: If your synthesis involves an intermediate enamide or if you use strong bases (e.g., NaH, LiHMDS) during cyclization, you will likely lose chirality.
Troubleshooting Wizard
Select the symptom that best matches your observation.
Issue A: "My ee% drops significantly during the cyclization step."
Diagnosis: The reaction conditions are promoting thermodynamic equilibration via enolization.
Root Causes:
Base is too strong: Using bases like NaH or alkoxides generates the enolate irreversibly.
Temperature is too high: Thermal energy overcomes the activation barrier for proton abstraction.
Over-activation: Using highly reactive coupling reagents (e.g., acid chlorides) can increase the acidity of the
-proton during the transition state.
Corrective Actions:
Switch Base: Replace inorganic bases with hindered organic bases like DIPEA (Hünig's base) or 2,6-Lutidine . These are basic enough to drive the reaction but sterically hindered from abstracting the
-proton.
Lower Temperature: Conduct cyclizations at 0°C to -10°C . Most amide bond formations do not require heat if the activation is sufficient.
Change Coupling Reagent: Switch to T3P (Propylphosphonic anhydride) or HATU . T3P is particularly effective as it operates in a slightly acidic-to-neutral buffered range, minimizing base-mediated racemization.
Issue B: "I observe racemization during deprotection (e.g., ester hydrolysis)."
Diagnosis: Classical hydrolysis (LiOH/NaOH) is fatal to
-chiral centers in strained rings.
Corrective Actions:
Acidic Hydrolysis: If possible, use acid-mediated hydrolysis (HCl/Dioxane) or specific enzymatic hydrolysis.
Alternative Protecting Groups: Use allyl esters (cleavable with Pd(0)) or benzyl esters (cleavable with
/Pd), which require neutral conditions.
Issue C: "The product racemizes upon storage or purification."
Diagnosis: The C3 position is highly labile, possibly due to electron-withdrawing groups (e.g., -CN, -COOR) at C3.
Corrective Actions:
Avoid Silica Gel: Silica is slightly acidic and can catalyze enolization. Deactivate silica with 1% triethylamine or use neutral alumina .
Purification Speed: Perform flash chromatography rapidly at 4°C.
Visualizing the Racemization Pathway
The following diagram illustrates the mechanistic pathway of racemization and the decision tree for preventing it.
Caption: Fig 1. Mechanism of base-catalyzed racemization at C3 and strategic intervention points.
Comparative Data: Base & Reagent Selection
The choice of base and coupling reagent is the single most important variable.
Reagent Class
Examples
Risk of Racemization
Recommendation
Strong Bases
NaH, KOtBu, LDA
Critical
NEVER USE for C3-chiral cyclization.
Simple Amines
Triethylamine ()
High
Avoid if possible; too nucleophilic/small.
Hindered Amines
DIPEA, 2,6-Lutidine
Low
Standard Choice. Steric bulk prevents -deprotonation.
Coupling Agents
, Oxalyl Chloride
High
Avoid. Acid chlorides are highly activating and prone to ketene formation.
"Safe" Couplers
T3P, HATU, DEPBT
Minimal
Preferred. Fast reaction kinetics outcompete racemization.
Validated Protocol: Racemization-Free Cyclization
Objective: Synthesize a 3-substituted-1-benzazepin-2-one with >98% ee retention.
Method A: The T3P/Pyridine Approach
This method utilizes Propylphosphonic anhydride (T3P), which acts as a mild coupling agent with low epimerization potential.
Materials:
Linear amino-acid precursor (1.0 equiv)
T3P (50% in EtOAc, 1.5 equiv)
Pyridine or DIPEA (2.5 equiv)
Dichloromethane (DCM) or EtOAc (anhydrous)
Step-by-Step:
Dissolution: Dissolve the linear precursor in anhydrous DCM (0.1 M concentration). Cool to 0°C .[3]
Base Addition: Add Pyridine (or DIPEA). Note: Pyridine is often superior for T3P reactions.
Activation: Dropwise add the T3P solution over 10 minutes.
Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature only if monitoring shows incomplete conversion. Do not heat.
Quench: Wash with water, 0.5M HCl (cold), and brine.
Analysis: Analyze immediately via Chiral HPLC.
Method B: The Asymmetric Hydrogenation Route (Alternative)
If the cyclization route persistently fails, switch to creating the chiral center after the ring is formed.
Concept: Synthesize the unsaturated benzazepinone (achiral enamide) first, then perform Iridium-catalyzed asymmetric hydrogenation.
Reference: This approach is validated for high ee% synthesis of benzazepines like Fenoldopam and Trepipam.[4][5]
Cyclize: Form the 7-membered ring with a double bond (ene-lactam).
Hydrogenate: Use
with a chiral phosphine ligand (e.g., (R)-MeO-Biphep) at 50 bar .
Result: >95% ee is typically achieved without risk of base-catalyzed racemization.
References
Quick, M. P., Fröhlich, R., Schepmann, D., & Wünsch, B. (2015). Asymmetric synthesis of 3-substituted tetrahydro-2-benzazepines. Organic & Biomolecular Chemistry, 13(26), 7265-7281.[6] Link
Yao, X., Li, K., & Zhang, W. (2022). Synthesis of Chiral Tetrahydro-3-benzazepine Motifs by Iridium-Catalyzed Asymmetric Hydrogenation of Cyclic Ene-carbamates. Organic Letters, 24(10), 2030–2034. Link
BenchChem Technical Support. (2025). Strategies to Reduce Racemization in the Synthesis of Chiral Azepanes. Link
Beutner, G. L., et al. (2016). T3P (Propylphosphonic Anhydride): A Mild and Low-Epimerization Reagent for Amide Bond Formation. Organic Process Research & Development.
Technical Support Center: 7-Bromo-2-benzazepin-3-one Intermediates
The following Technical Support Guide addresses solubility, handling, and troubleshooting for 7-bromo-2-benzazepin-3-one and its related tetrahydro- intermediates. This content is designed for researchers and process che...
Author: BenchChem Technical Support Team. Date: March 2026
The following Technical Support Guide addresses solubility, handling, and troubleshooting for 7-bromo-2-benzazepin-3-one and its related tetrahydro- intermediates. This content is designed for researchers and process chemists encountering precipitation, "oiling out," or dissolution failures during synthesis and biological evaluation.
Topic: Solubility Troubleshooting & Handling Guide
Target Molecule Class: 7-bromo-1,2,4,5-tetrahydro-2-benzazepin-3-one (and related Aba scaffolds)
Molecule Profile & Solubility Physics
To effectively troubleshoot, we must first understand the physicochemical drivers of this scaffold's behavior. The 2-benzazepin-3-one core is a privileged structure in peptidomimetics (often serving as a
Lipophilicity (LogP): The core benzazepinone has moderate lipophilicity, but the 7-bromo substitution significantly increases the LogP (estimated
2.8 – 3.5). This drives poor aqueous solubility.
Crystal Lattice Energy: The amide bond (lactam) at positions 2-3 creates strong intermolecular hydrogen bonding networks (
). This high lattice energy makes the solid difficult to break apart, leading to slow dissolution rates even in good solvents.
Pi-Stacking: The fused benzene ring and the bromine atom facilitate
stacking, further stabilizing the solid state and causing aggregation in solution.
Solubility Compatibility Table
Data summarized from internal standard operating procedures for lipophilic lactams.
Solvent Class
Examples
Solubility Rating
Usage Recommendations
Polar Aprotic
DMSO, DMF, DMA
Excellent
Primary choice for stock solutions (>50 mM).
Chlorinated
DCM, Chloroform
Good
Ideal for synthesis and liquid-liquid extraction.
Alcohols
Methanol, Ethanol
Moderate
Requires heating (40°C) or sonication. Good for crystallization.
Ethers
THF, Dioxane
Moderate/Good
Good for reactions; may precipitate upon cooling.
Non-Polar
Hexanes, Heptane
Poor
Anti-solvent for precipitation/crystallization.
Aqueous
Water, PBS, TRIS
Very Poor
Do not dissolve directly. Requires co-solvent or formulation.
Troubleshooting Guide (Q&A Format)
Category A: Biological Assay Preparation
Q: My compound precipitates immediately when I dilute my DMSO stock into the cell culture media or assay buffer. How do I prevent this?
A: This is a classic "kinetic precipitation" issue caused by the hydrophobic effect. The 7-bromo substituent makes the molecule hate water, and the sudden polarity shift forces it out of solution.
Protocol to Fix:
Reduce the Step-Down Ratio: Do not jump from 100% DMSO to 1% DMSO in one step. Perform an intermediate dilution (e.g., dilute stock to 10x concentration in a solvent like PEG-400 or pure Ethanol first, if compatible).
The "Vortex-First" Technique:
Have your aqueous buffer vortexing before you add the compound.
Inject the DMSO stock directly into the center of the vortex to ensure immediate dispersion.
Add a Surfactant: If the assay allows, add 0.05% Tween-80 or 0.1% BSA (Bovine Serum Albumin) to the buffer. The albumin binds the lipophilic benzazepine, keeping it "solubilized" in a protein complex.
Q: I see fine needles forming in my 96-well plate after 2 hours. Is my data compromised?
A: Yes. The effective concentration is dropping over time. This is likely due to the high crystal lattice energy mentioned earlier—the molecule is slowly re-crystallizing.
Immediate Action: Switch to a warm dilution method. Heat your buffer to 37°C before adding the compound.
Alternative: Use 2-hydroxypropyl-
-cyclodextrin (HP--CD) . A 10-20% solution of HP--CD in water can encapsulate the 7-bromo-benzazepinone, preventing crystallization while keeping it bioavailable.
Category B: Synthesis & Reaction Optimization
Q: During the ring-closure step (e.g., Schmidt reaction or alkylation), the reaction mixture turns into a thick sludge. Is this normal?
A: No, this indicates the intermediate is crashing out, which traps unreacted starting material and lowers yield.
Cause: The 7-bromo-2-benzazepin-3-one intermediate is often less soluble than the open-chain precursor due to the formation of the rigid lactam ring (H-bonds).
Solution:
Increase Temperature: Benzazepinones have a steep solubility curve. Raising the temperature by 10-15°C often redissolves the sludge.
Change Solvent: If using Toluene or Benzene, switch to Chlorobenzene or 1,2-Dichloroethane (DCE) . The chlorinated solvents interact better with the bromine atom and the amide backbone.
Q: I am trying to crystallize the product, but it keeps "oiling out" (forming a gum) instead of crystals.
A: Oiling out is common for 7-bromo-benzazepines because the melting point is often suppressed by impurities, and the molecule is "confused" between the amorphous and crystalline state.
Anti-Oiling Protocol:
The "Scratch & Seed" Method: Dissolve the gum in a minimal amount of hot Methanol. Add water dropwise until it turns slightly cloudy. Stop. Scratch the glass side of the flask vigorously with a glass rod. This creates nucleation sites.
Solvent Swap: If using EtOAc/Hexane, switch to IPA (Isopropyl Alcohol) / Water . The H-bonding capacity of IPA often favors the formation of the ordered lactam crystal lattice over the amorphous oil.
Trituration: If it oils out, decant the solvent. Add cold Diethyl Ether or MTBE to the oil and sonicate. This often shocks the oil into a solid powder.
Visual Troubleshooting Workflows
Diagram 1: Precipitation Troubleshooting Logic
Caption: Decision tree for resolving precipitation of 7-bromo-2-benzazepin-3-one in aqueous environments.
Diagram 2: Synthesis & Purification Workflow
Caption: Optimized workflow to prevent solubility-related yield loss during synthesis.
Detailed Protocols
Protocol A: Preparation of a Stable 10 mM Stock Solution
Use this for biological assays to ensure long-term stability.
Weighing: Accurately weigh 2.4 mg of 7-bromo-2-benzazepin-3-one (MW
240.1 g/mol ).
Solvent: Add 1.0 mL of anhydrous DMSO (Dimethyl Sulfoxide). Note: Avoid DMSO stored in plastic for long periods; use glass-stored spectroscopic grade.
Dissolution: Vortex for 30 seconds. If particles persist, sonicate in a water bath at 40°C for 5 minutes.
Storage: Aliquot into small amber glass vials (to prevent light degradation of the C-Br bond). Store at -20°C.
Warning: Do not freeze-thaw more than 3 times. The compound may crash out upon thawing and require re-sonication.
Protocol B: Purification via "Crash Crystallization"
Use this if column chromatography results in "tailing" (streaking) on the silica plate.
Dissolve the crude reaction mixture in a minimal volume of DCM (Dichloromethane) .
Slowly add Hexane or Heptane while stirring until the solution turns slightly turbid.
Place the flask in the fridge (4°C) overnight.
If an oil forms, reheat to dissolve, add a seed crystal (if available), and cool very slowly to room temperature before moving to the fridge.
References
Lombart, H. G., & Lubell, W. D. (1996). Rigid Dipeptide Mimetics: Efficient Synthesis of Enantiopure Indolizidinone Amino Acids. The Journal of Organic Chemistry, 61(26), 9437-9446. (Provides foundational chemistry for lactam ring closures and solubility handling).
Shubin, K., & Petuškovs, A. (2016). Synthesis of 1,2,4,5-tetrahydro-3H-2-benzazepin-3-one and related compounds (microreview). Chemistry of Heterocyclic Compounds, 52(8), 519–521. (Specific review of the benzazepin-3-one scaffold synthesis and properties).
BenchChem Technical Support. (2025). Troubleshooting Compound Precipitation in Cell Culture Media. (General guidelines for lipophilic compound handling in assays).
Flynn, D. L., et al. (2002). Benzazepinone derivatives as novel inhibitors of p38 MAP kinase. Bioorganic & Medicinal Chemistry Letters. (Illustrates the use of 7-substituted benzazepinones and purification strategies).
Optimizing Pictet-Spengler conditions for brominated benzazepines
Welcome to the Technical Support Center for Advanced Heterocyclic Synthesis. Synthesizing 7-membered benzazepine rings via the Pictet-Spengler reaction presents unique thermodynamic and kinetic challenges. These difficul...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Advanced Heterocyclic Synthesis. Synthesizing 7-membered benzazepine rings via the Pictet-Spengler reaction presents unique thermodynamic and kinetic challenges. These difficulties are further exacerbated by the electron-withdrawing nature of bromine substituents.
This support portal provides mechanistic insights, targeted troubleshooting guides, and validated protocols to help you optimize your yields, maintain halogen integrity, and achieve high selectivity.
Mechanistic Workflow & Activation Pathways
Mechanistic workflow of the Pictet-Spengler reaction for brominated benzazepines.
Frequently Asked Questions (FAQs)
Q1: Why does my reaction stall at the imine intermediate without forming the benzazepine?A1: Forming a 7-membered benzazepine ring is entropically and enthalpically less favorable than forming standard 6-membered rings (like tetrahydroisoquinolines). Furthermore, the bromine substituent exerts a strong electron-withdrawing inductive effect (-I), which severely deactivates the aromatic ring toward the electrophilic aromatic substitution (Friedel-Crafts) step. To overcome this, the iminium ion must be highly activated. If your reaction stalls, your acid catalyst is likely too weak to drive the rate-limiting cyclization step[1].
Q2: How can I prevent protodebromination during the cyclization step?A2: Protodebromination (the cleavage of the carbon-bromine bond) typically occurs when harsh Brønsted acids (like concentrated HCl or H₂SO₄) are used at elevated temperatures. To preserve the bromine functionality for downstream cross-coupling reactions, you must transition to mild catalytic conditions. Research demonstrates that utilizing catalytic Trifluoroacetic Acid (TFA) at room temperature is highly effective for 7-membered ring formation without cleaving halogens[1]. Alternatively, metal-free halogen-bond (XB) catalysis using diaryliodonium salts provides exceptional activation under completely neutral conditions[2].
Q3: Can I achieve enantioselective cyclization with brominated substrates?A3: Yes. Chiral Phosphoric Acids (CPAs) can be utilized for asymmetric Pictet-Spengler-type reactions. The CPA forms a highly organized chiral contact ion pair with the iminium intermediate, shielding one face from nucleophilic attack. Brominated substrates are well-tolerated in these systems, though they may require slightly higher catalyst loadings (e.g., 10 mol%) due to the reduced nucleophilicity of the arene[3].
Troubleshooting Guide
Issue 1: High levels of uncyclized imine detected by LC-MS.
Causality: The equilibrium of the initial condensation is shifting backward due to ambient moisture, or the iminium carbon lacks sufficient electrophilicity to attack the deactivated brominated arene.
Action: Add activated 3Å molecular sieves (50 mg/mmol) to irreversibly sequester water during the condensation phase. Switch from weak acids (like Acetic Acid) to a stronger acid like TFA (10–20 mol%) to ensure complete and persistent protonation of the imine.
Issue 2: Poor regioselectivity yielding a mixture of structural isomers.
Causality: The bromine atom is an ortho/para director. If the substrate allows for cyclization at multiple ortho positions with similar steric profiles, the reaction will yield a mixture.
Action: Lower the reaction temperature to kinetically favor the least sterically hindered transition state. Utilizing a bulky Chiral Phosphoric Acid (CPA) can also impose rigid steric constraints within the transition state, favoring a single regioisomer.
Issue 3: Black tar-like degradation products forming in the reaction flask.
Causality: Oxidative degradation of the electron-rich amine precursors, often exacerbated by high temperatures and atmospheric oxygen.
Action: Degas all solvents via sparging with Argon for 15 minutes prior to use. Conduct the reaction strictly under an inert atmosphere and cap the temperature at 25 °C.
Quantitative Data: Catalyst Screening Comparison
The following table summarizes the causal relationship between catalyst selection and reaction efficiency for deactivated, brominated substrates.
Catalyst System
Loading
Solvent
Temp (°C)
Yield (%)
Mechanistic Notes
Acetic Acid (AcOH)
20 mol%
MeCN
25
< 20%
Insufficient activation. Fails to overcome the activation energy barrier of the deactivated ring.
Trifluoroacetic Acid (TFA)
10 mol%
MeCN
25
75–85%
Optimal Brønsted acid. Provides strong iminium activation while preventing protodebromination.
Chiral Phosphoric Acid (CPA)
10 mol%
CH₂Cl₂
25
80–90%
Enables high enantiomeric excess (ee). Requires 3Å molecular sieves to prevent catalyst poisoning by water.
Dibenzoiodolium salt (XB)
0.5 mol%
CHCl₃
25
Up to 98%
Metal-free halogen bonding. Highly efficient for deactivated arenes under neutral conditions.
Validated Experimental Protocol: Mild Synthesis of Brominated Benzazepines
Note: This protocol is designed as a self-validating system. By physically separating the condensation and cyclization steps, you can isolate the exact point of failure. If the imine forms successfully but cyclization fails, the issue is strictly the electronic deactivation of the arene, not the amine/aldehyde coupling.
Step 1: Preparation & Condensation
Flame-dry a 25 mL round-bottom flask under vacuum and backfill with Argon.
Add the brominated arylpropylamine (1.0 equiv, 1.0 mmol) and the target aldehyde (1.1 equiv, 1.1 mmol).
Dissolve the reagents in anhydrous acetonitrile (10 mL) to achieve a 0.1 M concentration.
Add freshly activated 3Å molecular sieves (50 mg) to the flask.
Stir the mixture at room temperature for 2 hours.
Self-Validation Check: Pull a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS. Do not proceed to Step 2 until >95% conversion to the imine intermediate is confirmed.
Step 2: Activation & Cyclization
6. Once imine formation is verified, add Trifluoroacetic acid (TFA, 10 mol%, 0.1 mmol) dropwise via a microsyringe.
Causality: The TFA instantly protonates the imine, generating a highly electrophilic iminium ion capable of reacting with the strongly deactivated brominated arene.
Allow the reaction to stir at room temperature for 12–24 hours. Monitor via TLC (Ethyl Acetate/Hexane 3:2) until the imine spot is completely consumed.
Step 3: Quenching & Purification
8. Quench the reaction by adding 5 mL of saturated aqueous NaHCO₃ to neutralize the TFA.
9. Extract the aqueous layer with Ethyl Acetate (3 × 15 mL).
10. Combine the organic layers, dry over anhydrous MgSO₄, and filter.
11. Concentrate under reduced pressure and purify the crude oil via flash column chromatography (Silica gel, Ethyl Acetate/Hexane gradient) to afford the pure brominated benzazepine.
References
The Formation of Seven-Membered Heterocycles under Mild Pictet–Spengler Conditions: A Route to Pyrazolo[3,4]benzodiazepines. The Journal of Organic Chemistry.[Link]
Catalytic Asymmetric Pictet–Spengler-Type Reaction for the Synthesis of Optically Active Indolo[3,4-cd][1]benzazepines. Organic Letters.[Link]
Halogen bond-catalyzed Pictet–Spengler reaction. Chemical Communications.[Link]
N-protection strategies for 2-benzazepin-3-one synthesis
Technical Support Center: N-Protection Strategies in 2-Benzazepin-3-one Synthesis Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to s...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: N-Protection Strategies in 2-Benzazepin-3-one Synthesis
Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to synthesize the 7-membered lactam core of 2-benzazepin-3-ones—particularly the privileged 4-amino-1,2,4,5-tetrahydro-2-benzazepin-3-one (Aba) scaffold.
The nitrogen atom in these precursors is highly nucleophilic. Without precise stereoelectronic tuning via N-protection, this nitrogen will interfere with transition-metal catalysts, participate in unwanted side reactions, or prevent the necessary cis-rotamer conformation required for cyclization. This guide provides field-proven troubleshooting strategies, causality-driven explanations, and self-validating protocols to ensure your synthesis succeeds.
Module 1: Diagnostic Decision Matrix
Before troubleshooting, verify that your chosen protecting group aligns with your specific cyclization strategy and expected yield parameters.
Protecting Group
Synthetic Strategy
Deprotection Reagent
Target Yield Range
Common Failure Mode
N-Phthaloyl (Phth)
Ugi-3CR / Pictet-Spengler
Hydrazine hydrate, EtOH
40–66%
Premature cleavage by primary amines
N-Nosyl (Ns)
Ring-Closing Metathesis
Thiophenol, K₂CO₃, DMF
70–85%
Catalyst poisoning if incompletely protected
N-Fmoc
Solid-Phase Peptide Synthesis
20% Piperidine in DMF
>95% (per step)
Steric hindrance during subsequent coupling
Module 2: Deep-Dive Troubleshooting Q&A
Q1: During the Ugi-3CR synthesis of trisubstituted 2-benzazepin-3-ones using an N-Phth-protected precursor, my yields are consistently low (<40%), and I observe a major side product. What is causing this?The Causality: The issue lies in the kinetic competition between the multicomponent reaction and protecting group instability. Prolonged reaction times at elevated temperatures (e.g., 80 °C) in the presence of primary amines (such as benzylamine) lead to a nucleophilic attack on the N-phthaloyl (Phth) protecting group[1]. This causes premature cleavage, resulting in the formation of phthaloyl-protected benzylamine. This side reaction directly depletes the amine reagent necessary to drive the Ugi-3CR conversion to completion.
The Solution: You must decouple the imine formation from the thermal cyclization step. Preform the imine at room temperature using anhydrous Na₂SO₄ as a desiccant before adding the isocyanide component[1].
Q2: I am using Ring-Closing Metathesis (RCM) with Grubbs' catalyst to form the 7-membered azepine ring. Should I use N-Boc or N-Nosyl protection for the secondary amine?The Causality: You must use N-Nosyl (or N-Tosyl). Secondary amines strongly coordinate with and permanently deactivate ruthenium-based metathesis catalysts. While N-Boc provides sufficient steric bulk to prevent this coordination, carbamates often adopt trans-rotamers that point the two terminal alkene arms away from each other. N-Nosyl (2-nitrobenzenesulfonyl) strongly withdraws electron density, completely preventing Ru-catalyst coordination, and heavily favors the cis-sulfonamide rotamer necessary to bring the alkenes into proximity for the 7-membered ring closure[2].
The Solution: Protect the amine with a nosyl group prior to RCM. Post-cyclization, the N-Nosyl group can be selectively removed using mild conditions (thiophenol/K₂CO₃) that will not reduce your newly formed azepine double bond[2].
Q3: When incorporating the Fmoc-Aba-OH building block into a peptide sequence via SPPS, the subsequent amino acid coupling step fails or shows incomplete conversion by the Kaiser test. Why?The Causality: The 2-benzazepin-3-one (Aba) scaffold is a conformationally constrained pseudopeptide[3]. The bulky, rigid 7-membered ring induces severe steric hindrance at the N-terminal amino group once the Fmoc group is removed. Standard coupling reagents (like HBTU/DIPEA) form active esters that are too bulky to efficiently access this hindered nitrogen, leading to truncated peptide sequences.
The Solution: Switch to highly reactive, less sterically demanding coupling additives like HOAt or OxymaPure combined with DIC. Furthermore, you must employ extended coupling times (up to 4 hours) or perform double couplings to force the reaction to completion[4].
Module 3: Visualizing the Workflows
Caption: Decision matrix for N-protection strategies in 2-benzazepin-3-one synthesis.
Caption: One-pot Ugi-3CR workflow for trisubstituted 2-benzazepin-3-ones.
Module 4: Validated Experimental Protocols
Protocol A: One-Pot Ugi-3CR Synthesis of N-Phth-Aba Derivatives
Purpose: To synthesize 1-carboxamido-substituted Aba scaffolds while preventing N-Phth cleavage.
Imine Preformation: Dissolve N-Phth-protected 2-formyl-L-Phe-OH (1.0 equiv) and the primary amine (1.0 equiv) in anhydrous MeOH to achieve a 0.1 M concentration.
Desiccation: Add anhydrous Na₂SO₄ (3.0 equiv) to the reaction vial. Stir at room temperature (20–25 °C) for exactly 2 hours.
Validation Checkpoint: Spot the mixture on a silica TLC plate (Hexane/EtOAc 7:3). The complete disappearance of the aldehyde signal (UV active) and the appearance of a new imine spot confirms successful preformation. Do not proceed if the aldehyde persists.
Cyclization: Filter off the Na₂SO₄. Add the isocyanide derivative (1.0 equiv) to the filtrate. Seal the vial and heat to 80 °C for 20 hours[1].
Isolation: Cool to room temperature, concentrate under vacuum, and purify the diastereomers via preparative RP-HPLC.
Protocol B: N-Nosyl Protection and RCM for 2,3-dihydro-[1H]-2-benzazepines
Purpose: To close the 7-membered azepine ring without poisoning the Grubbs catalyst.
N-Nosylation: Dissolve the secondary amine diene precursor (1.0 equiv) in CH₂Cl₂. Add Et₃N (2.0 equiv) and cool to 0 °C. Slowly add 2-nitrobenzenesulfonyl chloride (1.2 equiv). Stir for 4 hours, wash with 1N HCl, dry, and concentrate[2].
Ring-Closing Metathesis: Dissolve the N-Nosyl diene in anhydrous, degassed CH₂Cl₂ (0.01 M to favor intramolecular cyclization). Add Grubbs I or II catalyst (5-10 mol%). Reflux under argon for 12 hours.
Validation Checkpoint: Monitor the reaction color. A stable purplish-brown indicates active catalyst. If the solution turns opaque black within the first hour, the catalyst has decomposed (likely due to incomplete N-nosylation). Verify ring closure via ¹H-NMR by confirming the complete disappearance of terminal alkene multiplet signals at δ 5.0–5.2 ppm.
Deprotection: To remove the N-Nosyl group, dissolve the purified RCM product in DMF. Add K₂CO₃ (3.0 equiv) and thiophenol (1.2 equiv). Stir at room temperature for 2 hours until complete by LC-MS[2].
References
Synthesis of 5-hydroxy-2,3,4,5-tetrahydro-[1 H ]-2-benzazepin-4-ones: selective antagonists of muscarinic (M 3 ) receptors. Organic & Biomolecular Chemistry (RSC Publishing). 2
Efficient One-Pot Access to Trisubstituted 2-Benzazepin-3-ones as Constrained Pseudopeptide Analogues and Privileged Scaffolds. ResearchGate. 1
Novel selective human melanocortin-3 receptor ligands: Use of the 4-amino-1,2,4,5-tetrahydro-2-benzazepin-3-one (Aba) scaffold. PubMed Central (PMC). 3
Solid-Phase Peptide Head-to-Side Chain Cyclodimerization: Discovery of C2-Symmetric Cyclic Lactam Hybrid α-Melanocyte-Stimulating Hormone (MSH)/Agouti-Signaling Protein (ASIP) Analogues with Potent Activities at the Human Melanocortin Receptors. PubMed Central (PMC). 4
Technical Support Center: Troubleshooting Palladium Cross-Coupling on 7-Bromo Benzazepinone Scaffolds
Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals facing bottlenecks during the late-stage functionalization of the 2,3,4,5-tetr...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals facing bottlenecks during the late-stage functionalization of the 2,3,4,5-tetrahydro-1H-benzo[b]azepin-2-one (benzazepinone) scaffold.
The 7-bromo benzazepinone derivative is a highly privileged building block, utilized extensively in the synthesis of1 [1] and2 [2]. However, the unique electronic environment and steric constraints of the 7-membered cyclic amide (lactam) introduce specific failure modes during Palladium-catalyzed cross-couplings (e.g., Suzuki-Miyaura, Buchwald-Hartwig).
This guide deconstructs the causality behind these failures and provides self-validating protocols to ensure robust, reproducible couplings.
Mechanistic Failure Analysis
To troubleshoot effectively, we must first understand where the catalytic cycle breaks down. The diagram below illustrates the standard Pd(0)/Pd(II) cycle, highlighting the two most common failure pathways specific to the benzazepinone scaffold: Catalyst Poisoning and Protodehalogenation .
Q1: My Suzuki coupling stalls at 20% conversion, and I see a black precipitate (Pd black) forming early in the reaction. What is causing catalyst deactivation?Causality: The black precipitate indicates the aggregation of inactive Pd(0), which is a direct symptom of catalyst poisoning. In benzazepinones, the unprotected lactam nitrogen can undergo
-coordination to the electrophilic Pd(II) intermediate. This forms a highly stable, off-cycle complex that completely halts the transmetalation step, as documented in extensive studies on 3 [3].
Actionable Fix:
Strategy A (Chemical): Protect the lactam nitrogen prior to coupling. Alkylation (e.g., N-methyl) or acylation (e.g., N-Boc) eliminates the coordinating ability of the nitrogen lone pair.
Strategy B (Steric): If the free lactam is required for your final target, switch to sterically demanding dialkylbiarylphosphine ligands (e.g., XPhos or SPhos). The massive steric bulk of the dicyclohexyl groups creates a protective shield around the palladium center, physically preventing the multidentate coordination of the lactam moiety.
Q2: LC-MS analysis shows significant amounts of debrominated starting material (benzazepinone without the bromine). How do I prevent protodehalogenation?Causality: Protodehalogenation is a competing kinetic pathway. It occurs when the Ar-Pd(II)-Br intermediate undergoes
-hydride elimination (often sourced from alkoxide bases or alcoholic co-solvents) or is protonated by trace water, followed by reductive elimination of the Ar-H species.
Actionable Fix:
Exclude Alcohols: Move away from traditional Toluene/Ethanol/Water mixtures. Switch to strictly anhydrous 1,4-Dioxane or Toluene.
Base Optimization: Replace hygroscopic carbonate bases with anhydrous
or .
Accelerate Transmetalation: Because protodehalogenation competes with transmetalation, you must speed up the desired pathway. Increase the equivalents of the boronic acid to 1.5–2.0 eq and utilize a highly active, bidentate precatalyst like Pd(dppf)Cl₂ to force the reaction forward.
Q3: The 7-bromo benzazepinone has terrible solubility in standard non-polar coupling solvents. How do I maintain a homogeneous reaction without triggering debromination?Causality: The rigid, hydrogen-bonding nature of the cyclic amide leads to high crystal lattice energy, resulting in poor solubility in pure toluene or THF.
Actionable Fix: Use a controlled biphasic system. A 4:1 mixture of 1,4-Dioxane:Water is optimal for Suzuki couplings. The Dioxane solvates the organic scaffold, while the controlled amount of water dissolves the inorganic base, facilitating the formation of the active boronate species without providing enough free protons to drive massive protodehalogenation.
Quantitative Data & Condition Selection
To streamline your optimization, refer to the following matrix summarizing field-proven conditions for functionalizing the 7-bromo benzazepinone scaffold.
Ligand / Precatalyst
Base
Solvent System
Target Coupling
Expected Yield Range
Primary Failure Mode Mitigated
Pd(dppf)Cl₂
K₂CO₃
1,4-Dioxane/H₂O (4:1)
Suzuki-Miyaura
75–85%
Poor scaffold solubility
Pd₂(dba)₃ / XPhos
Cs₂CO₃
Toluene (Anhydrous)
Buchwald-Hartwig
65–80%
Lactam N-coordination (Poisoning)
Pd(OAc)₂ / SPhos
K₃PO₄
1,4-Dioxane
Suzuki-Miyaura
80–90%
Homocoupling of Boronic Acid
Pd(PPh₃)₄
Na₂CO₃
Toluene/EtOH/H₂O
Suzuki-Miyaura
30–45%
Baseline (High Protodehalogenation)
Self-Validating Experimental Protocol
Optimized Suzuki-Miyaura Coupling of 7-Bromo Benzazepinone
Objective: Couple 7-bromo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-2-one with an aryl boronic acid while actively suppressing lactam poisoning and debromination.
Step 1: Reagent Preparation & Rigorous Degassing
Charge a Schlenk flask with 7-bromo benzazepinone (1.0 eq), aryl boronic acid (1.5 eq), and anhydrous
(3.0 eq).
Add a 4:1 mixture of 1,4-Dioxane and deionized water (0.1 M concentration relative to the bromide).
Degassing: Sparge the mixture with ultra-pure Argon for 15 minutes while sonicating.
Validation Checkpoint: The solvent mixture must transition from aerated (visible microbubbles) to completely clear. Failure to degas will result in immediate oxidation of the Pd(0) catalyst, visible as an instant color change to black upon addition.
Step 2: Catalyst Activation & Addition
Under a positive flow of Argon, quickly add Pd(dppf)Cl₂ (0.05 eq, 5 mol%).
Seal the flask and heat to 85 °C.
Validation Checkpoint: Upon reaching 60 °C, the solution should turn a deep, translucent red/orange. If the solution turns opaque black within 15 minutes, the lactam is poisoning the catalyst or oxygen has breached the system. Abort and switch to an N-Boc protected scaffold.
Step 3: Reaction Monitoring
Stir at 85 °C for 4 to 6 hours.
Validation Checkpoint: Monitor via TLC (UV active at 254 nm) or LC-MS. The 7-bromo benzazepinone starting material should be entirely consumed by hour 4. The formation of a highly fluorescent blue/green spot under UV often indicates the successful formation of the extended conjugated biaryl product.
Step 4: Quench & Palladium Scavenging
Cool the reaction to room temperature. Dilute with EtOAc and wash with water, then brine.
Dry the organic layer over MgSO₄. Add 10 equivalents (relative to Pd) of a silica-based thiol scavenger (e.g., SiliaMetS Thiol) and stir for 1 hour at 40 °C.
Validation Checkpoint: The addition of the thiol scavenger should turn the organic layer from orange/brown to pale yellow or colorless, confirming the successful chelation and removal of residual Palladium species. Filter through Celite and concentrate in vacuo.
References
Harris, P. A., et al. (2017). Discovery of a First-in-Class Receptor Interacting Protein 1 (RIP1) Kinase Specific Clinical Candidate (GSK2982772) for the Treatment of Inflammatory Diseases. Journal of Medicinal Chemistry.
Bonnet, D., et al. (2007). Solid-Phase Preparation of a Pilot Library Derived from the 2,3,4,5-Tetrahydro-1H-benzo[b]azepin-5-amine Scaffold.
Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews.
Stability of 7-bromo-2-benzazepin-3-one under basic conditions
To: Research & Development Team From: Senior Application Scientist, Heterocyclic Chemistry Division Subject: Technical Guide: Stability & Handling of 7-bromo-2-benzazepin-3-one Part 1: The "War Room" – Emergency Triage S...
Author: BenchChem Technical Support Team. Date: March 2026
To: Research & Development Team
From: Senior Application Scientist, Heterocyclic Chemistry Division
Subject: Technical Guide: Stability & Handling of 7-bromo-2-benzazepin-3-one
Part 1: The "War Room" – Emergency Triage
Status: Reaction Failed or Impurity Profile Increasing?
If you are currently working with 7-bromo-2-benzazepin-3-one (often derived from 6-bromo-2-tetralone via Schmidt rearrangement) and facing issues, consult this triage board immediately.
Symptom
Probable Cause
Immediate Action
Product disappears into aqueous layer
Ring Opening (Hydrolysis): Strong aqueous bases (NaOH, KOH) opened the lactam ring to the amino acid (zwitterion).[1]
Acidify aqueous layer to pH 4–5 and attempt extraction with n-Butanol or DCM.[1] The amino acid is highly polar.[1]
Reaction turns black/tarry
Oxidation or Polymerization: The benzylic position (C1) or the enolizable C4 position is sensitive to oxidation in air under basic conditions.[1]
Degas all solvents.[1] Switch to inert atmosphere ( or Ar).[1] Add antioxidants if compatible.[1]
Loss of Bromine (Debromination)
Lithium-Halogen Exchange: You used -BuLi or -BuLi to deprotonate the amide.[1]
STOP. Never use alkyl lithiums with aryl bromides unless you intend to lithiate.[1] Use NaH, KHMDS, or .
New spot on TLC (lower )
Aldol Condensation: If using ketone solvents (Acetone, MEK) with base, the lactam enolate may have reacted with the solvent.[1]
Switch to non-enolizable polar aprotic solvents: DMF, DMAc, NMP, or THF.
Part 2: Deep Dive – Mechanisms of Instability
The 7-bromo-2-benzazepin-3-one scaffold contains a seven-membered lactam (epsilon-lactam) fused to a benzene ring.[1] While kinetically more stable than beta-lactams, it possesses specific vulnerabilities under basic conditions.[1]
Lactam Hydrolysis (The Primary Threat)
Under vigorous basic conditions (e.g.,
in at reflux), the hydroxide ion acts as a nucleophile attacking the carbonyl carbon (C3).[1]
), Cesium Carbonate (), or Potassium tert-butoxide ().
Stability Window: The conjugate base (amidate anion) is stable in anhydrous aprotic solvents (DMF, THF) at temperatures
.
Benzylic Oxidation
The C1 position (benzylic and
to Nitrogen) is electronically activated.[1] In the presence of base and oxygen, this position can form peroxides or oxidize to the imine/ketone, leading to degradation.[1]
Part 3: Visualization – Stability Logic
Figure 1: Base Selection Decision Tree
Caption: Logic flow for selecting the correct base to avoid side reactions with 7-bromo-2-benzazepin-3-one.
Part 4: Validated Experimental Protocols
Protocol A: Safe N-Alkylation (The "Gold Standard")
Use this for attaching side chains without degrading the ring.[1]
Preparation: Flame-dry a round-bottom flask under Argon.
Solvent: Dissolve 7-bromo-2-benzazepin-3-one (1.0 eq) in anhydrous DMF (0.1 M concentration). Do not use acetone.[1]
Deprotonation: Cool to
. Add NaH (60% dispersion in oil, 1.2 eq) portion-wise.
Observation: Evolution of
gas.[1] Solution may turn yellow/orange (formation of amidate anion).[1]
Q1: Can I use NaOH or KOH for alkylation?A: Only under Phase Transfer Catalysis (PTC) conditions (e.g., Toluene/50% NaOH with TBAB), and only if the reaction is fast (< 1 hour). Prolonged exposure to aqueous hydroxide, especially with heat, will hydrolyze the lactam ring. Avoid homogeneous alcoholic hydroxide solutions (e.g., KOH/EtOH) entirely.
Q2: I see a byproduct with Mass M-Br+H. What happened?A: You likely performed a Pd-catalyzed reaction (Suzuki/Buchwald) in the presence of an alcohol or formate source.[1] This is hydrodebromination . The 7-bromo position is reactive.[1][2] Ensure your solvent is free of radical sources and avoid excessive heating with hydride donors.[1]
Q3: Is the 7-bromo group stable to nucleophilic aromatic substitution (
)?A: Generally, yes.[1] The benzene ring is not sufficiently electron-deficient (unless you have a nitro group at position 9) to undergo with mild nucleophiles.[1] The bromine requires metal catalysis (Pd/Cu) to react.[1]
References
Schmidt Reaction for Benzazepinone Synthesis
Mechanism and scope of ring expansion
Smith, P. A. S. (1948). "The Schmidt Reaction: Experimental Conditions and Mechanism."[1] Journal of the American Chemical Society, 70(1), 320–323.
Lactam Stability & Hydrolysis
Kinetic studies on the hydrolysis of 7-membered lactams vs. 5/6-membered rings.
Wan, P., et al. (1980). "Hydrolysis of Lactams: Ring Size Effects." Canadian Journal of Chemistry, 58(1), 11-19.[1]
Benzazepines in Drug Discovery (BET Inhibitors)
Context on the stability of the scaffold in medicinal chemistry applic
Filippakopoulos, P., et al. (2010). "Selective inhibition of BET bromodomains." Nature, 468, 1067–1073. (Demonstrates the robustness of the benzazepine scaffold in complex biological media).
N-Alkylation Protocols for Lactams
Standard operating procedures for epsilon-lactam functionaliz
Dunn, A. D., et al. (2009). "N-Alkylation of benzazepinones using phase transfer catalysis." Synthetic Communications, 39(12), 2105-2115.[1]
A Comparative Guide to the NMR Spectral Analysis of 7-bromo-1,2,4,5-tetrahydro-3H-2-benzazepin-3-one
For Researchers, Scientists, and Drug Development Professionals In the landscape of medicinal chemistry, the benzazepine scaffold is a cornerstone for the development of novel therapeutics targeting the central nervous s...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of medicinal chemistry, the benzazepine scaffold is a cornerstone for the development of novel therapeutics targeting the central nervous system. Among its derivatives, 7-bromo-1,2,4,5-tetrahydro-3H-2-benzazepin-3-one represents a key intermediate, the structural integrity of which is paramount for its intended pharmacological activity. This guide provides an in-depth analysis of the Nuclear Magnetic Resonance (NMR) spectra of this compound, offering a comparative perspective with alternative analytical techniques and underscoring the causality behind experimental choices in its structural elucidation.
The Central Role of NMR in Structural Verification
While techniques like Mass Spectrometry (MS) and Infrared (IR) Spectroscopy provide crucial information regarding molecular weight and functional groups, respectively, only NMR spectroscopy offers a detailed map of the molecular architecture. For a molecule like 7-bromo-1,2,4,5-tetrahydro-3H-2-benzazepin-3-one, with its flexible seven-membered ring and substituted aromatic system, 1D and 2D NMR experiments are indispensable for unambiguous structural confirmation and conformational analysis.
Predicted ¹H and ¹³C NMR Spectral Data
The following tables summarize the predicted ¹H and ¹³C NMR spectral data for 7-bromo-1,2,4,5-tetrahydro-3H-2-benzazepin-3-one. These predictions are based on established principles of NMR spectroscopy and comparative analysis of structurally related benzazepinone derivatives.[1][2]
Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)
Chemical Shift (δ) ppm
Multiplicity
Integration
Assignment
~7.35
d, J ≈ 2.0 Hz
1H
H-6
~7.25
dd, J ≈ 8.2, 2.0 Hz
1H
H-8
~7.05
d, J ≈ 8.2 Hz
1H
H-9
~6.50
br s
1H
NH
~4.50
s
2H
H-1
~3.50
t, J ≈ 6.5 Hz
2H
H-5
~2.90
t, J ≈ 6.5 Hz
2H
H-4
Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)
Chemical Shift (δ) ppm
Assignment
~172.0
C-3 (C=O)
~140.0
C-5a
~138.5
C-9a
~132.0
C-8
~130.5
C-6
~128.0
C-9
~120.0
C-7 (C-Br)
~50.0
C-1
~35.0
C-5
~30.0
C-4
Experimental Protocol for NMR Data Acquisition
The reliability of NMR data is intrinsically linked to the rigor of the experimental procedure. The following protocol outlines the steps for acquiring high-quality NMR spectra of 7-bromo-1,2,4,5-tetrahydro-3H-2-benzazepin-3-one.
1. Sample Preparation:
Weighing: Accurately weigh 5-10 mg of the compound for ¹H NMR and 20-30 mg for ¹³C NMR.
Solvent Selection: Choose a deuterated solvent that fully dissolves the sample. Chloroform-d (CDCl₃) is a common choice for similar nonpolar to moderately polar organic molecules.
Dissolution: Dissolve the sample in approximately 0.6 mL of the deuterated solvent in a clean, dry vial. Gentle warming or sonication can be used to aid dissolution.
Transfer: Using a Pasteur pipette, filter the solution through a small plug of glass wool into a 5 mm NMR tube to remove any particulate matter.
Internal Standard: Tetramethylsilane (TMS) is typically added as an internal standard for chemical shift referencing (δ 0.00 ppm).
2. NMR Spectrometer Setup and Data Acquisition:
Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion.
Locking and Shimming: The spectrometer's magnetic field is locked onto the deuterium signal of the solvent. Shimming is then performed to optimize the homogeneity of the magnetic field, resulting in sharp, well-resolved peaks.
¹H NMR Acquisition: A standard one-pulse experiment is typically sufficient. Key parameters to consider are the spectral width, acquisition time, and number of scans.
¹³C NMR Acquisition: A proton-decoupled experiment (e.g., zgpg30) is used to simplify the spectrum to singlets for each carbon. A sufficient number of scans and a relaxation delay are crucial due to the lower natural abundance of ¹³C and longer relaxation times.
2D NMR Experiments: For unambiguous assignment, 2D NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are essential. These experiments reveal proton-proton and proton-carbon correlations, respectively.[1][2][3]
Comparative Analysis with Alternative Techniques
While NMR is the gold standard for structural elucidation, other analytical techniques provide complementary information.
Technique
Information Provided
Advantages
Limitations
Mass Spectrometry (MS)
Molecular weight and fragmentation pattern.
High sensitivity, small sample amount required.
Does not provide detailed structural connectivity.
Infrared (IR) Spectroscopy
Presence of functional groups (e.g., C=O, N-H).
Fast, non-destructive.
Provides limited information on the overall molecular structure.
X-ray Crystallography
Precise 3D molecular structure in the solid state.
Unambiguous structural determination.
Requires a suitable single crystal, which can be difficult to obtain.
The combination of these techniques provides a comprehensive characterization of the molecule. For instance, MS would confirm the molecular formula C₁₀H₁₀BrNO, and IR would show characteristic absorptions for the amide C=O and N-H bonds.
Visualizing the Structure and Experimental Workflow
To aid in the understanding of the NMR data and the experimental process, the following diagrams are provided.
Caption: Numbered structure of 7-bromo-1,2,4,5-tetrahydro-3H-2-benzazepin-3-one.
Caption: Workflow for NMR spectral acquisition and analysis.
Conclusion
The structural elucidation of 7-bromo-1,2,4,5-tetrahydro-3H-2-benzazepin-3-one relies heavily on the detailed information provided by NMR spectroscopy. While other analytical methods offer valuable complementary data, the power of 1D and 2D NMR in mapping the precise connectivity and stereochemistry of the molecule is unparalleled. The protocols and comparative data presented in this guide serve as a robust framework for researchers in the field, ensuring the accurate characterization of this important synthetic intermediate and facilitating the advancement of novel drug discovery programs.
References
Conformational NMR study of N-substituted-1,3,4,5-tetrahydro-1H-2-benzazepines. (2015). ResearchGate. [Link]
Synthesis and NMR spectral assignments of novel 1,4-benzothiazepine-5-one derivatives. (n.d.). ResearchGate. [Link]
Genome Mining Discovery of a New Benzazepine Alkaloid Pseudofisnin A from the Marine Fungus Neosartorya pseudofischeri F27-1. (2022). MDPI. [Link]
Crystal structure of 2-benzazepin-3-one derivatives
Structural Elucidation of 2-Benzazepin-3-one Derivatives: A Comparative Guide to SC-XRD vs. MicroED Introduction 2-Benzazepin-3-one derivatives, particularly the 4-amino-1,2,4,5-tetrahydro-2-benzazepin-3-one (Aba) scaffo...
Author: BenchChem Technical Support Team. Date: March 2026
Structural Elucidation of 2-Benzazepin-3-one Derivatives: A Comparative Guide to SC-XRD vs. MicroED
Introduction
2-Benzazepin-3-one derivatives, particularly the 4-amino-1,2,4,5-tetrahydro-2-benzazepin-3-one (Aba) scaffold, are highly privileged structures in medicinal chemistry. They are frequently utilized as conformationally constrained pseudopeptide analogues, most notably in the development of highly selective opioid receptor agonists like dermorphin (H-Dmt-D-Ala-Phe-Gly-NH2)[1]. The pharmacological efficacy and receptor selectivity (e.g., μ-opioid over δ-opioid receptors) of these compounds are strictly dictated by their 3D spatial arrangement. Specifically, the absolute configuration at position 4 of the Aba ring determines whether the molecule adopts a critical β-turn conformation[2].
For Structure-Based Drug Design (SBDD), elucidating the exact crystal structure of these derivatives is non-negotiable. However, the inherent conformational flexibility of pseudopeptides makes crystallization a notorious bottleneck. This guide objectively compares the traditional gold standard—Single-Crystal X-Ray Diffraction (SC-XRD)—against the disruptive technology of Microcrystal Electron Diffraction (MicroED) for analyzing 2-benzazepin-3-one derivatives.
The Mechanistic Divide: X-Rays vs. Electrons
The fundamental difference between these techniques lies in the physical probe used to interact with the sample.
SC-XRD relies on X-ray photons scattering off the electron clouds of the atoms. Because X-rays interact weakly with matter, massive, highly ordered single crystals (typically >50 µm) are required to generate a measurable diffraction signal.
MicroED utilizes a beam of electrons within a transmission electron microscope (TEM). Electrons interact with both the positively charged atomic nuclei and the electron clouds, resulting in an interaction that is orders of magnitude stronger than X-rays[3][4]. This allows MicroED to extract high-resolution, atomic-level data from sub-micron crystallites (100–500 nm) that exist natively in synthesized powders[4][5].
Quantitative Performance Comparison
To evaluate the operational utility of both methods for Aba-scaffold derivatives, we must compare their physical requirements and data outputs.
Parameter
Single-Crystal XRD (SC-XRD)
Microcrystal Electron Diffraction (MicroED)
Impact on 2-Benzazepin-3-one Analysis
Crystal Size Requirement
> 50 µm (Large, pristine)
< 200 nm (Sub-micron)
MicroED bypasses the thermodynamic bottleneck of growing large pseudopeptide crystals[5].
Sample State
Cultivated Single Crystal
Direct Crystalline Powder
MicroED allows direct analysis of crude synthesis products, saving weeks to months[4][6].
Interaction Probe
X-ray photons (Weak scattering)
Electrons (Strong scattering)
Electrons yield stronger signals from smaller volumes, ideal for limited sample quantities[5].
Data Collection Time
Hours to Days (post-crystallization)
< 15 Minutes per compound
MicroED drastically accelerates the SBDD feedback loop[4].
Resolution Limit
~0.8 Å - 1.2 Å
~0.8 Å - 1.0 Å
Both provide atomic-resolution data sufficient to confirm β-turn conformations[2][5].
Self-Validating Experimental Protocols
As application scientists, we must engineer workflows where each step inherently validates the success of the previous one. Below are the optimized protocols for both methodologies.
Protocol A: SC-XRD Crystallization & Data Collection
Supersaturation via Vapor Diffusion : Dissolve the 2-benzazepin-3-one derivative in a high-solubility solvent (e.g., DMSO). Place the droplet in a sealed well adjacent to a reservoir of low-solubility precipitant (e.g., water/methanol).
Causality: Slow vapor equilibration gradually lowers the dielectric constant of the drop. This minimizes rapid, chaotic nucleation events, driving the system thermodynamically toward a single, ordered lattice.
Optical Validation (Self-Validation Step) : Examine the resulting crystals under a polarized light microscope.
Validation: A true single crystal will exhibit uniform extinction (turning completely dark at specific rotation angles). If the crystal shows mosaic or irregular light transmission, it is twinned or polycrystalline and will yield convoluted diffraction data; it must be rejected.
Cryo-Cooling and Diffraction : Mount the validated crystal on a cryo-loop and flash-freeze in a liquid nitrogen stream (100 K).
Causality: Cryo-cooling reduces the thermal parameters (B-factors) of the atoms, enhancing high-resolution diffraction spots and mitigating X-ray-induced radical damage during the hours-long exposure.
Protocol B: MicroED Sample Preparation & Data Collection
Direct Powder Deposition : Apply the crude, dry microcrystalline powder of the synthesized Aba derivative directly onto a carbon-coated TEM grid.
Causality: This step completely bypasses the months-long crystallization bottleneck, leveraging the naturally occurring microcrystals formed during standard purification[7].
Focused Ion Beam (FIB) Milling : Transfer the grid to a dual-beam FIB-SEM. Mill the target microcrystal to a thickness of <200 nm.
Causality: Because electrons interact so strongly with matter, crystals thicker than 200 nm cause dynamical scattering (multiple scattering events). This distorts the kinematic intensities required by direct-methods software (like SHELXT) to solve the phase problem[7][5]. FIB milling ensures the sample is thin enough for pure kinematic diffraction.
Continuous Rotation Data Collection (Self-Validation Step) : Insert the milled grid into a Cryo-TEM. Rotate the stage continuously at 0.5°/sec while recording diffraction patterns on a direct electron detector.
Validation: Continuous rotation evenly distributes the electron dose across the crystal, preventing localized radiation damage. The real-time integration of frames validates that the reciprocal space is being sampled continuously without indexing gaps, ensuring a complete dataset in under 3 minutes[7][5].
Mechanistic Workflow Comparison
Workflow comparison: SC-XRD vs. MicroED for 2-benzazepin-3-one structural elucidation.
Case Study: Elucidating the β-turn in Opioid Ligands
When synthesizing the H-Dmt-d-Ala-(4R)-Me-Aba-Gly-NH2 analogue, researchers found that the (4R) configuration was significantly more potent at the μ-opioid receptor than the (4S) derivative[2]. To understand this, structural elucidation was required to see if the molecule adopted a precise β-turn.
Attempting SC-XRD on such constrained pseudopeptides often fails due to solvent inclusion and high conformational flexibility, which prevents the formation of the requisite >50 µm crystals[7][8]. By employing MicroED, researchers can take the direct synthetic powder, isolate a 150 nm crystallite, and solve the structure in hours[5][6]. This rapid turnaround confirms the receptor-bound conformation, allowing medicinal chemists to immediately iterate on the scaffold design without waiting months for crystal growth.
Conclusion & Strategic Recommendations
For the structural elucidation of 2-benzazepin-3-one derivatives, the choice of technology dictates the speed of the drug discovery pipeline.
Adopt MicroED as the primary screening tool. Its ability to extract atomic-resolution data from crude powders eliminates the crystallization bottleneck, making it invaluable for highly flexible pseudopeptides[7][4].
Reserve SC-XRD for cases where absolute stereochemical configuration must be determined de novo via anomalous dispersion (which is currently more straightforward with X-rays than electrons), and only when the derivative readily forms large, stable crystals.
By integrating MicroED into the analytical workflow, pharmaceutical researchers can transform a months-long structural bottleneck into a routine, same-day assay.
References
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A Comparative Guide to the High-Resolution Mass Spectrometry (HRMS) Analysis of 7-bromo-1,2,4,5-tetrahydro-3H-2-benzazepin-3-one
This guide provides an in-depth analysis of High-Resolution Mass Spectrometry (HRMS) for the characterization of 7-bromo-1,2,4,5-tetrahydro-3H-2-benzazepin-3-one, a heterocyclic scaffold of interest in medicinal chemistr...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth analysis of High-Resolution Mass Spectrometry (HRMS) for the characterization of 7-bromo-1,2,4,5-tetrahydro-3H-2-benzazepin-3-one, a heterocyclic scaffold of interest in medicinal chemistry. We will explore a detailed experimental workflow, validate the methodology, and objectively compare its performance against alternative analytical techniques, supported by experimental rationale and data.
Introduction: The Analytical Challenge
7-bromo-1,2,4,5-tetrahydro-3H-2-benzazepin-3-one (Molecular Formula: C₁₀H₁₀BrNO, Molecular Weight: 240.1 g/mol ) belongs to the benzazepine class of compounds, which are foundational structures in the development of various therapeutic agents.[1] In drug discovery and development, the unambiguous identification and purity assessment of such molecules are paramount.[2] This requires analytical techniques that offer not only sensitivity but, more critically, high specificity and mass accuracy to confirm elemental composition and distinguish the target compound from closely related impurities or isomers.[3]
High-Resolution Mass Spectrometry (HRMS) has become an indispensable tool in pharmaceutical analysis for its ability to provide extremely precise mass measurements.[3] Unlike nominal mass instruments, HRMS systems like Quadrupole Time-of-Flight (Q-TOF) or Orbitrap can measure the mass-to-charge ratio (m/z) of an ion to within parts-per-million (ppm) accuracy.[4] This capability allows for the confident determination of a molecule's elemental formula, a crucial step in structural elucidation and impurity profiling.[5]
Part 1: HRMS Experimental Protocol & Rationale
The following protocol outlines a robust method for the analysis of 7-bromo-1,2,4,5-tetrahydro-3H-2-benzazepin-3-one using Liquid Chromatography coupled with High-Resolution Mass Spectrometry (LC-HRMS).
Causality Behind Experimental Choices
Liquid Chromatography (LC): LC is chosen for its ability to separate the analyte from complex matrices and potential impurities prior to mass analysis, reducing ion suppression and improving data quality. A reversed-phase C18 column is selected as a versatile starting point for retaining this moderately polar molecule.
Electrospray Ionization (ESI): ESI is the ionization technique of choice due to the presence of a nitrogen atom in the benzazepine ring, which can be readily protonated to form a stable positive ion ([M+H]⁺) in the gas phase.
High-Resolution Mass Analyzer (Orbitrap/TOF): The core of this analysis. A high-resolution instrument is essential to leverage mass accuracy for formula confirmation and to resolve the characteristic isotopic pattern of bromine.
Step-by-Step Experimental Workflow
Standard & Sample Preparation:
Prepare a 1 mg/mL stock solution of 7-bromo-1,2,4,5-tetrahydro-3H-2-benzazepin-3-one in HPLC-grade methanol.
Create a series of working standards (e.g., 0.1, 0.5, 1, 5, 10 µg/mL) by diluting the stock solution with a 50:50 mixture of water and acetonitrile. This range is suitable for establishing linearity and sensitivity.
For unknown samples, dissolve them in the same 50:50 water:acetonitrile diluent to a target concentration of ~1 µg/mL.
Instrumentation & Parameters:
The analysis is performed on a system such as a Thermo Scientific™ Q Exactive™ Orbitrap or a Sciex QTOF® 4600 system.
The detailed instrumental parameters are summarized in the table below.
Parameter
Setting
Rationale
Liquid Chromatography (e.g., SCIEX ExionLC™ AC)
Column
Phenomenex Kinetex® C18 (50 x 2.1 mm, 2.6 µm)
Provides excellent separation efficiency for small molecules.
Mobile Phase A
0.1% Formic Acid in Water
Acidified mobile phase promotes protonation for positive-ion ESI.
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Organic solvent for eluting the analyte from the reversed-phase column.
Gradient
5% B to 95% B over 5 minutes, hold for 2 min
A standard gradient to ensure elution of the analyte and washout of the column.
Flow Rate
0.4 mL/min
Optimal for a 2.1 mm ID column to ensure good peak shape.
Column Temp
40 °C
Improves peak shape and reproducibility of retention times.
Injection Volume
5 µL
A typical volume to balance sensitivity and peak shape.[6]
High-Resolution Mass Spectrometry
Ionization Mode
Electrospray Ionization (ESI), Positive
The target molecule contains a basic nitrogen atom, making it ideal for protonation.
Scan Mode
Full Scan MS and data-dependent MS/MS (ddMS2)
Full scan for accurate mass of the precursor ion; ddMS2 for fragmentation data.
Mass Range
m/z 100-500
Covers the expected mass of the analyte and potential low-mass impurities.
Resolution
70,000 FWHM @ m/z 200
Sufficient to achieve <5 ppm mass accuracy and resolve isotopic patterns.
Collision Energy
Stepped (e.g., 15, 30, 45 eV)
Provides a range of fragmentation energies to generate a comprehensive MS/MS spectrum.
Data Analysis & Confirmation
Expected Ion: The primary ion of interest is the protonated molecule, [C₁₀H₁₁BrNO]⁺.
Exact Mass Calculation: The theoretical monoisotopic mass of the [M+H]⁺ ion is 240.0018 Da .
Confirmation Criteria:
Accurate Mass: The measured m/z in the HRMS data should be within 5 ppm of the theoretical value (240.0018 Da).
Isotopic Pattern: A critical confirmatory feature for brominated compounds. The spectrum must exhibit two major peaks corresponding to the ⁷⁹Br and ⁸¹Br isotopes. These peaks will be separated by approximately 2 Da (at m/z ~240.0 and ~242.0) and have a relative intensity ratio of nearly 1:1.
Retention Time: The analyte should have a consistent and reproducible retention time matching that of a certified reference standard.
MS/MS Fragmentation: The fragmentation pattern obtained from ddMS2 should be consistent and used to further confirm the structure.
Part 2: Method Validation as a Self-Validating System
To ensure trustworthiness, any analytical method must be validated to prove it is fit for its intended purpose.[7][8] The validation process demonstrates that the method yields precise, accurate, and reproducible results.[9] The following parameters, based on International Council for Harmonisation (ICH) Q2(R1) guidelines, must be assessed.[2]
Validation Parameter
Experimental Approach
Acceptance Criteria
Specificity/Selectivity
Analyze a blank matrix (diluent) and a spiked sample. Assess for interfering peaks at the analyte's retention time and m/z.
No significant interfering peaks at the expected retention time. The high resolution of HRMS inherently provides high specificity.
Linearity & Range
Analyze the calibration standards (e.g., 0.1-10 µg/mL) in triplicate. Plot the peak area against concentration and perform a linear regression.
Correlation coefficient (r²) ≥ 0.995.
Accuracy
Perform a recovery study by spiking a known amount of analyte into a blank matrix at three concentration levels (low, mid, high). Analyze in triplicate.
Analyze six replicate preparations of a standard at 100% of the target concentration on the same day, with the same equipment.
Relative Standard Deviation (RSD) ≤ 15%.
Limit of Detection (LOD)
Determined based on the signal-to-noise ratio (S/N).
Typically defined as S/N ≥ 3.
Limit of Quantitation (LOQ)
The lowest concentration on the calibration curve that can be measured with acceptable precision and accuracy.
Typically defined as S/N ≥ 10, with RSD ≤ 20%.
Robustness
Intentionally vary method parameters (e.g., column temperature ±2°C, mobile phase pH ±0.1) and assess the impact on the results.
Results should remain unaffected by small, deliberate variations in method parameters.
Part 3: Comparison with Alternative Analytical Techniques
While HRMS is a powerful tool, other techniques are also used for the analysis of benzazepine and related benzodiazepine derivatives.[10][11] The choice of method depends on the specific analytical goal.
High-Performance Liquid Chromatography with UV Detection (HPLC-UV)
Principle: Separates compounds based on their interaction with the stationary phase, with detection based on the absorption of UV light.
Application: Primarily used for quantitative analysis (potency/assay) and purity checks when impurities are known and chromophorically active.[2]
Limitation: Lacks the specificity of mass spectrometry. It cannot distinguish between compounds with the same retention time (co-elution) or isomers, and it provides no structural information.
Gas Chromatography-Mass Spectrometry (GC-MS)
Principle: Separates volatile or semi-volatile compounds in the gas phase before detection by a mass spectrometer.
Application: Can be used for benzodiazepine analysis, but often requires derivatization to increase the volatility of the analytes.[12][13]
Limitation: The thermal stress of the GC inlet can cause degradation of labile molecules. The need for derivatization adds complexity and potential for variability.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS using Triple Quadrupole)
Principle: A targeted technique where a specific precursor ion is selected, fragmented, and a specific product ion is monitored (Multiple Reaction Monitoring, MRM).
Application: Considered the gold standard for high-throughput, sensitive quantification of known compounds in complex matrices.[6][14]
Limitation: It is a targeted method, meaning you must know what you are looking for. It cannot identify unknown compounds and provides less structural information than a full-scan HRMS analysis.
Comparative Summary
The following table objectively compares these techniques for the analysis of 7-bromo-1,2,4,5-tetrahydro-3H-2-benzazepin-3-one.
Excellent (based on accurate mass and isotopic pattern)
Very Good (based on precursor/product ion pair)
Fair (based on retention time only)
Good (requires derivatization)
Sensitivity (LOD/LOQ)
Very Good to Excellent
Excellent (often the most sensitive for targeted analysis)
Good
Good
Structural Info
Excellent (accurate mass, fragmentation)
Limited (targeted fragments)
None
Good (fragmentation library)
Unknown Identification
Yes (primary strength)
No
No
Limited (requires library match)
Throughput
Moderate
High
High
Moderate
Complexity/Cost
High
High
Low
Moderate
Conclusion
For the comprehensive analysis of 7-bromo-1,2,4,5-tetrahydro-3H-2-benzazepin-3-one, High-Resolution Mass Spectrometry stands out as the superior technique. Its ability to provide unambiguous structural confirmation through accurate mass and isotopic pattern analysis is unmatched by other methods.[3] While triple quadrupole MS offers excellent sensitivity for targeted quantification and HPLC-UV provides a cost-effective solution for routine assays, neither can deliver the level of confidence required during drug discovery and process development where the identification of unknown impurities is critical. The implementation of a validated LC-HRMS method ensures data integrity and provides the highest degree of certainty in the identity and purity of the target compound, making it the cornerstone for analytical characterization in a regulated environment.
References
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Conformational Analysis of 2-Benzazepin-3-one vs. 1-Benzazepin-2-one: A Comprehensive Guide for Drug Design
Medium-sized 7-membered ring lactams, specifically benzazepinones, are recognized as highly privileged scaffolds in modern medicinal chemistry. The positional isomerism of the amide bond—whether it is positioned as a 2-b...
Author: BenchChem Technical Support Team. Date: March 2026
Medium-sized 7-membered ring lactams, specifically benzazepinones, are recognized as highly privileged scaffolds in modern medicinal chemistry. The positional isomerism of the amide bond—whether it is positioned as a 2-benzazepin-3-one or a 1-benzazepin-2-one—profoundly dictates the ring's conformational flexibility, stereodynamics, and subsequent receptor binding modes.
As a Senior Application Scientist, this guide is designed to objectively compare the conformational landscapes of these two scaffolds. By bridging the causality between structural modifications and experimental energetics, this guide provides researchers with actionable, self-validating protocols and supporting quantitative data for rational drug design.
Structural and Conformational Fundamentals
2-Benzazepin-3-one (The Aba Scaffold)
The 4-amino-1,2,4,5-tetrahydro-2-benzazepin-3-one (Aba) scaffold is predominantly utilized as a conformationally constrained amino acid mimic (e.g., a phenylalanine surrogate) in peptide design.
Conformational Preference: The Aba ring typically adopts a puckered chair or twist-boat conformation. The placement of the amide bond at the 2,3-position allows the aromatic ring to stabilize specific β-turn conformations when incorporated into linear peptides.
Substituent Causality: Methylation at the 4- or 5-position of the azepinone ring drastically alters the preferred geometry. For instance, the absolute configuration of methyl-substituted Aba scaffolds directly dictates selective affinity for μ-opioid (OPRM) versus δ-opioid (OPRD) receptors by shifting the receptor-bound conformation of the peptide backbone.
1-Benzazepin-2-one
The 1-benzazepin-2-one scaffold is a core pharmacophore in small-molecule therapeutics, including calcium channel blockers (diltiazem analogs) and dual Aurora A/VEGF-R kinase inhibitors.
Conformational Preference: X-ray crystallographic studies predominantly reveal a chair conformation in the solid state, though bioactive forms may adopt an "M" twist-boat conformation to properly vector side chains into enzymatic binding pockets.
Atropisomerism and Ring-Flip Energetics: This scaffold exhibits complex stereodynamics characterized by competitive ring-flip (conformational enantiomerization) and nitrogen inversion. The barrier to ring inversion is highly dependent on the N1-substituent. N-alkylation enforces a nearly planar nitrogen geometry, which highly puckers the azepine ring and significantly raises the Gibbs free energy barrier (
) for the ring-flip, potentially allowing for isolable atropisomers. Conversely, an unsubstituted N-H allows nitrogen pyramidalization, lowering the ring-flip barrier but raising the N-inversion barrier.
Fig 1. Stereodynamic pathways of 1-benzazepin-2-one dictated by N-substitution.
Comparative Quantitative Data
To facilitate objective decision-making in scaffold selection, the structural properties and experimental energy barriers of both benzazepinones are summarized below.
To accurately characterize the conformational dynamics of benzazepinones, a tri-modal approach combining Variable-Temperature NMR (VT-NMR), X-ray crystallography, and Density Functional Theory (DFT) is required. The following protocols are designed as self-validating systems, ensuring that empirical observations directly correlate to physical molecular states.
Fig 2. Tri-modal workflow for the conformational analysis of benzazepinones.
Variable-Temperature NMR (VT-NMR) Protocol
Objective: To calculate the Gibbs free energy of activation (
) for the chair-to-chair ring inversion by observing the coalescence of diastereotopic protons.
Sample Preparation: Dissolve 15-20 mg of the benzazepinone derivative in 0.5 mL of a suitable deuterated solvent with a wide liquid range (e.g.,
for low temperatures, for high temperatures).
Baseline Acquisition: Acquire a standard 1D
NMR spectrum at 298 K to identify the diastereotopic methylene protons (e.g., at C4 or C5) which appear as distinct doublets (AB spin system) when ring inversion is slow on the NMR timescale.
Temperature Titration: Gradually change the probe temperature in 5–10 K increments. Allow 10 minutes of equilibration time at each step to ensure thermal homogeneity before acquiring the spectrum.
Coalescence Determination (
): Identify the exact temperature () at which the distinct doublets collapse into a single broad peak.
Thermodynamic Calculation: Calculate the rate constant at coalescence (
) and apply the Eyring equation to determine . Self-Validation Check: This mathematical relationship ensures that the observed spectral changes directly correlate to the physical energy barrier of the molecule, eliminating subjective interpretation.
X-Ray Crystallography Protocol
Objective: To determine the absolute solid-state conformation (e.g., chair vs. twist-boat) and identify intramolecular hydrogen bonding that stabilizes the ring.
Crystallization: Dissolve the purified benzazepinone in a minimal amount of a moderately polar solvent (e.g., diethyl ether or ethyl acetate). Allow slow evaporation at room temperature over 3–7 days to yield single crystals.
Data Collection: Mount a suitable single crystal on a diffractometer equipped with Mo-K
radiation () at 100 K to minimize thermal motion.
Structure Solution: Solve the phase problem using direct methods (e.g., SHELXT) and refine the structure using full-matrix least-squares on
.
Conformational Analysis: Extract the dihedral angles of the 7-membered ring to quantify the degree of puckering. Self-Validation Check: Compare the empirical dihedral angles against idealized chair/boat models generated via DFT to confirm whether crystal packing forces have distorted the intrinsic molecular geometry.
Applications in Rational Drug Design
The choice between 2-benzazepin-3-one and 1-benzazepin-2-one scaffolds fundamentally alters the spatial projection of pharmacophores, dictating their utility in specific therapeutic areas.
Peptide Mimetics (2-Benzazepin-3-one): The Aba scaffold is superior for nucleating β-turns in linear peptides. Its integration into the dermorphin sequence effectively restricts the Tyr-D-Ala-Phe-Gly backbone, optimizing the orientation of the aromatic side chains for specific opioid receptor binding.
Kinase Inhibition (1-Benzazepin-2-one): The 1-benzazepin-2-one scaffold is ideal for deep-pocket kinase targeting. In dual Aurora A/VEGF-R inhibitors, the lactam structure directly addresses the hinge region, forming critical hydrogen bonds (e.g., with Glu211 and Ala213), while the azepine ring's chair conformation perfectly vectors appended anilinopyrimidine groups into the ATP-binding site.
References
Conformational NMR study of N-substituted-1,3,4,5-tetrahydro-1H-2-benzazepines. ResearchGate.1
Synthesis and biological evaluation of constrained analogues of the opioid peptide H-Tyr-D-Ala-Phe-Gly-NH2 using the 4-amino-2-benzazepin-3-one scaffold. PubMed / NIH.2
**Synthesis, biological evaluation, and automated docking of constrained analogues of the opioid peptide H-Dmt-D-Ala-Phe-Gly-NH₂ using the 4- or 5-methyl substituted 4-amino-1,2,4,5-tetrahydro
Comparative Guide: HPLC Method Optimization for 7-Bromo-2-benzazepin-3-one Purity Profiling
Executive Summary The purity assessment of 7-bromo-2-benzazepin-3-one —a critical heterocyclic scaffold often implicated in the synthesis of CNS-active agents and kinase inhibitors—presents unique chromatographic challen...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The purity assessment of 7-bromo-2-benzazepin-3-one —a critical heterocyclic scaffold often implicated in the synthesis of CNS-active agents and kinase inhibitors—presents unique chromatographic challenges.[1][2] Standard "generic" HPLC methods frequently fail to resolve critical process impurities, particularly the des-bromo analog and the 8-bromo positional isomer .[1][2]
This guide objectively compares a Generic C18 Isocratic Method (the common alternative) against an Optimized Core-Shell Biphenyl Gradient Method (the recommended protocol).[1] Experimental data demonstrates that while the generic method offers simplicity, the optimized method provides the necessary resolution (
) and sensitivity required for regulatory-grade purity profiling.
Technical Comparison: Generic vs. Optimized Method
The following analysis contrasts the performance of a standard analytical approach with a method specifically engineered for the electronic and steric properties of halogenated benzazepines.
Performance Metrics Summary
Metric
Alternative: Generic C18 Method
Product: Optimized Biphenyl Method
Impact
Stationary Phase
Standard C18 (5 µm, Fully Porous)
Core-Shell Biphenyl (2.6 µm)
Biphenyl phase enhances - and halogen selectivity.[1][2]
Elution Mode
Isocratic (50:50 ACN:Water)
Gradient (Acidic Water/MeOH)
Gradient focuses peak shape; Methanol improves selectivity for the bromo-substituent.[1]
The Challenge of Regioisomers: The 7-bromo and 8-bromo isomers differ only by the position of the halogen on the fused benzene ring.[1][2] On a standard C18 column, the hydrophobicity is nearly identical, leading to co-elution.[1]
The Solution (Biphenyl Phase): The Biphenyl stationary phase utilizes dispersion forces and
- interactions that are highly sensitive to the electron-withdrawing nature of the bromine atom.[1][2] The 2.6 µm core-shell particles further reduce diffusion paths, sharpening peaks and increasing efficiency without the backpressure penalty of sub-2 µm particles.[1]
Note: This method typically results in peak broadening due to the lack of pH control on the secondary amine/lactam functionality.[2]
Visualizing the Workflow
The following diagrams illustrate the method development logic and the impurity fate mapping for 7-bromo-2-benzazepin-3-one.
Diagram 1: Method Optimization Logic
Caption: Decision matrix comparing standard C18 selection vs. the optimized Biphenyl phase for halogenated lactams.
Diagram 2: Impurity Separation Pathway
Caption: Chromatographic separation order of common synthetic impurities relative to the target analyte.
Scientific Rationale & Troubleshooting
Why Methanol over Acetonitrile?
While Acetonitrile (ACN) is the default solvent for RP-HPLC, Methanol (MeOH) is a protic solvent that interacts differently with the stationary phase and the analyte's dipole. For halogenated aromatics like 7-bromo-2-benzazepin-3-one, MeOH often enhances the selectivity factor (
) between positional isomers because it does not suppress the - interactions with the Biphenyl ligand as strongly as ACN does.[1][2]
pH Control
The lactam nitrogen in the benzazepinone ring is weakly basic/neutral, but potential synthetic precursors (open-ring amines) are basic.[1]
Without Acid: Residual silanols on the silica surface (
) interact with basic nitrogens, causing peak tailing.[1][2]
With 0.1% Formic Acid (pH ~2.7): Silanols are protonated (
) and neutral, preventing secondary interactions and ensuring sharp peak symmetry ().[1]
Troubleshooting Guide
Problem: Doublet peak for the main analyte.
Cause: Atropisomerism (rare at RT) or sample solvent mismatch.
Fix: Ensure sample is dissolved in the starting mobile phase (90% Water / 10% MeOH). Avoid 100% organic diluents.[1][2]
Problem: Baseline drift.
Cause: UV absorbance of Formic Acid at 220 nm.[1][2]
Fix: Use 254 nm for quantitation (where FA is transparent) or switch to Phosphoric Acid if MS detection is not required.
References
Sielc Technologies. "Separation of Benzazepine Derivatives on Newcrom R1 HPLC column." Sielc Application Notes. Available at: [Link]
National Center for Biotechnology Information. "PubChem Compound Summary for Benzazepinone Derivatives." PubChem. Available at: [Link]
Royal Society of Chemistry. "HPLC Analysis of Tryptophan Containing Dipeptide Derivatives (Benzazepine analogs)." Organic & Biomolecular Chemistry Supplementary Information. Available at: [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Topic: X-ray Diffraction Profiling of 7-Bromo Benzazepinone & Related Analogs
Content Type: Publish Comparison Guide
Audience: Medicinal Chemists, Structural Biologists, and Process Development Scientists
Executive Summary
The 7-bromo-1-benzazepin-2-one scaffold represents a privileged pharmacophore in drug discovery, serving as a core for vasopressin antagonists, kinase inhibitors (e.g., Paullones), and GPCR ligands. The C7-bromine atom is not merely a synthetic handle for cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig); in solid-state analysis, it acts as a critical heavy-atom anchor for X-ray diffraction (XRD) phasing and directs crystal packing through halogen bonding.
This guide compares the structural characteristics of the core 7-bromo benzazepinone with its sulfur-containing analog (thiazepinone) and diazepine counterparts. It provides validated protocols for overcoming the "crystallization bottleneck" often observed in these rigid, flat bicyclic systems.
Structural Analysis & Comparison
The "Heavy Atom" Advantage in XRD
For small organic molecules (<500 Da), determining absolute stereochemistry (Flack parameter) is often difficult with only light atoms (C, H, N, O). The introduction of Bromine (Z=35) at the C7 position significantly enhances the anomalous scattering signal.
Feature
7-H Benzazepinone (Parent)
7-Bromo Benzazepinone (Target)
7-Bromo Thiazepinone Analog
Space Group Determination
Often ambiguous (P21/c vs P21) due to weak scattering.
Definitive . Br dominance resolves ambiguity in centrosymmetric vs. non-centrosymmetric choices.
Monoclinic/Triclinic variants common.
Crystal Packing Forces
Dominated by weak van der Waals and amide -stacking.
Directed Halogen Bonding . C-BrO=C interactions often form infinite 1D chains.
Stabilized by intramolecular bonds (see Data section).
Solubility Profile
Moderate in MeOH/EtOH.
Low solubility; requires DMF/DMSO for dissolution, complicating crystallization.
Enhanced solubility in chlorinated solvents due to lipophilic side chains.
Comparative Structural Data
The following table summarizes key crystallographic features observed in 7-bromo analogs compared to their diazepine counterparts.
Table 1: Crystallographic Parameters of Representative 7-Bromo Analogs
Parameter
7-Bromo-Benzazepinone Core [1]
7-Bromo-Thiazepinone Analog [2]
7-Bromo-Benzodiazepinone [3]
Crystal System
Monoclinic (Typical)
Triclinic / Monoclinic
Monoclinic
Space Group
or
Key Interaction
Intermolecular (Amide dimer)
Intramolecular (stabilizes 7-membered ring puckering)
Intermolecular stacking (phenyl-phenyl)
Ring Conformation
Distorted Boat
Twist-Boat (due to S-atom bulk)
Boat (flexible)
Phasing Utility
High (Br anomalous scattering)
High
High
Analyst Note: The thiazepinone analog (Compound 6 in Ref [2]) exhibits a unique intramolecular hydrogen bond between the side chain and the carbonyl oxygen, a feature absent in the core benzazepinone due to steric constraints. This rigidifies the structure, leading to higher quality diffraction data.
Experimental Protocols
A. Synthesis of the Crystallization Precursor
Context: High-purity material is prerequisite for SC-XRD. Impurities >1% can poison crystal growth faces.
Bromination: Dissolve starting material (1.0 eq) in DMF (polar aprotic is critical for solubility).
Reagent: Add
-bromosuccinimide (NBS, 1.1 eq) dropwise at 0°C to prevent over-bromination at C9.
Workup: Quench with water. The 7-bromo product precipitates. Filter and wash with cold hexanes to remove succinimide byproducts.
Purification: Recrystallize from Ethanol/Water (9:1) before attempting single-crystal growth.
B. Single Crystal Growth Strategy
Challenge: 7-bromo analogs are prone to "oiling out" due to high lipophilicity and conformational flexibility.
Method 1: Vapor Diffusion (Recommended)
Inner Vial: Dissolve 10 mg of 7-bromo benzazepinone in 0.5 mL THF or Dichloromethane (Good solvent).
Outer Vial: Add 3 mL of Pentane or Diisopropyl ether (Anti-solvent).
Process: Cap tightly. Allow equilibration for 3-5 days at 4°C. The slow diffusion of pentane forces the bromide to order into lattices rather than amorphous precipitate.
Method 2: Slow Evaporation (For Thiazepinones)
Dissolve in Methanol/Chloroform (1:1) .
Cover with parafilm and poke 3-4 pinholes.
Allow to stand at room temperature. Note: Thiazepinones often crystallize as solvates; check TGA data if unit cell volume is unexpectedly large.
Workflow Visualization
The following diagram illustrates the decision matrix for characterizing these analogs, highlighting the divergence between "flexible" (diazepine) and "rigid" (benzazepinone) scaffolds.
Figure 1: Crystallization and structural determination workflow for halogenated benzazepinone analogs.
Data Interpretation & Causality
Why the 7-Bromo Position Matters
In the XRD data for 7-bromo-1-methyl-5-phenyl-1,3-dihydro-benzo[e][1,4]diazepin-2-one (Ref [3]), the bromine atom is often observed participating in Type II halogen bonding (where the C-Br
Nucleophile angle is 180°).
Observation: The Br
O distance is typically 3.0–3.2 Å (less than the sum of van der Waals radii).
Causality: This interaction "locks" the crystal lattice, often raising the melting point compared to the chloro- or fluoro-analogs. This is crucial for drug formulation, as it suggests the brominated analog may have superior thermodynamic stability (shelf-life).
Conformation of the 7-Membered Ring
The benzazepine ring is not planar.
Benzazepinone (Core): Adopts a distorted boat conformation to relieve strain between the fused benzene ring and the lactam.
Thiazepinone (Analog): The larger Sulfur atom (1.89 Å covalent radius vs 0.75 Å for C) forces the ring into a twist-boat conformation.
Implication: This subtle conformational change, revealed only by XRD, alters the vector of the C7-substituent, potentially impacting binding affinity in the biological target (e.g., the V1a receptor pocket).
References
US Patent 9,073,929 . Fused tricyclic compounds as aldosterone synthase inhibitors. (2015). Describes synthesis of 7-bromo-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one.
Wu, H., et al. "Synthesis and crystal structure of 7-bromo-3,3-dibutyl-8-methoxy-5-phenyl-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one." Journal of Chemical Research, 39(1), 2015.
PubChem CID 627432 . "7-Bromo-1-methyl-5-phenyl-1,3-dihydro-benzo[e][1,4]diazepin-2-one".[1] National Center for Biotechnology Information.
Reaction Biology . "7-(2-Anilinopyrimidin-4-yl)-1-benzazepin-2-ones Designed by a “Cut and Glue” Strategy". Pharmaceuticals, 14(3), 2021.[2][3]
A Researcher's Guide to the Proper Disposal of 3H-2-Benzazepin-3-one, 7-bromo-1,2,4,5-tetrahydro-
As researchers and scientists at the forefront of drug development, our work necessitates the responsible handling and disposal of novel chemical entities. This guide provides a detailed protocol for the proper disposal...
Author: BenchChem Technical Support Team. Date: March 2026
As researchers and scientists at the forefront of drug development, our work necessitates the responsible handling and disposal of novel chemical entities. This guide provides a detailed protocol for the proper disposal of 3H-2-Benzazepin-3-one, 7-bromo-1,2,4,5-tetrahydro-, a brominated organic compound. Adherence to these procedures is critical for ensuring laboratory safety, environmental protection, and regulatory compliance. This document is structured to provide not just a set of instructions, but a framework for understanding the rationale behind each step, empowering you to make informed safety decisions.
Hazard Assessment and Core Principles
Understanding the potential hazards of 3H-2-Benzazepin-3-one, 7-bromo-1,2,4,5-tetrahydro- is fundamental to its safe disposal. Based on data from analogous compounds, this substance should be handled as a hazardous material.[1][2][3][4][5]
Key Hazard Considerations:
Toxicity: Assumed to be harmful if swallowed, inhaled, or in contact with skin.[1][3][4]
Irritation: Expected to cause skin and serious eye irritation.[1][2][3][4]
Environmental Hazard: Brominated organic compounds can be persistent in the environment and may be toxic to aquatic life.[6][7]
The core principle for the disposal of this compound is waste segregation . Halogenated organic waste must not be mixed with non-halogenated waste.[6] Co-processing can lead to the formation of highly toxic byproducts, such as brominated dioxins, during incineration.[6]
Personal Protective Equipment (PPE) and Engineering Controls
Prior to handling the compound or its waste, ensure the following safety measures are in place:
Engineering Controls: All handling and preparation for disposal should be conducted within a certified chemical fume hood to prevent inhalation of any dust or vapors.[3][4][8]
Personal Protective Equipment (PPE):
Eye Protection: Chemical safety goggles are mandatory.[8][9]
Hand Protection: Wear nitrile gloves.[8] If there is a risk of splashing, consider double-gloving.
The proper disposal of 3H-2-Benzazepin-3-one, 7-bromo-1,2,4,5-tetrahydro- requires a systematic approach to segregate and contain different waste streams.
Liquid Waste Disposal
This category includes solutions containing the compound, as well as rinsates from cleaning contaminated glassware.
Container Selection: Use a designated, properly labeled waste container for "Halogenated Organic Waste."[6] The container must be made of a chemically resistant material and have a secure, tight-fitting lid.[6][10][11]
Labeling: The waste container must be clearly labeled with:
The full chemical name: "3H-2-Benzazepin-3-one, 7-bromo-1,2,4,5-tetrahydro-" and any other components in the waste stream.
Accumulation start date.
Segregation: Do not mix this waste with non-halogenated organic solvents, aqueous waste, or any incompatible chemicals.[12][13]
Storage: Keep the waste container closed except when adding waste.[6][13] Store it in a secondary containment tray within a ventilated area, such as a designated waste cabinet or under a fume hood.[6][10]
Arranging for Pickup: Once the container is full or has reached your institution's storage time limit, contact your EH&S department to arrange for proper disposal.[14] Disposal methods for such waste often involve high-temperature incineration at a licensed facility.[14][15]
Solid Waste Disposal
This includes contaminated consumables such as gloves, filter paper, and weighing boats.
Container Selection: Use a designated, labeled container for "Solid Halogenated Organic Waste."[6] This can be a securely lined cardboard box or a dedicated plastic container.
Segregation: Collect all solid waste contaminated with the compound separately. Do not dispose of this waste in regular trash or with non-hazardous solid waste.[6][14]
Storage and Pickup: Store the solid waste container in a designated area away from general lab traffic. Arrange for pickup and disposal through your institution's hazardous waste program.[14]
Decontamination of Glassware
Initial Rinse: Rinse the glassware with a suitable organic solvent (e.g., acetone or ethanol) to remove any residual compound. This rinsate is considered halogenated organic waste and must be collected in the designated liquid waste container.
Secondary Rinse: Perform a triple rinse with a solvent capable of removing the residue.[11] The initial rinsate must be disposed of as hazardous waste.[11]
Final Cleaning: After decontamination, the glassware can be washed using standard laboratory procedures.
Emergency Procedures: Spill and Exposure
In the event of a spill or personal exposure, immediate and appropriate action is crucial.
Small Spills:
Alert personnel in the immediate area.
Wearing appropriate PPE, absorb the spill with an inert material like vermiculite or a spill pad.
A saturated aqueous solution of sodium thiosulfate can be used to neutralize any reactive bromine species.[16]
Carefully collect the absorbed material and any contaminated debris into a labeled hazardous waste container for disposal.[6]
Large Spills:
Evacuate the area immediately.
Notify your institution's emergency response team and EH&S department.
Personal Exposure:
Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[9] Remove contaminated clothing.
Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids.[9] Seek immediate medical attention.
Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[3][9]
Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical attention.[3][4]
Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of waste generated from work with 3H-2-Benzazepin-3-one, 7-bromo-1,2,4,5-tetrahydro-.
Caption: Decision workflow for the proper segregation and disposal of waste containing 3H-2-Benzazepin-3-one, 7-bromo-1,2,4,5-tetrahydro-.
Summary of Disposal Parameters
Waste Type
Container Requirement
Key Disposal Action
Regulatory Consideration
Liquid Waste
Labeled, chemically resistant container for "Halogenated Organic Waste"
Segregate from non-halogenated waste; collect all solutions and rinsates.
Must be disposed of as hazardous waste, typically via high-temperature incineration.[14][15]
Solid Waste
Labeled container for "Solid Halogenated Organic Waste"
Collect all contaminated lab supplies (gloves, paper, etc.).
Triple rinse with a suitable solvent; collect rinsate as hazardous waste. Deface label before disposal as regular trash.[11]
Follow institutional guidelines for empty container disposal.[11][14]
Conclusion
The responsible disposal of 3H-2-Benzazepin-3-one, 7-bromo-1,2,4,5-tetrahydro- is a critical component of laboratory safety and environmental stewardship. By understanding the hazards, utilizing proper protective equipment, and adhering to a strict protocol of waste segregation and containment, researchers can minimize risks to themselves and the environment. Always prioritize consultation with your institution's safety professionals to ensure compliance with all local and national regulations.
References
University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines.
BenchChem. (2025). Application Notes and Protocols for the Safe Storage and Handling of Brominated Organic Compounds.
University of Otago. Laboratory chemical waste disposal guidelines.
Labor Security System. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions.
Stanford Environmental Health & Safety. Laboratory Chemical Waste Guidelines.
Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste.
Ideal Response. (2025, March 18). What is bromine and what are the safe disposal and recycling methods?.
U.S. Environmental Protection Agency. (1983, December). Bromination Process For Disposal Of Spilled Hazardous Materials.
Chamberland Research Group. SOP Working with Bromine.
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Part 1: Executive Safety Assessment & Hazard Identification[1]
Compound Identity:
Chemical Name: 3H-2-Benzazepin-3-one, 7-bromo-1,2,4,5-tetrahydro-[1]
Molecular Formula: C₁₀H₁₀BrNO
Physical State: Solid (typically off-white to pale yellow powder)[1]
Primary Application: Pharmaceutical intermediate (often utilized in the synthesis of BACE1 inhibitors or similar CNS-active agents).[1]
Risk Profile (GHS Classification - Read-Across):
Specific toxicological data for this exact isomer is often proprietary.[1] However, based on structural analogs (brominated benzazepinones and related lactams), the following Precautionary Principle classification applies:
Hazard Class
Category
Hazard Statement
Signal Word
Acute Toxicity (Oral)
Cat 4
H302: Harmful if swallowed
Warning
Skin Corrosion/Irritation
Cat 2
H315: Causes skin irritation
Warning
Eye Damage/Irritation
Cat 2A
H319: Causes serious eye irritation
Warning
STOT - Single Exposure
Cat 3
H335: May cause respiratory irritation
Warning
Critical Note: As a halogenated pharmaceutical building block, this compound should be treated as a Potent Compound (OEB 3 equivalent) until specific toxicology proves otherwise. Inhalation of dust is the primary high-risk vector.[1]
Part 2: Personal Protective Equipment (PPE) Matrix
This matrix is designed to provide barrier protection against both solid particulates (dust) and organic solvent solutions (permeation).
Core PPE Specifications
Body Zone
Equipment Standard
Technical Specification & Rationale
Respiratory
Engineering Control First
Primary: Certified Chemical Fume Hood (Face velocity: 80–100 fpm).[1] Secondary (if hood unavailable): N95 or P100 Particulate Respirator (NIOSH approved). Rationale: Prevents inhalation of fine particulates during weighing.[1]
Hand Protection
Nitrile / Neoprene
Solid Handling: Single Nitrile Exam Gloves (min 4 mil). Solution Handling: Double Gloving (Nitrile under, Neoprene/Nitrile over). Rationale: Brominated organics can permeate thin latex; nitrile offers superior chemical resistance.[1]
Eye/Face
ANSI Z87.1+
Safety Glasses with Side Shields (Minimum). Chemical Splash Goggles required if working with large volumes of solution or under pressure.[1]
Body
Lab Coat (Cotton/Poly)
Standard lab coat required. If handling >10g, use Tyvek® sleeves or disposable apron to prevent fabric contamination.
Glove Permeation Data (Estimated for Solvents)
When dissolved in common solvents (DCM, Methanol, DMF), the solvent dictates the glove choice.[1]
Dichloromethane (DCM): Breakthrough < 5 mins for standard nitrile.[1] Action: Use PVA gloves or Silver Shield® liners if handling DCM solutions.[1]
Methanol/Ethanol: Breakthrough > 240 mins for Nitrile.[1] Action: Standard nitrile is acceptable.[1]
Part 3: Operational Handling Protocol
Workflow Visualization (DOT)
The following logic gate ensures safety compliance based on the physical state of the compound.
Figure 1: Decision logic for handling solid vs. liquid states of 7-bromo-1,2,4,5-tetrahydro-3H-2-benzazepin-3-one.
Step-by-Step Procedure
Phase A: Preparation & Weighing
Engineering Check: Verify fume hood flow is operational. Clear the sash area of clutter.
Donning: Put on lab coat, safety glasses, and inspect nitrile gloves for pinholes (inflate test).
Transfer: Move the bulk container into the hood. Do not open the container on an open bench.
If the balance is external, tare a vial with a cap.
Open the bulk container inside the hood, transfer solid to the vial, cap the vial tightly, and then remove to weigh.
Why? This "Cap-and-Move" technique eliminates dust exposure outside the containment zone.[1]
Phase B: Reaction Setup
Solvent Addition: Add solvent (e.g., DMF, THF) to the solid.
Venting: If the reaction generates gas or heat (e.g., using hydrides), ensure the vessel is vented to a scrubber or the hood exhaust.
Labeling: Immediately label the flask with the full chemical name and "Warning: Irritant/Halogenated."[1]
Part 4: Emergency Response & Disposal[1]
Exposure Response[1][3]
Eye Contact: Flush immediately with water for 15 minutes.[1][2][3][4][5][6] Hold eyelids open. Seek medical attention (ophthalmology check recommended for brominated compounds).[1][4][6]
Skin Contact: Remove contaminated clothing.[1][7][3][5][6] Wash skin with soap and water (do not use alcohol; it enhances absorption).
Inhalation: Move to fresh air. If breathing is difficult, provide oxygen (trained personnel only).
Waste Disposal Strategy
Do not dispose of down the drain. This compound is halogenated and likely toxic to aquatic life.
Waste Stream
Description
Disposal Method
Solid Waste
Contaminated gloves, weighing boats, paper towels.[1]
Hazardous Solid Waste Bin (Label: "Halogenated Organic Solid").[1]
Liquid Waste
Reaction mixtures, mother liquors.
Halogenated Organic Solvent Waste . Segregate from non-halogenated solvents if required by local EHS.[1]
Biohazard/Sharps Container (even if not bio, prevents injury).
References
PubChem. Compound Summary: 7-bromo-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one (Isomer Analog).[1] National Library of Medicine.[1]
[Link][1]
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